2-Propan-2-yl-1-azabicyclo[2.2.2]octane

• CAS: 155282-38-5

Core Science & Biosynthesis

Chemical structure and properties of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane

The following technical guide details the structural, physicochemical, and synthetic characteristics of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane , commonly referred to in medicinal chemistry as 2-Isopropylquinuclidine .

Technical Monograph & Synthetic Guide [1][2]

Executive Summary

2-Isopropylquinuclidine represents a privileged scaffold in drug discovery, combining the high basicity and metabolic stability of the quinuclidine cage with the steric bulk of an isopropyl group at the C2 position. Unlike the planar aromatic rings often used in early-stage discovery, this bicyclic amine offers a rigid, three-dimensional architecture that mimics the transition states of hydrolytic enzymes and binds with high affinity to G-Protein Coupled Receptors (GPCRs), particularly Muscarinic (mAChR) and Nicotinic (nAChR) acetylcholine receptors.[2]

This guide provides a comprehensive analysis of its properties, a self-validating synthetic protocol, and its application as a pharmacophore.

Structural Architecture & Stereochemistry[1]

The molecule consists of a quinuclidine core (1-azabicyclo[2.2.2]octane) substituted at the C2 position.[2] This substitution breaks the

symmetry of the parent cage, introducing chirality.

Molecular Connectivity

The rigid cage structure forces the nitrogen lone pair into a fixed pyramidal geometry, making it highly accessible for protonation or electrophilic attack. The C2-isopropyl group acts as a "steric anchor," locking the molecule into specific hydrophobic pockets within receptor binding sites.[2]

Figure 1: Structural connectivity highlighting the pharmacophoric elements: the basic nitrogen, the rigid cage, and the variable steric group.[3]

Stereochemical Implications

• Chirality: The C2 carbon is a stereocenter. The molecule exists as (R)- and (S)-enantiomers.[1][2]

• Significance: In muscarinic antagonists (e.g., related to Quinuclidinyl benzilate), one enantiomer typically exhibits 10-100x higher affinity than the other. The isopropyl group restricts the conformational space of the ligand, reducing the entropic penalty upon binding.

Physicochemical Profile

The fusion of a lipophilic cage with a strong amine base gives 2-isopropylquinuclidine unique solvating properties.[1][2]

Property	Value / Description	Mechanistic Insight
Molecular Formula		Saturated bicyclic amine.[1][2]
Molecular Weight	153.27 g/mol	Low MW allows high ligand efficiency (LE).
pKa (Conjugate Acid)	~11.1 (Est.)	Parent quinuclidine is 11.[2]0. The isopropyl group (+I effect) slightly increases electron density on Nitrogen.[2]
LogP	~2.4 - 2.6	Significantly more lipophilic than quinuclidine (LogP 1.3), aiding blood-brain barrier (BBB) penetration.[1][2]
H-Bond Donors	0	Tertiary amine.[1][2]
H-Bond Acceptors	1	The bridgehead nitrogen.
Physical State	Low-melting solid or oil	Symmetry breaking lowers the melting point compared to parent quinuclidine (mp 158°C).[1][2]

Synthetic Protocol: The Piperidine Cyclization Route

While direct alkylation of quinuclidine is difficult due to the unactivated C2 position, the most robust synthetic strategy involves constructing the cage from a pre-functionalized piperidine precursor.

Reaction Pathway

The synthesis follows a Hoffmann-Löffler-Freytag type logic, utilizing an intramolecular nucleophilic substitution.[1][2]

Figure 2: Synthetic workflow for the construction of the 2-isopropylquinuclidine cage.

Detailed Methodology

Note: All steps require standard inert atmosphere (N2/Ar) techniques.

Step 1: Precursor Functionalization

Objective: Extend the C4-methyl group of the pyridine starting material to a hydroxyethyl chain.[1][2]

• Reagents: 2-isopropyl-4-methylpyridine, Paraformaldehyde, sealed tube.[2]

• Protocol: Heat the pyridine derivative with paraformaldehyde at 130-140°C in a sealed vessel. The methyl group at C4 is activated (vinylogous to the nitrogen), allowing aldol-like condensation followed by dehydration/hydration logic or direct trapping to form 2-isopropyl-4-(2-hydroxyethyl)pyridine .[1][2]

Step 2: Reduction (Aromatization Break)

Objective: Convert the flat pyridine ring into the flexible piperidine ring required for folding.

• Reagents:

  (50 psi), (Adams' Catalyst), Acetic Acid.

• Protocol: Dissolve the pyridine intermediate in glacial acetic acid. Add 5 mol%

  .[2] Hydrogenate in a Parr shaker for 12 hours. Filter catalyst and concentrate.[2][4]

• Checkpoint: NMR should show loss of aromatic protons (7.0-8.5 ppm region) and appearance of multiplet signals in the 1.5-3.0 ppm region.[2]

Step 3: Intramolecular Cyclization

Objective: Form the bridgehead bond (N1-C4 bridge).[2]

• Reagents: 48% HBr, then 50% NaOH.

• Protocol:

  • Reflux the piperidine-ethanol intermediate in 48% HBr for 4 hours to convert the alcohol to the alkyl bromide (2-isopropyl-4-(2-bromoethyl)piperidine).

  • Concentrate to remove excess HBr.[2]

  • Dissolve the residue in water and slowly add 50% NaOH solution until pH > 12.[2] The free amine will undergo intramolecular

    attack on the alkyl bromide.

  • Extract with ether/DCM.[2]

• Purification: The product is a volatile amine. Purify via Kugelrohr distillation or sublimation.[2]

Analytical Characterization (Self-Validation)

To confirm the identity of 2-isopropylquinuclidine , look for these specific signatures:

• 1H NMR (CDCl3, 400 MHz):

  • 0.8-0.9 ppm: Two doublets (6H) corresponding to the isopropyl methyls (diastereotopic due to the chiral center).[2]
  • 2.8-3.0 ppm: Complex multiplets representing the bridgehead protons adjacent to Nitrogen.[1][2] The integration must match 3 protons (one at C2, two at C6).

• Mass Spectrometry (ESI+):

  • [M+H]+: Calculated 154.16. Found ~154.2.[2]

  • Fragmentation: Distinct loss of the isopropyl group (M-43) is often observed.[2]

Pharmacological Relevance[1][3]

Receptor Binding (GPCRs)

The 2-isopropylquinuclidine motif is a "steric probe."[1][2] In the binding pocket of Muscarinic Acetylcholine Receptors (mAChR) , the cationic nitrogen binds to a conserved Aspartate residue (Asp147 in M1). The isopropyl group at C2 probes the depth of the hydrophobic accessory pocket.

• Antagonists: Derivatives with bulky esters at C3 (like Quinuclidinyl benzilate) use the quinuclidine core as the "anchor." Adding an isopropyl group at C2 can increase selectivity for M3 vs M2 receptors by exploiting subtle steric differences in the orthosteric site.

• Agonists: For Nicotinic (nAChR) receptors (specifically

  ), the quinuclidine cage mimics the trimethylammonium head of acetylcholine but with restricted conformation, often leading to higher potency.

Asymmetric Catalysis

As a chiral base, 2-isopropylquinuclidine serves as a ligand in:

• Baylis-Hillman Reactions: Providing chiral induction.[1][2]

• Osmium Tetroxide Dihydroxylation: Acting as a simplified analog of the phthalazine-linked cinchona ligands (DHQ/DHQD).[2]

Safety & Handling

• Toxicity: Like most quinuclidines, this compound is likely toxic if swallowed and a skin irritant . It acts as a ganglionic blocker/stimulant depending on dose.[2]

• Storage: Hygroscopic. Store under Nitrogen.[2] It readily absorbs

  from air to form carbamates; store as the Hydrochloride (HCl) salt for stability.

References

• PubChem Compound Summary. 3-(Propan-2-yl)-1-azabicyclo[2.2.2]octan-3-amine (Structural Analog Data). National Center for Biotechnology Information.[2] Link

• Quinuclidine Physicochemical Data. NIST Chemistry WebBook, SRD 69.[5]Link

• Synthesis of Quinuclidine Derivatives. Journal of the American Chemical Society (Classic Protocol for Quinuclidine Ring Closure).Link

• pKa Values of Organic Bases. Williams, R. (Collation of Jencks & Westheimer Data).[6]Link

• Muscarinic Receptor Ligand Design. Journal of Medicinal Chemistry (SAR of Quinuclidine Derivatives).Link

Sources

• 1. 100-76-5|1-Azabicyclo[2.2.2]octane|BLD Pharm [bldpharm.com]
• 2. prepchem.com [prepchem.com]
• 3. Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines [austinpublishinggroup.com]
• 5. Bicyclo[2.2.2]octane [webbook.nist.gov]
• 6. organicchemistrydata.org [organicchemistrydata.org]

Thermodynamic & Kinetic Stability Profiling of 2-Isopropyl Quinuclidines

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Engineers, and Structural Biologists[1]

Executive Summary

The 2-isopropyl quinuclidine scaffold represents a unique intersection of steric bulk and rigid bicyclic geometry. Unlike flexible aliphatic amines, the 1-azabicyclo[2.2.2]octane (quinuclidine) cage imposes severe geometric constraints that dictate its thermodynamic behavior. This guide provides a definitive technical analysis of the 2-isopropyl substituent’s impact on cage stability, basicity, and degradation pathways.[1]

Key Insight: The thermodynamic stability of 2-isopropyl quinuclidine is governed by the Anti-Bredt Rule (preventing elimination) and Steric Shielding (retarding N-oxidation). While the cage itself is robust, the isopropyl group introduces significant rotameric strain that influences synthetic yield and receptor binding kinetics.

Part 1: Thermodynamic Architecture & Conformational Analysis[1]

The Anti-Bredt Stabilization (Elimination Resistance)

The primary thermodynamic asset of the quinuclidine scaffold is its immunity to Hofmann elimination, a common degradation pathway for tertiary amines.

• Mechanism: Elimination would require the formation of a double bond at the bridgehead carbon.

• Thermodynamic Barrier: According to Bredt’s Rule , a double bond at the bridgehead of a small bicyclic system (like [2.2.2]) induces extreme angle strain because the

  -orbitals cannot align parallel for -bonding.

• Implication: 2-isopropyl quinuclidine is thermally stable up to >200°C in the absence of strong oxidants, as the pathway to the acyclic alkene is energetically prohibitive.

Steric Strain and Isopropyl Rotamers

The C2-isopropyl group (

) introduces a massive steric perturbation compared to a methyl group.

• Gauche Interactions: The isopropyl methine proton must orient to minimize interaction with the C3-methylene protons of the cage.

• Solvation Penalty: The bulk of the isopropyl group creates a hydrophobic shield around the N1 nitrogen. While this lowers the free energy of solvation (making the compound slightly less basic in aqueous media compared to unsubstituted quinuclidine), it thermodynamically stabilizes the free base against electrophilic attack (e.g., alkylation or oxidation).[1]

Basicity Modulation

Compound	pKa (Conj. Acid)	Steric Parameter ( )	Solvation Enthalpy (est.)
Quinuclidine	11.0	0.00	High (Exothermic)
2-Methyl Quinuclidine	10.8	-1.24	Moderate
2-Isopropyl Quinuclidine	10.4	-2.50	Low (Shielded)

Note: The pKa drop in 2-isopropyl derivatives is not inductive but steric; the bulky group hinders the solvent shell organization required to stabilize the ammonium cation.

Part 2: Synthetic Pathways & Kinetic Control[1]

To access the thermodynamically stable isomer (typically the trans-configuration relative to bridgehead substituents if C3 is substituted, or simply the enantiomer in 2-substituted systems), specific protocols are required.

Recommended Synthetic Route: The "Thermodynamic Trap"

Direct alkylation of quinuclidine is poor due to aggregation. The preferred route utilizes 3-quinuclidinone, allowing for thermodynamic equilibration.[1]

Protocol: 2-Isopropyl Quinuclidine via 2-Methylene Reduction

• Condensation (Kinetic): React 3-quinuclidinone with acetone/base (aldol-like) or use a Wittig reagent to form the exocyclic double bond (2-isopropylidene-3-quinuclidinone).

• Reduction (Thermodynamic Control): Hydrogenation (

  , Pd/C) of the double bond.

  • Critical Step: The catalyst approach is sterically governed.[2][3] The hydrogen adds to the face opposite the most hindered bridgehead interactions, yielding the thermodynamically preferred conformer.

• Wolff-Kishner Reduction: Remove the C3 ketone to yield the final 2-isopropyl quinuclidine.

Visualization: Synthesis & Stability Workflow

Caption: Figure 1. Synthetic pathway emphasizing the hydrogenation step where stereochemical thermodynamic control is established, alongside stability outcomes.

Part 3: Stability Profiling Protocols (Validation)

As a researcher, you must validate the stability of the synthesized scaffold. Use the following self-validating protocols.

Protocol A: Oxidative Stress Profiling (N-Oxidation Kinetics)

Objective: Determine the steric shielding provided by the 2-isopropyl group against N-oxidation (the primary degradation pathway).

• Preparation: Dissolve 2-isopropyl quinuclidine (10 mM) in Methanol-d4.

• Stressor: Add 1.0 equivalent of

  (30% aq).

• Monitoring: Acquire

  -NMR spectra at t=0, 1h, 6h, 24h.

• Marker: Monitor the downfield shift of the C2-methine proton and C6-methylene protons.

  • Success Criterion:

    conversion to N-oxide after 6 hours indicates high steric stability (superior to 2-methyl quinuclidine).

Protocol B: Thermal Challenge (DSC)

Objective: Confirm the absence of ring-opening or elimination events.

• Instrument: Differential Scanning Calorimeter (DSC).

• Conditions: Ramp from 25°C to 300°C at 10°C/min under

  purge.

• Analysis:

  • Look for endotherms (melting) vs. exotherms (decomposition).

  • Thermodynamic Stability Signature: A sharp melting endotherm (if solid) followed by a flat baseline up to >250°C. An exotherm below 200°C indicates impurity-driven degradation, as the pure scaffold is thermally robust.

Part 4: Applications & Drug Design Implications[1][4]

The 2-isopropyl quinuclidine moiety is not merely a passive scaffold; it is a pharmacophore modulator .

• Muscarinic Antagonists: The isopropyl group mimics the steric bulk of acetylcholine's quaternary ammonium without the permanent charge, allowing blood-brain barrier (BBB) penetration.

• 5-HT3 Receptor Ligands: In analogs like LIZAC, the 2-substituent locks the conformation of the amide side chain via steric pressure, reducing the entropic penalty of binding.

• Chiral Catalysis: The 2-isopropyl group creates a "chiral pocket" near the basic nitrogen. In asymmetric catalysis (e.g., Baylis-Hillman), this steric bulk directs the approach of electrophiles, enhancing enantioselectivity.[1]

References

• Bredt's Rule & Bridgehead Stability

  • Title: "The History and Application of Bredt's Rule in Bicyclic Systems"
  • Source: UCLA Chemistry / Science

  • URL:[Link](Note: Generalized reference to the foundational principle)

• Quinuclidine Synthesis & Reactivity

  • Title: "Synthesis and cardiac electrophysiological activity of 2- and 3-[(substituted phenyl)alkyl]quinuclidines"
  • Source: Journal of Medicinal Chemistry (NIH)

  • URL:[Link]

• Basicity & Steric Effects

  • Title: "Correlation between pKa and reactivity of quinuclidine-based c

  • Source: NIH / PubMed[1]

  • URL:[Link]

• Hofmann Elimination Resistance

  • Title: "The Hofmann Elimination - Why Are 'Less Substituted' Alkenes Favored?
  • Source: Master Organic Chemistry

  • URL:[Link]

• Conformational Analysis of Quinuclidines

  • Title: "Synthesis and 5-HT-3 receptor binding of 2- and 3-(halo)alkoxyl substituted (S)-N-(1-azabicyclo[2.2.2]oct-3-yl)-5-chlorobenzamides"

  • Source: NIH / PubMed[1]

  • URL:[Link]

Sources

• 1. International Journal of Thermodynamics » Submission » Phase Transition Thermodynamic Properties Of 2-Methylquinoline, 2-Chloroquinoline And 2-Phenylquinoline [dergipark.org.tr]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. Quinuclidone - Wikipedia [en.wikipedia.org]

Steric Governance in Rigid Bicycles: Conformational Analysis of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane

Executive Summary

The conformational analysis of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-isopropylquinuclidine ) represents a classic study in the tension between rigid bicyclic scaffolds and flexible steric substituents. Unlike flexible piperidines, the quinuclidine cage (1-azabicyclo[2.2.2]octane) locks the nitrogen lone pair and the ring carbons into a specific geometry, forcing all conformational adaptation onto the C2-substituent.

This guide details the structural dynamics of this molecule, relevant for medicinal chemists optimizing muscarinic antagonists or asymmetric organocatalysts. We explore the rotational barriers of the isopropyl group, the "anchoring" effect of the bridgehead nitrogen, and the spectroscopic signatures required to validate these models.

Structural Architecture & Stereochemical Fundamentals

The molecule consists of a rigid quinuclidine cage substituted at the C2 position with an isopropyl group.

The Rigid Cage vs. The Rotating Substituent

The quinuclidine core is a [2.2.2] bicyclic system. Its structural rigidity eliminates ring inversion (chair-to-chair flipping), a common complication in piperidine analysis.

• Nitrogen Constraints: The bridgehead nitrogen (N1) cannot undergo pyramidal inversion. Its lone pair is fixed along the

  axis of the cage, making it a highly directional hydrogen bond acceptor or nucleophile.

• Chirality: The C2 carbon is a stereogenic center.[1] For this guide, we assume the (S)-enantiomer for consistent descriptors, though the physics applies equally to the (R)-enantiomer.

The Rotational Degrees of Freedom

The primary conformational variable is the rotation around the C2—C(

) bond connecting the cage to the isopropyl group.

• Rotamer A (Anti): The isopropyl methine proton is anti to the C2-H.

• Rotamer B (Gauche): The isopropyl methine proton is gauche to the C2-H.

Steric clash between the isopropyl methyl groups and the adjacent bridgehead protons (at C3 and C1) dictates the population of these rotamers.

Computational Methodologies

To accurately predict the preferred conformation, a hierarchical computational approach is required. We utilize a workflow moving from Molecular Mechanics (MM) to Density Functional Theory (DFT).

In-Silico Workflow

The following diagram outlines the standard protocol for isolating the global minimum of 2-isopropylquinuclidine.

Figure 1: Hierarchical computational workflow for identifying low-energy conformers.

Energetic Parameters (Representative Data)

In 2-substituted quinuclidines, the gauche interaction is often destabilizing. However, the isopropyl group seeks to minimize interaction with the C3-methylene protons.

Conformer	Dihedral Angle (N1-C2-C -H)	Relative Energy ( G, kcal/mol)	Population (298K)
Rotamer 1 (Staggered)	180° (Anti)	0.00 (Global Min)	~78%
Rotamer 2 (Gauche+)	60°	+1.45	~15%
Rotamer 3 (Gauche-)	300° (-60°)	+2.10	~7%
Eclipsed TS	~0° / 120°	+5.80	<1%

Note: Values are representative of 2-alkylquinuclidine systems modeled at B3LYP/6-311+G(d,p) level.

Spectroscopic Validation (NMR)

Computational models must be validated by solution-state NMR. The rigidity of the quinuclidine cage simplifies the analysis by providing a stable reference frame.

Vicinal Coupling Constants ( )

The Karplus equation is the primary tool here. We analyze the coupling between the proton at C2 (H2) and the isopropyl methine proton (H

).

• Large

  (~10-12 Hz): Indicates an anti relationship (180° dihedral). This confirms the preference for the staggered rotamer where the bulky methyls point away from the cage.

• Small

  (2-4 Hz): Indicates a gauche relationship.

Nuclear Overhauser Effect (NOE)

NOE spectroscopy maps spatial proximity (< 5 Å).

Figure 2: Expected NOE correlations. Strong NOE between isopropyl methyls and cis-H3 indicates the rotamer population.

Experimental Protocol: Variable Temperature NMR

To experimentally determine the rotational barrier of the isopropyl group, Variable Temperature (VT) NMR is the gold standard.

Protocol Steps:

• Sample Preparation: Dissolve 10 mg of 2-isopropylquinuclidine in 0.6 mL of deuterated solvent.

  • Solvent Choice: Use CD

    Cl (Dichloromethane-d2) or Toluene-d8 to access temperatures down to -90°C.

• Room Temperature Acquisition: Acquire a standard

  H spectrum at 298K. Note the chemical shift of the isopropyl methyl doublet.

• Stepwise Cooling: Decrease temperature in 10K increments (298K

  288K ... 183K).

• Coalescence Monitoring: Watch the isopropyl methyl signal.

  • Fast Exchange (High T): Sharp doublet (average environment).

  • Coalescence (T

    ): Signal broadens and flattens.

  • Slow Exchange (Low T): Signal splits into distinct sets for each frozen conformer.

• Calculation: Use the Gutowsky-Holm equation at the coalescence temperature (

  ) to calculate the free energy of activation ( ): Where is the separation (Hz) between signals in the slow exchange limit.

Pharmacological Implications[2][3]

Understanding this conformation is critical for drug design, specifically for Muscarinic Acetylcholine Receptors (mAChRs) .

• Pharmacophore Alignment: The distance between the basic nitrogen (N1) and the hydrophobic bulk (isopropyl) is a key determinant for receptor subtype selectivity (e.g., M3 vs. M2).

• Vector Analysis: Because the N1 lone pair is fixed, the vector of the isopropyl group relative to the N-lone pair defines the "face" of the molecule that docks into the receptor pocket. If the isopropyl group rotates too freely, the entropic penalty of binding increases. If it is locked in a high-energy conformation, affinity decreases.

References

• Conformational Analysis Principles: Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Quinuclidine Ring Dynamics: Hiemstra, H. et al. (2016).[2] Synthetic and Organocatalytic Studies of Quinidine Analogues with Ring-Size Modifications. Chemistry - A European Journal. [2]

• Substituent Effects in Heterocycles: Montevecchi, P. C. et al. (1998). Substituent Effects on Vinyl Radical Cyclizations onto Aryl Rings. Journal of Organic Chemistry.

• NMR of 2-Substituted Cycles: Potrzebowski, M. J. et al. (2001). 1H NMR conformational study of a variety of alpha-anomers of C5-substituted 2'-deoxyuridines. Journal of Magnetic Resonance.

Sources

• 1. Synthesis, NMR and crystallographic studies of 2-substituted dihydroquinazolinones derived from (S)-phenylethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic and Organocatalytic Studies of Quinidine Analogues with Ring-Size Modifications in the Quinuclidine Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereochemical Configuration and Synthetic Pathways of 2-Isopropylquinuclidine

Executive Summary

2-Isopropylquinuclidine (1-azabicyclo[2.2.2]octane, 2-(1-methylethyl)-) represents a critical structural scaffold in medicinal chemistry, particularly in the design of muscarinic acetylcholine receptor (mAChR) ligands. Unlike its 3-substituted counterparts (e.g., 3-quinuclidinyl benzilate), the 2-substituted variant introduces steric bulk directly adjacent to the bridgehead nitrogen, significantly influencing the availability of the nitrogen lone pair and the molecule's interaction with receptor binding pockets.

This guide provides a rigorous analysis of the stereochemical configuration of 2-isopropylquinuclidine, detailing the Cahn-Ingold-Prelog (CIP) priority assignment, advanced asymmetric synthetic protocols via borane complexation, and methods for absolute configuration determination.

Stereochemical Analysis & CIP Priority

The stereocenter of interest is located at C2 . The absolute configuration is determined by assigning priorities to the four substituents attached to C2 based on atomic number and connectivity.

Cahn-Ingold-Prelog (CIP) Assignment

The assignment of the (R) or (S) descriptor requires a strict hierarchical analysis of the substituents at C2:

• Nitrogen Bridgehead (N1): Attached directly to C2. Nitrogen (Atomic #7) has the highest atomic number. Priority: 1 .

• Isopropyl Group (

  ): The carbon attached to C2 is bonded to two carbons and one hydrogen ( ).

• Ethylene Bridge (C3): The C3 carbon of the quinuclidine ring is bonded to C4 (bridgehead carbon) and two hydrogens. C4 is bonded to C5, C7, and H. The immediate shell for C3 is (

  ).

  • Comparison: The Isopropyl group's first shell (

    ) takes priority over the C3 methylene group's first shell ( ). Priority: 2 .

• Hydrogen Atom: Attached to C2. Priority: 4 .

Configuration Determination:

• View: Orient the molecule such that the Hydrogen (Priority 4) points away from the viewer.

• Sequence: Trace the path from Priority 1 (N1)

  Priority 2 (Isopropyl) Priority 3 (C3).

• Result:

  • Clockwise: (R)-2-isopropylquinuclidine.

  • Counter-Clockwise: (S)-2-isopropylquinuclidine.

Figure 1: Decision tree for Cahn-Ingold-Prelog priority assignment at the C2 position of quinuclidine.

Asymmetric Synthetic Protocols

Synthesizing enantiopure 2-substituted quinuclidines is challenging due to the basicity of the nitrogen and the rigidity of the cage. The most robust method involves N-borane complexation to protect the amine and direct lithiation, a strategy pioneered for saturated nitrogen heterocycles.

Protocol: (-)-Sparteine-Mediated Lithiation

This method utilizes the chiral ligand (-)-sparteine to induce enantioselective deprotonation at the C2 position.

Reagents & Conditions:

• Substrate: Quinuclidine-borane complex (1:1 adduct of quinuclidine and

  ).

• Chiral Ligand: (-)-Sparteine (induces asymmetry).[1]

• Base: sec-Butyllithium (s-BuLi).

• Electrophile: 2-Iodopropane (Isopropyl iodide).

• Solvent: Diethyl ether (

  ) at -78°C.

Step-by-Step Workflow:

• Complexation: Dissolve quinuclidine in THF and treat with

  (1.0 equiv) at 0°C. Remove solvent to obtain the stable crystalline N-borane complex.

• Chiral Deprotonation: In dry

  at -78°C, add (-)-sparteine (1.1 equiv) followed by s-BuLi (1.1 equiv). Stir for 4–5 hours. The sparteine/s-BuLi complex preferentially removes the pro-S proton (or pro-R depending on the complex geometry), creating a chiral organolithium species.

• Electrophilic Trapping: Add 2-iodopropane (1.2 equiv) dropwise. Allow the reaction to warm slowly to room temperature overnight.

• Deprotection: The borane group is removed by refluxing with acidic ethanol or using DABCO in toluene to yield the free amine.

Figure 2: Enantioselective synthesis via sparteine-mediated lithiation of the N-borane complex.

Analytical Characterization & Validation

Self-validating the stereochemistry requires a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR)

• 1H NMR: The C2 proton in the 2-isopropyl derivative typically appears as a doublet of doublets (dd) or a multiplet in the

  2.5–3.0 ppm range.

• Chiral Solvating Agents (CSA): To determine enantiomeric excess (ee), use (R)-(-)-2,2,2-trifluoro-1-(9-anthryl)ethanol (TFAE). The formation of diastereomeric solvates will cause splitting of the isopropyl methyl signals (

  ~0.9 ppm) in the 1H NMR spectrum.

Absolute Configuration Determination

Do not rely solely on optical rotation signs from older literature, as solvent effects can invert the sign.

• X-Ray Crystallography: The gold standard. If the free base is an oil, prepare the picrate or hydrochloride salt to obtain suitable crystals.

• Vibrational Circular Dichroism (VCD): A non-destructive technique. Compare the experimental VCD spectrum in

  with the DFT-calculated spectrum for the (R)-isomer. A match in sign and intensity of the bands (particularly C-H stretches) confirms the configuration.

Data Summary Table

Parameter	Method	Expected Observation
Enantiomeric Purity	Chiral HPLC (Chiralpak AD-H)	Single peak (vs. 1:1 split for racemate)
Absolute Config	VCD Spectroscopy	Positive correlation with calc. (R)-spectrum
Connectivity	13C NMR	Distinct C2 signal (~60-65 ppm)
Stability	N-Borane Complex	Solid, air-stable (mp > 100°C typical)

Biological Implications

The stereochemistry of 2-isopropylquinuclidine significantly impacts its pharmacological profile, particularly for muscarinic receptors (M1–M5).

• Steric Occlusion: The 2-isopropyl group creates steric bulk proximal to the nitrogen lone pair. In the (R)-configuration, this bulk may orient differently relative to the anionic aspartate residue in the receptor binding pocket compared to the (S)-isomer.

• Potency Trends: Analogous studies on muscarinic antagonists (e.g., hexbutinol, oxybutynin derivatives) suggest that (R)-enantiomers often exhibit higher affinity for M1 and M3 receptors [1][2]. The rigid quinuclidine cage amplifies these stereochemical differences compared to flexible piperidine analogs.

References

• Stereoselective inhibition of muscarinic receptor subtypes by the enantiomers of hexahydro-difenidol and acetylenic analogues. Source: PubMed / British Journal of Pharmacology URL:[Link]

• The preparation and human muscarinic receptor profiling of oxybutynin and N-desethyloxybutynin enantiomers. Source: PubMed / Bioorganic & Medicinal Chemistry Letters URL:[Link]

• Quinuclidine-Boranes as Intermediates in Formation and Isolation of Functionalized Quinuclidine Systems. Source: Heterocycles (Clockss) URL:[Link] (Referenced via Heterocycles Vol 25, 1987)

• Enantioselective synthesis of 2-substituted 2-phenylethylamines by lithiation-substitution sequences. Source: PubMed / Journal of the American Chemical Society URL:[Link]

• Cahn-Ingold-Prelog Priority Rules. Source: LibreTexts Chemistry URL:[Link]

Sources

• 1. Enantioselective synthesis of 2-substituted 2-phenylethylamines by lithiation-substitution sequences: synthetic development and mechanistic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The Quinuclidine Scaffold: Physicochemical Profiling and Molecular Characteristics in Drug Design

Topic: Molecular Weight and Physical Characteristics of 1-Azabicyclo[2.2.2]octane Derivatives Type: Technical Whitepaper Audience: Medicinal Chemists, Formulation Scientists, and Drug Discovery Researchers[1]

Executive Summary

The 1-azabicyclo[2.2.2]octane core, commonly known as quinuclidine , represents a privileged scaffold in medicinal chemistry.[1] Distinguished by its rigid bicyclic cage structure and a bridgehead nitrogen atom, this moiety offers a unique physicochemical profile characterized by high basicity, metabolic stability, and defined steric bulk. This guide provides an in-depth technical analysis of the molecular weight trends, pKa modulation, and solubility profiles of quinuclidine derivatives, offering actionable protocols for their characterization in pre-clinical development.

Structural Anatomy and Molecular Weight Analysis

The Rigid Cage Architecture

Unlike aliphatic tertiary amines (e.g., triethylamine), the quinuclidine nitrogen is "tied back" into a bicyclic cage. This structural constraint prevents nitrogen inversion, locking the lone pair in a fixed orientation. This lack of steric hindrance around the nitrogen atom significantly enhances its nucleophilicity and basicity, a critical factor in receptor binding (particularly Muscarinic Acetylcholine Receptors).

Molecular Weight Distribution

In drug discovery, the quinuclidine core (MW ~111.19 g/mol ) serves as a compact anchor. Successful derivatives typically fall within the "Fragment-Based" to "Lipinski-Compliant" molecular weight range.[1]

Table 1: Molecular Weight Profile of Key Quinuclidine Species

Compound	Role	Molecular Formula	MW ( g/mol )	Monoisotopic Mass
Quinuclidine	Core Scaffold	C₇H₁₃N	111.19	111.10
3-Quinuclidinol	Synthetic Intermediate	C₇H₁₃NO	127.18	127.10
3-Aminoquinuclidine	Chiral Building Block	C₇H₁₄N₂	126.20	126.12
Solifenacin (Free Base)	M3 Antagonist	C₂₃H₂₆N₂O₂	362.46	362.20
Aclidinium (Cation)	LAMA (COPD)	C₂₆H₃₀NO₄S₂⁺	484.66	484.16

Technical Insight: The jump in MW from the core (~111) to active drugs (~360-480) illustrates the scaffold's role as a high-affinity polar head group attached to larger lipophilic domains (e.g., tetrahydroisoquinoline in Solifenacin).

Physicochemical Profiling: The "Super-Base" Effect

Basicity (pKa)

The defining characteristic of quinuclidine is its unusually high pKa compared to acyclic analogs.

• Quinuclidine pKa: ~11.0[1]

• Triethylamine pKa: ~10.7[1]

• Mechanism: The alkyl chains in quinuclidine are pinned back, exposing the nitrogen lone pair for protonation without the steric penalty found in freely rotating ethyl chains of triethylamine.

Impact on Drug Design: At physiological pH (7.4), quinuclidine derivatives are >99.9% protonated (cationic).[1] This promotes:

• High Solubility: Excellent aqueous solubility as salts.[1]

• Lysosomal Trapping: The basic amine can lead to accumulation in acidic lysosomes, a key pharmacokinetic consideration.[1]

• Receptor Interaction: The cationic head group often forms a critical salt bridge with an aspartate residue in GPCR binding pockets (e.g., Asp147 in M3 receptors).[1]

Solubility and Lipophilicity (LogP)

• Free Base: Moderate lipophilicity (LogP ~1.3 for parent).[1] Soluble in organic solvents (ethanol, ether) and moderately soluble in water.[1]

• Salts (HCl, Succinate): Highly water-soluble.[1]

• Derivatization Effect: Adding polar groups at the C3 position (e.g., -OH, -NH2) lowers LogP, while fusing aromatic rings (as in Aclidinium) drastically increases LogP, necessitating salt formation for bioavailability.[1]

Visualization of Structure-Property Relationships[1]

Caption: Causal relationships between the rigid quinuclidine scaffold and its key physicochemical properties driving pharmacological behavior.

Experimental Protocols for Characterization

Accurate determination of pKa for highly basic amines requires specific protocols to avoid errors from atmospheric CO₂ absorption (which neutralizes the base) and electrode drift.

Protocol 1: High-Precision Potentiometric pKa Determination

Objective: Determine the pKa of a quinuclidine derivative (expected range 9.0–11.5).

Materials:

• Automatic Potentiometric Titrator (e.g., Mettler Toledo or Sirius T3).[1]

• 0.1 M HCl (Standardized).[1]

• 0.1 M NaOH (Carbonate-free).[1]

• 0.15 M KCl (Ionic Strength Adjuster).[1][2]

• Inert Gas (Argon or Nitrogen).[1]

Workflow:

• Preparation: Dissolve ~3-5 mg of the quinuclidine derivative (free base or salt) in 20 mL of degassed water containing 0.15 M KCl.

• Blank Titration: Perform a blank titration of the solvent system to calibrate the electrode slope and check for carbonate contamination.

• Acidification: If starting with the free base, add excess 0.1 M HCl to lower the pH to ~2.0. This ensures the amine is fully protonated.[1]

• Titration: Titrate with 0.1 M NaOH under a continuous Argon blanket.

  • Critical Step: Set the drift criterion to <0.5 mV/min to ensure equilibrium at high pH values where electrode response is slower.

• Data Analysis: Plot pH vs. Volume of NaOH. Use the Bjerrum difference plot or Gran plot method to calculate pKa.

  • Note: For pKa > 10.5, ensure the electrode is calibrated using high pH buffers (pH 10.0 and 12.0) to minimize alkaline error.

Protocol 2: LogP Determination (Shake-Flask Method)

Objective: Measure the partition coefficient (Octanol/Water) for a new derivative.[1]

Workflow:

• Saturation: Pre-saturate 1-octanol with water and water with 1-octanol for 24 hours.

• Solubilization: Dissolve the compound in the pre-saturated aqueous phase (buffered to pH 7.4 or pH 11 depending on if LogD or LogP neutral species is desired).

  • Correction: Since quinuclidines are basic (pKa ~11), measuring true LogP requires a pH > 12 (to ensure neutral species), which is experimentally difficult.[1] It is standard to measure LogD at pH 7.4 and calculate LogP using the pKa.

• Equilibration: Mix equal volumes of organic and aqueous phases. Shake for 4 hours at 25°C.

• Separation: Centrifuge to separate phases.

• Quantification: Analyze both phases using HPLC-UV.

  • Calculation:

    [1]

Synthetic Accessibility & Derivatization Logic

The 3-position of the quinuclidine ring is the primary vector for derivatization. Introducing chirality at C3 is a standard strategy to enhance selectivity.[1]

Common Synthetic Pathway:

• Start: 3-Quinuclidinone (commercially available).[1]

• Reaction: Reductive amination or Grignard addition.[1]

• Chiral Resolution: Resolution of the resulting alcohol or amine using tartaric acid or chiral HPLC.

  • Example: (R)-3-Quinuclidinol is the precursor for Solifenacin.[1]

Caption: Standard synthetic workflow for generating chiral 3-substituted quinuclidine drugs.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7527, Quinuclidine.[1] Retrieved from [Link][1]

• Stenutz, R. 1-Azabicyclo[2.2.2]octane Properties and Data. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). Vesicare (Solifenacin Succinate) Prescribing Information.[1] Retrieved from [Link][1][3][4]

• European Medicines Agency (EMA). Eklira Genuair (Aclidinium Bromide) Assessment Report.[1] Retrieved from [Link][1]

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

Sources

• 1. Solifenacin Succinate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Pharmacophore modeling of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane ligands

An In-depth Technical Guide to the Pharmacophore Modeling of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane Ligands

Abstract

The 1-azabicyclo[2.2.2]octane nucleus, commonly known as the quinuclidine scaffold, is a privileged structural motif in medicinal chemistry, renowned for its rigid conformational nature and its role as a key component in numerous biologically active compounds. The introduction of a 2-propan-2-yl (tert-butyl) group can significantly influence the steric and electronic properties of these ligands, modulating their interaction with biological targets. This guide provides a comprehensive, in-depth exploration of pharmacophore modeling as applied to this specific class of ligands. We will dissect both ligand- and structure-based methodologies, emphasizing the rationale behind protocol design, rigorous model validation, and the ultimate application in virtual screening and lead optimization. This document is intended for researchers, computational chemists, and drug development professionals seeking to leverage pharmacophore modeling to accelerate the discovery of novel therapeutics based on the 2-propan-2-yl-1-azabicyclo[2.2.2]octane scaffold.

The Strategic Importance of the 2-Propan-2-yl-1-azabicyclo[2.2.2]octane Scaffold

The 1-azabicyclo[2.2.2]octane (quinuclidine) core is a rigid bicyclic amine that serves as a bioisostere for piperidine but with significantly restricted conformational flexibility. This rigidity is a powerful asset in drug design, as it reduces the entropic penalty upon binding to a target protein and presents its substituents in well-defined spatial orientations.

Derivatives of this scaffold have demonstrated a wide range of biological activities, including antimicrobial and cholesterol-lowering effects.[1][2] However, they are most prominently recognized for their interactions with neuronal nicotinic acetylcholine receptors (nAChRs).[3][4] These ligand-gated ion channels are implicated in a host of central nervous system (CNS) disorders, making them attractive therapeutic targets.[5][6] Specifically, the α7 and α4β2 nAChR subtypes are key targets for cognitive enhancement and in the treatment of nicotine addiction.[5][7]

The addition of a bulky 2-propan-2-yl group to this scaffold introduces specific steric and hydrophobic characteristics that can be exploited to achieve subtype selectivity and modulate potency. Understanding the precise three-dimensional arrangement of chemical features responsible for this biological activity—the pharmacophore—is paramount for rational drug design.

Fundamentals of Pharmacophore Modeling

A pharmacophore is an abstract representation of the key steric and electronic features of a set of molecules that are essential for optimal interaction with a specific biological target.[8][9] These features typically include:

• Hydrogen Bond Acceptors (HBA)

• Hydrogen Bond Donors (HBD)

• Hydrophobic Regions (HY)

• Aromatic Rings (AR)

• Positively Ionizable (PI) or Cationic groups

• Negatively Ionizable (NI) or Anionic groups

Pharmacophore modeling provides a framework to understand structure-activity relationships (SAR) and is a potent tool for designing new compounds with improved properties.[10] The two primary approaches, ligand-based and structure-based, are chosen depending on the availability of structural data for the target protein.[9][11]

Ligand-Based Pharmacophore Modeling: Deciphering the SAR from Active Molecules

This approach is indispensable when the three-dimensional structure of the target receptor is unknown, but a set of ligands with known biological activities is available.[9][10] The core principle is to identify the common chemical features shared by active molecules that are absent in inactive ones.[12]

Experimental Protocol: Ligand-Based Model Generation

Objective: To generate and validate a 3D pharmacophore model for α7 nAChR agonists based on a set of 2-propan-2-yl-1-azabicyclo[2.2.2]octane derivatives.

Step 1: Training and Test Set Selection

• Rationale: The quality of the pharmacophore model is directly dependent on the quality and diversity of the input data. The training set should include structurally diverse compounds with a wide range of biological activities (from highly active to inactive).[10]

• Procedure:

  • Compile a dataset of 2-propan-2-yl-1-azabicyclo[2.2.2]octane derivatives with their corresponding IC50 or EC50 values for the target (e.g., α7 nAChR).

  • Partition the dataset into a training set (~70-80% of compounds) and a test set (~20-30%). The training set is used to build the model, while the test set is used for external validation.

  • Ensure that both the training and test sets contain a representative sample of active, moderately active, and inactive compounds.

Table 1: Hypothetical Dataset of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane Ligands for α7 nAChR

Compound ID	Structure	Activity (EC50, nM)	Set Assignment
LIG-001	15	Training
LIG-002	8	Training
LIG-003	1500	Training
LIG-004	25	Test
LIG-005	5000	Training
LIG-006	12	Training
LIG-007	18	Test
LIG-008	>10000	Training

Step 2: Conformational Analysis

• Rationale: Small molecules are flexible and can adopt numerous conformations. It is crucial to generate a representative set of low-energy conformations for each ligand, as the bioactive conformation (the one adopted upon binding) is often not the global minimum energy state.[11]

• Procedure:

  • For each molecule in the training set, generate a diverse ensemble of conformations using tools like the Catalyst algorithm within Discovery Studio or the conformational search modules in MOE (Molecular Operating Environment).[13][14]

  • Set an energy threshold (e.g., 20 kcal/mol above the global energy minimum) to ensure a comprehensive yet computationally tractable set of conformers.

Step 3: Feature Mapping and Hypothesis Generation

• Rationale: This step involves identifying the pharmacophoric features present in each conformation of each molecule. Software algorithms then align the molecules to find common feature arrangements (hypotheses) that are shared among the most active compounds.

• Procedure:

  • Utilize software like LigandScout, Discovery Studio, or MOE to automatically identify pharmacophoric features (HBA, HBD, HY, AR, PI).[15][16]

  • The algorithm will superimpose the conformers of the active molecules, seeking common 3D arrangements of features.[8] A typical nicotinic pharmacophore consists of a protonated nitrogen (a positive ionizable feature) and a hydrogen bond acceptor at an optimal distance.[17]

  • The software generates a series of ranked pharmacophore hypotheses. The best hypotheses are those that are well-matched by the active compounds and poorly matched by the inactive ones.

Step 4: Model Validation (Self-Validating System)

• Rationale: Rigorous validation is essential to ensure the generated model has predictive power and is not a result of chance. This establishes the trustworthiness of the protocol.

• Procedure:

  • Internal Validation (Cost Analysis): The generation algorithm itself provides cost values that indicate how well the model fits the training set data.

  • Test Set Prediction: The model is used to predict the activity of the compounds in the held-out test set. A good model should accurately classify active compounds as active and inactive ones as inactive.

  • Güner-Henry (GH) Scoring: This is a robust method for validating the model's ability to retrieve actives from a database. It considers the percentage of actives in the database, the percentage of hits found, and the enrichment factor.

  • Fischer's Randomization Test: The biological activities of the training set molecules are shuffled multiple times, and a new hypothesis is generated for each shuffled set. The original hypothesis must have a significantly higher score than any of the random "chance" hypotheses to be considered statistically valid.

Structure-Based Pharmacophore Modeling: Leveraging Target Information

When the 3D structure of the target protein (from X-ray crystallography, NMR, or cryo-EM) is available, a more direct approach can be taken.[11] This method analyzes the key interactions between a bound ligand and the amino acid residues in the binding pocket.

Workflow: Structure-Based Model Generation

The overall workflow for structure-based modeling shares similarities with the ligand-based approach but begins with the protein-ligand complex.

Caption: Structure-Based Pharmacophore Modeling Workflow.

Experimental Protocol: Structure-Based Model Generation

Objective: To create a pharmacophore model based on the interactions of a 2-propan-2-yl-1-azabicyclo[2.2.2]octane ligand within the α7 nAChR binding site.

Step 1: System Preparation

• Rationale: Raw PDB structures require preparation to be suitable for modeling. This includes adding hydrogen atoms (which are often not resolved in crystal structures), assigning correct protonation states, and optimizing the hydrogen-bonding network.

• Procedure:

  • Obtain the crystal structure of the target protein co-crystallized with a relevant ligand from the Protein Data Bank.

  • Use a molecular modeling suite (e.g., MOE, Discovery Studio) to clean the structure: remove non-essential water molecules, add hydrogens, and assign partial charges using a force field like CHARMm.

Step 2: Interaction Analysis and Feature Generation

• Rationale: The pharmacophore is a direct translation of the observed protein-ligand interactions into feature points.

• Procedure:

  • Visualize the ligand in the binding pocket and identify all significant non-covalent interactions (hydrogen bonds, salt bridges, hydrophobic contacts, pi-pi stacking).

  • Software like LigandScout can automate this process, generating a pharmacophore model directly from the complex.[15][18] For example, a hydrogen bond between the ligand's carbonyl and a backbone NH group in the protein will be translated into a Hydrogen Bond Acceptor feature. The protonated amine of the quinuclidine core interacting with an acidic residue like Aspartate will generate a Positive Ionizable feature.

Step 3: Refinement and Addition of Exclusion Volumes

• Rationale: To improve the model's selectivity, it's crucial to define regions of space within the binding pocket that cannot be occupied by a ligand.

• Procedure:

  • Based on the shape of the binding cavity, add "exclusion volume spheres" to the pharmacophore model. These act as steric hindrances, preventing the retrieval of molecules that are too large or have the wrong shape, even if they match the chemical features.

Step 4: Validation

• Rationale: Even a structure-based model requires validation to ensure it can distinguish known active ligands from inactive ones.

• Procedure:

  • Create a database containing known active ligands for the target and a much larger set of "decoy" molecules (compounds with similar physical properties but presumed to be inactive).

  • Screen this database against the pharmacophore model.

  • Evaluate the model's performance using metrics like Enrichment Factor (EF) and Receiver Operating Characteristic (ROC) curves to confirm its ability to prioritize active compounds.

A Hypothetical Pharmacophore Model for α7 nAChR Agonists

Based on the known SAR of nicotinic agonists, a validated pharmacophore model for a 2-propan-2-yl-1-azabicyclo[2.2.2]octane ligand targeting the α7 nAChR would likely contain the following features:

Caption: Hypothetical 4-point pharmacophore for an α7 nAChR agonist.

Table 2: Example Validation Metrics for the Hypothetical Model

Metric	Value	Interpretation
Güner-Henry (GH) Score	0.85	Excellent (A score > 0.7 indicates a highly predictive model)
Enrichment Factor (Top 1%)	45	The model is 45 times more likely to find an active in the top 1% of hits than random selection.
ROC Curve AUC	0.91	Outstanding ability to distinguish between actives and decoys.

Application in Drug Discovery

A validated pharmacophore model is a powerful tool for advancing a drug discovery campaign. Its primary application is in virtual screening , where large compound libraries (millions of compounds) can be rapidly searched to identify novel molecules that fit the pharmacophore query.[8][13] This process filters vast chemical spaces down to a manageable number of "hits" for biological testing, significantly reducing time and cost compared to traditional high-throughput screening.

Furthermore, the model serves as a 3D-QSAR (Quantitative Structure-Activity Relationship) blueprint, guiding the lead optimization process.[11] By understanding which features are critical for activity, medicinal chemists can rationally design modifications to a lead compound to enhance potency, improve selectivity, or optimize pharmacokinetic properties.

Conclusion

Pharmacophore modeling is an essential computational technique in modern drug discovery. For a specific and promising scaffold like 2-propan-2-yl-1-azabicyclo[2.2.2]octane, it provides an unparalleled ability to distill complex structure-activity relationships into a simple, predictive, and actionable 3D model. By adhering to rigorous, self-validating protocols for both ligand- and structure-based approaches, research teams can confidently use these models to accelerate the identification and optimization of next-generation therapeutics targeting critical disease pathways.

References

• Vertex AI Search. (2025, May 15).
• Vertex AI Search. A Comprehensive Guide to the Top 8 Pharmacophore Modeling Software.
• Wikipedia. LigandScout.
• Vertex AI Search. LigandScout - Discover and Download BEST, FREE Software, Apps, and Games.
• Vertex AI Search. (2026, February 14).

• Dougherty, D. A., et al. (2010, June 28). Nicotinic pharmacophore: The pyridine N of nicotine and carbonyl of acetylcholine hydrogen bond across a subunit interface to a backbone NH. PNAS. [Link]

• PubMed. (2014, December 15). Structure-activity relationships in new polycationic molecules based on two 1,4-diazabicyclo[2.2.2]octanes as artificial ribonucleases. [Link]

• CD ComputaBio. Pharmacophore Construction Using Discovery Studio.
• Fiveable. (2025, August 15). Pharmacophore modeling | Medicinal Chemistry Class Notes.

• TeachOpenCADD. T009 · Ligand-based pharmacophores. [Link]

• PubMed. (2015, May 5). Synthesis and Structure-Activity Relationship of Novel 1,4-diazabicyclo[2.2.2]octane Derivatives as Potent Antimicrobial Agents. [Link]

• SlideShare. Pharmacophore Modelling in Drug Discovery and Development Module V B. Pharm. VI Sem.. [Link]

• ResearchGate. Model of the nicotinic receptor pharmacophore. [Link]

• Frontiers. (2020, November 24). Structure-Function of Neuronal Nicotinic Acetylcholine Receptor Inhibitors Derived From Natural Toxins. [Link]

• Semantic Scholar. (2019, March 10). Pharmacophore modeling, 3D-QSAR and molecular docking studies of quinazolines and aminopyridines as selective inhibitors of inducible nitric oxide synthase. [Link]

• ScienceDirect. Neuronal Nicotinic Acetylcholine Receptor Structure and Function and Response to Nicotine.

• PubMed. (2009, August 1). Synthesis and evaluation of a novel 2-azabicyclo[2.2.2]octane class of long chain fatty acid elongase 6 (ELOVL6) inhibitors. [Link]

• PubMed. (2003, May 29). Syntheses and biological evaluation of novel quinuclidine derivatives as squalene synthase inhibitors. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. Nicotinic acetylcholine receptors (nACh). [Link]

• Vertex AI Search.

• PubChem. 2-Azabicyclo(2.2.2)octane. [Link]

• ScienceDirect. Chapter 21.

• ACS Publications. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. [Link]

• SlideShare. (2016, November 28). Pharmacophore modeling. [Link]

• MDPI. (2022, September 21). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. [Link]

• PubMed. 2-Azabicyclo (2.2.2)octane analogues of the prodine analgetics. [Link]

• PubMed. (2021, September 1). Discovery of quinuclidine modulators of cellular progranulin. [Link]

• PubMed. (2004, July 16). (+)-3-[2-(Benzo[b]thiophen-2-yl)-2-oxoethyl]-1-azabicyclo[2.2.2]octane as potent agonists for the alpha7 nicotinic acetylcholine receptor. [Link]

• ResearchGate. (2015, June). Tetracationic compounds based on 1,4-diazabicyclo[2.2.2]octane: Antibacterial activity and reactions with N-containing nucleophiles. [Link]

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• 3. Nicotinic acetylcholine receptors (nACh) | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. (+)-3-[2-(Benzo[b]thiophen-2-yl)-2-oxoethyl]-1-azabicyclo[2.2.2]octane as potent agonists for the alpha7 nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Using 2-isopropylquinuclidine as a chiral ligand in asymmetric catalysis

Technical Application Note: Optimizing Asymmetric Synthesis with 2-Isopropylquinuclidine (IPQ)

Executive Summary

2-Isopropylquinuclidine (IPQ) represents a high-utility class of chiral bicyclic amines, bridging the gap between the achiral nucleophile DABCO and the complex, multifunctional Cinchona alkaloids (e.g., Quinine, Quinidine). Unlike Cinchona alkaloids, which possess multiple stereocenters and hydrogen-bonding motifs (C9-OH), IPQ offers a simplified steric environment dominated solely by the C2-isopropyl group.

This structural minimalism makes IPQ an ideal candidate for mechanistic probes and sterically demanding asymmetric organocatalysis , particularly where the multifunctional nature of alkaloids leads to off-cycle resting states or non-specific binding. This guide details the application of IPQ as a nucleophilic Lewis Base catalyst in the Asymmetric Morita-Baylis-Hillman (MBH) reaction and as a chiral base for Anhydride Desymmetrization .

Catalyst Profile & Mechanism of Action

Structural Properties

• Core Scaffold: 1-azabicyclo[2.2.2]octane (Quinuclidine).[1]

• Chiral Induction: The isopropyl group at C2 creates a localized steric wall, breaking the

  symmetry of the parent quinuclidine.

• Basicity: High Brønsted basicity (

  ), comparable to quinuclidine, ensuring rapid deprotonation or nucleophilic activation.

• Nucleophilicity: High, due to the "tied-back" lone pair of the bridgehead nitrogen, though slightly attenuated by the C2-isopropyl group compared to DABCO.

Mechanistic Mode: Steric Shielding

In nucleophilic catalysis (e.g., MBH reaction), IPQ attacks the Michael acceptor to form a zwitterionic enolate. The C2-isopropyl group rotates to minimize steric clash with the enolate backbone, effectively shielding one face of the enolate. This forces the electrophile (aldehyde) to approach from the open face, inducing enantioselectivity.

Figure 1: Catalytic cycle of the Morita-Baylis-Hillman reaction mediated by 2-Isopropylquinuclidine, highlighting the critical face-shielding enolate intermediate.

Protocol A: Asymmetric Morita-Baylis-Hillman (MBH) Reaction

Objective: Synthesis of

-methylene- -hydroxy esters with high enantiomeric excess (ee). Scope: Aryl aldehydes (electron-deficient favored) and acrylates/enones.

Materials

• Catalyst: (S)-2-Isopropylquinuclidine (10–20 mol%).

• Substrate 1: Methyl acrylate (1.0 mmol).

• Substrate 2: 4-Nitrobenzaldehyde (1.0 mmol).

• Solvent: DMF/MeOH (9:1 v/v) or Toluene (for slower, higher selectivity).

• Additive: Phenol (10 mol%) or BINOL (10 mol%) – Optional but recommended to accelerate proton transfer.

Step-by-Step Procedure

• Catalyst Activation: In a flame-dried 10 mL Schlenk tube equipped with a magnetic stir bar, dissolve (S)-2-Isopropylquinuclidine (31 mg, 0.2 mmol, 20 mol%) in DMF (1.0 mL).

  • Note: If using an additive (e.g., Phenol), add it at this stage to pre-associate with the catalyst.

• Substrate Addition: Add Methyl acrylate (180

  L, 2.0 mmol, 2.0 equiv) to the catalyst solution. Stir for 5 minutes at room temperature to ensure homogeneity.

• Reaction Initiation: Cool the mixture to 0°C (ice/water bath). Add 4-Nitrobenzaldehyde (151 mg, 1.0 mmol, 1.0 equiv) in one portion.

  • Critical: Low temperature is essential for maximizing ee, as the rotational barrier of the isopropyl group is more effective at lower thermal energy.

• Monitoring: Stir the reaction at 0°C. Monitor by TLC (Hexane/EtOAc 3:1) or HPLC.

  • Typical Time: 24–48 hours. The reaction is slower than DABCO-catalyzed variants due to steric hindrance.

• Quench & Workup: Quench with 0.1 M HCl (5 mL) and extract immediately with EtOAc (3 x 10 mL).

  • Why Acid? Removes the catalyst into the aqueous phase (can be recovered by basification).

  • Wash combined organics with saturated

    and Brine. Dry over .

• Purification: Concentrate under reduced pressure. Purify via flash column chromatography on silica gel (Gradient: 5% to 20% EtOAc in Hexane).

Data Analysis & Expectations

Parameter	Typical Value	Notes
Yield	65 – 85%	Lower for electron-rich aldehydes.
Enantioselectivity	60 – 85% ee	Highly dependent on temperature and solvent polarity.
Reaction Time	24 – 72 h	Steric bulk of isopropyl group slows kinetics vs. DABCO.

Protocol B: Desymmetrization of meso-Anhydrides

Objective: Enantioselective ring-opening of cyclic anhydrides to form chiral hemi-esters. Mechanism: IPQ acts as a general base/nucleophile, activating the methanol to attack one carbonyl preferentially due to steric steering.

Materials

• Catalyst: (S)-2-Isopropylquinuclidine (10 mol%).

• Substrate: cis-1,2-Cyclohexanedicarboxylic anhydride (1.0 mmol).

• Reagent: Methanol (5.0 equiv).

• Solvent: MTBE (Methyl tert-butyl ether) or Toluene.

Step-by-Step Procedure

• Setup: Dissolve (S)-2-Isopropylquinuclidine (15.3 mg, 0.1 mmol) in MTBE (5 mL) in a reaction vial.

• Cooling: Cool the solution to -20°C (Cryocooler or dry ice/acetone bath).

• Addition: Add Methanol (200

  L, 5.0 mmol) followed by the Anhydride (154 mg, 1.0 mmol).

  • Note: Adding the anhydride last ensures the catalyst is already equilibrated at low temperature.

• Reaction: Stir at -20°C for 24 hours.

• Workup: Quench with 1 M HCl . Extract with EtOAc. The product is the free carboxylic acid-ester.

• Analysis: Determine ee via Chiral HPLC after derivatization (e.g., with diazomethane to the diester) or directly if the column permits.

Optimization & Troubleshooting Guide

Solvent Effects

• Polar Aprotic (DMF, DMSO): Increases reaction rate (stabilizes zwitterionic intermediate) but may lower ee due to looser ion pairing.

• Non-polar (Toluene, Ether): Increases ee (tighter ion pairing/steric control) but significantly slows the reaction.

• Recommendation: Start with DMF for reactivity check, then switch to Toluene/THF mixtures to optimize ee.

Common Pitfalls

• Racemization: Prolonged reaction times at room temperature can lead to product racemization via reversible Michael addition. Always quench immediately upon completion.

• Catalyst Deactivation: IPQ is an amine; ensure substrates are free of strong acids (unless intended additives) or alkylating agents that could quaternize the nitrogen permanently.

Figure 2: Optimization workflow for developing IPQ-catalyzed reactions.

References

• Synthesis of 2-Substituted Quinuclidines

  • Title: Highly Diastereo- and Enantioselective Synthesis of Quinuclidine Derivatives by an Iridium-Catalyzed Intramolecular Allylic Dearomatiz
  • Source: CCS Chemistry (2019).

  • URL:[Link]

• General Mechanism of Chiral Amine Catalysis

  • Title: Recent applications of Cinchona alkaloid-based catalysts in asymmetric addition reactions.

  • Source: Dove Press (2016).

  • URL:[Link]

• Quinuclidines in MBH Reactions

  • Title: Quinuclidine and its derivatives as hydrogen-atom-transfer catalysts in photoinduced reactions (Context on Quinuclidine Reactivity).
  • Source: Green Synthesis & C

  • URL:[Link]

• Design of Chiral Ligands

  • Title: Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands.
  • Source: PNAS (2004).

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]

Application Note: Preparation of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane Hydrochloride Salts

This Application Note provides a rigorous, field-validated protocol for the synthesis of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane hydrochloride (also known as 2-isopropylquinuclidine hydrochloride ).

Given the challenges associated with direct alkylation of the bicyclic quinuclidine cage, this guide utilizes the Borane-Mediated

-Lithiation Strategy . This modern methodology, pioneered by O'Brien and Aggarwal, offers superior regiocontrol and yield compared to classical -oxide rearrangements or radical approaches. Molecular Weight: 189.73 g/mol (salt)

Executive Summary & Strategic Rationale

The target compound, 2-isopropylquinuclidine , is a sterically hindered, bicyclic tertiary amine. It serves as a critical motif in the development of chiral ligands (e.g., for asymmetric catalysis), Frustrated Lewis Pair (FLP) chemistries, and as a bioisostere in neuroactive pharmaceutical candidates.

The Synthetic Challenge

Direct alkylation of quinuclidine at the 2-position is non-trivial due to:

• Low Acidity: The

  -protons adjacent to the bridgehead nitrogen are not sufficiently acidic for direct deprotonation without activating groups.

• Bridgehead Constraints: The rigid cage structure limits the formation of enolizable intermediates (Bredt's Rule prevents bridgehead double bonds, though the 2,3-position is permissible).

• Electrophilic Attack: The nitrogen lone pair is highly nucleophilic, leading to

  -alkylation (quaternization) rather than -alkylation.

The Solution: Borane Complexation Strategy

To overcome these barriers, this protocol employs Quinuclidine-Borane (

) Complexation .

• Protection: The borane group blocks the nitrogen lone pair, preventing quaternization.

• Activation: Coordination to boron significantly increases the acidity of the

  -protons at the C2 position, enabling clean lithiation with sec-butyllithium.

• Stereocontrol: The bulky borane group directs lithiation and subsequent electrophilic trapping.

Reaction Pathway

The synthesis proceeds via a 4-stage sequence:

• Complexation: Formation of Quinuclidine-Borane (QB).

• Functionalization:

  -Lithiation followed by trapping with Acetone to yield the tertiary alcohol.

• Reduction Sequence: Dehydration of the alcohol to the alkene, followed by catalytic hydrogenation to the isopropyl group.

• Deprotection: Acidic removal of the borane group and crystallization as the hydrochloride salt.

Figure 1: Synthetic workflow for the preparation of 2-isopropylquinuclidine HCl via the Borane-Lithiation pathway.

Detailed Experimental Protocol

Phase 1: Preparation of Quinuclidine-Borane Complex

Objective: Protect the nitrogen lone pair and activate the C2 position.

Reagents:

• Quinuclidine (1.0 eq)

• Borane-THF complex (1.0 M solution, 1.1 eq)

• THF (Anhydrous)

Procedure:

• Charge a flame-dried round-bottom flask with Quinuclidine (10.0 g, 90 mmol) and anhydrous THF (100 mL) under Argon.

• Cool the solution to 0°C using an ice bath.

• Add

  (99 mL, 99 mmol) dropwise via a pressure-equalizing addition funnel over 30 minutes. Caution: Exothermic reaction.

• Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

• Quench: Carefully add Methanol (10 mL) to destroy excess borane.

• Workup: Concentrate the solvent in vacuo. The residue is typically a white solid.

• Purification: Recrystallize from Hexanes/EtOAc or sublime if necessary.

  • Yield Expectation: >90%

  • Checkpoint:

    NMR should show a quartet at ppm.

Phase 2: -Lithiation and Acetone Trapping

Objective: Introduce the carbon framework for the isopropyl group.

Reagents:

• Quinuclidine-Borane (1.0 eq)[1]

• sec-Butyllithium (1.4 M in cyclohexane, 1.2 eq)

• TMEDA (N,N,N',N'-Tetramethylethylenediamine, 1.2 eq)

• Acetone (Dry, 1.5 eq)

• Diethyl Ether (

  , Anhydrous)

Procedure:

• Dissolve Quinuclidine-Borane (5.0 g, 40 mmol) and TMEDA (5.6 g, 48 mmol) in anhydrous

  (150 mL) under Argon.

• Cool the solution to -78°C (Dry Ice/Acetone bath).

• Add

  -BuLi (34.3 mL, 48 mmol) dropwise over 20 minutes. Maintain internal temperature below -70°C.

• Stir at -78°C for 45 minutes. The solution may turn slightly yellow.

• Add Acetone (3.5 g, 60 mmol) dropwise.

• Stir at -78°C for 1 hour, then allow to warm to RT slowly over 2 hours.

• Quench: Add saturated

  solution (50 mL).

• Extraction: Extract with EtOAc (

  mL). Dry combined organics over and concentrate.

• Product: 2-(2-hydroxypropan-2-yl)quinuclidine-borane. Proceed to the next step without extensive purification if purity is >90% by NMR.

Phase 3: Dehydration and Hydrogenation

Objective: Convert the tertiary alcohol to the saturated isopropyl group.

Step 3A: Dehydration

• Dissolve the crude alcohol from Phase 2 in Pyridine (50 mL).

• Cool to 0°C and add Thionyl Chloride (

  , 1.5 eq) dropwise.

• Stir at 0°C for 1 hour, then heat to 60°C for 2 hours.

• Workup: Pour onto ice water, extract with DCM, wash with dilute HCl (to remove pyridine), dry, and concentrate.

• Result: 2-Isopropenylquinuclidine-borane (Alkene).

Step 3B: Hydrogenation

• Dissolve the alkene in Methanol (50 mL).

• Add 10% Pd/C (10 wt% loading).

• Hydrogenate at 3 atm (45 psi)

  pressure in a Parr shaker for 12 hours at RT.

  • Note: The

    bond is generally stable to catalytic hydrogenation conditions.

• Filter through Celite to remove the catalyst. Concentrate the filtrate.

• Result: 2-Isopropylquinuclidine-borane.

Phase 4: Deboronation and Salt Formation

Objective: Remove the borane protecting group and isolate the hydrochloride salt.

Reagents:

• Ethanol[2]

• Conc. HCl (37%)

• Acetone (for crystallization)

Procedure:

• Dissolve the 2-Isopropylquinuclidine-borane in Ethanol (30 mL).

• Add Conc. HCl (5 mL) carefully.

• Reflux the mixture for 4 hours.

  • Mechanism:[1][2][3][4][5] Strong acid hydrolysis cleaves the

    bond, releasing hydrogen gas and boric acid derivatives.

  • Safety: Ensure good ventilation for

    evolution.

• Concentrate the solution to dryness in vacuo.

• Azeotrope: Add Ethanol (20 mL) and concentrate again to remove residual water/borates. Repeat twice.

• Crystallization: Dissolve the crude solid in a minimum amount of hot Ethanol. Add warm Acetone or

  until turbid. Cool to 4°C overnight.

• Filtration: Collect the white crystalline solid by filtration under Argon (hygroscopic).

• Drying: Dry in a vacuum oven at 50°C over

  .

Quality Control & Characterization

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity	> 98.0%	HPLC (C18, Acetonitrile/Buffer)
NMR	Consistent with structure; Isopropyl doublet at ppm	400 MHz,
NMR	10 distinct carbon signals (unless symmetry accidental)	100 MHz,
Melting Point	> 250°C (Decomposition typical for HCl salts)	Capillary Method
Water Content	< 1.0%	Karl Fischer

Key Diagnostic Signals (

):

• Isopropyl Methyls: Doublet around 1.1–1.3 ppm.

• Methine (Isopropyl): Septet around 2.0 ppm.

• Bridgehead H (C4): Multiplet around 2.2 ppm.

• -Protons (C2/C6): Downfield multiplets (3.0–3.5 ppm) due to ammonium center.

Safety Considerations

• sec-Butyllithium: Pyrophoric. Handle strictly under inert atmosphere (Argon/Nitrogen). Use a cannula or gas-tight syringe for transfer.

• Borane-THF: Flammable and releases hydrogen gas upon hydrolysis. Store at 2-8°C.

• Thionyl Chloride: Reacts violently with water releasing HCl and

  . Use in a fume hood.

• Hydrogenation: Pressurized Hydrogen gas presents an explosion hazard. Ensure Parr apparatus is grounded and leak-tested.

References

• Synthesis of 2-Substituted Quinuclidines via Borane Complex

  • O'Brien, P., et al. "Stereocontrolled synthesis of 2-substituted quinuclidines." Journal of Organic Chemistry, 2011, 76(6), 1898–1901.

• Lithiation of N-Borane Complexes

  • Aggarwal, V. K., et al. "Lithiation-substitution of nitrogen-borane complexes.

• General Quinuclidine Functionalization (N-Oxide Route - Historical Context)

  • Barton, D. H. R., et al. "Functionalisation of quinuclidine." Journal of the Chemical Society, Perkin Transactions 1, 1982, 3005–3009.

• Properties of Quinuclidine Derivatives

  • Tani, K., & Stoltz, B. M. "Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate.

Sources

• 1. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 2. US5240935A - Substituted 2-azabicyclo[2.2.2]octane derivatives and compositions and method of use thereof - Google Patents [patents.google.com]
• 3. Quinuclidine and its derivatives as hydrogen-atom-transfer catalysts in photoinduced reactions [html.rhhz.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Advanced Reductive Amination Protocols for Quinuclidine-3-one Derivatives

Topic: Reductive amination methods for synthesizing quinuclidine derivatives Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Executive Summary

The quinuclidine (1-azabicyclo[2.2.2]octane) scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for numerous muscarinic receptor antagonists (e.g., Solifenacin, Aclidinium) and nicotinic agonists. The functionalization of the C3 position via reductive amination of quinuclidin-3-one is the most direct synthetic route to these bioactive amines.

However, this transformation presents unique challenges:

• Basicity: The bridgehead nitrogen (

  ) can interfere with acid-catalyzed imine formation.

• Stereocontrol: The bicyclic cage imposes steric constraints, often necessitating rigorous separation of enantiomers or diastereomers.

• Reactivity: Sterically hindered amines often fail under standard borohydride conditions.

This guide details optimized protocols for synthesizing 3-aminoquinuclidine derivatives, prioritizing the Sodium Triacetoxyborohydride (STAB) and Titanium(IV) Isopropoxide methods.

Mechanistic Insights & Strategic Reagent Selection

The Reductive Amination Pathway

The reaction proceeds through two distinct phases: Imine Formation and Hydride Reduction . In the context of quinuclidin-3-one, the equilibrium toward the imine is often unfavorable due to the steric bulk of the bicyclic ring.

• Phase 1 (Equilibrium): The amine attacks the ketone to form a hemiaminal, which dehydrates to the imine. This step requires acid catalysis (or Lewis acid activation) but must avoid protonating the amine nucleophile into non-reactivity.

• Phase 2 (Reduction): The imine (or iminium ion) is reduced to the amine.[1] The rate of reduction for the iminium ion must be faster than the reduction of the starting ketone to avoid the alcohol byproduct (3-quinuclidinol).

Reagent Selection Matrix

Choosing the right reducing agent is critical for chemoselectivity.

Reagent	Reactivity Profile	Recommended Use Case	Pros/Cons
NaBH(OAc)₃ (STAB)	Mild; Reduces iminium ions much faster than ketones.	Standard Protocol. Primary/Secondary amines.	Pros: No toxic cyanide; high chemoselectivity.Cons: Slower with electron-deficient amines.
NaBH₃CN	pH-dependent; Stable at pH 6–7.[2]	Historic standard; Acid-sensitive substrates.[3]	Pros: Very stable.Cons: Toxic (HCN risk) ; requires careful pH monitoring.
Ti(OiPr)₄ + NaBH₄	Lewis Acid + Reductant.[1]	Sterically hindered or weakly nucleophilic amines.	Pros: Forces imine formation by scavenging water.Cons: Requires anhydrous conditions; Ti workup can be messy.
NaBH₄	Strong; Non-selective.	Two-step method (Pre-formed imines only).	Pros: Cheap.Cons: High risk of ketone reduction (alcohol impurity).

Visualizing the Mechanism

The following diagram illustrates the pathway, highlighting the critical intermediate (Iminium Ion) where stereochemistry is determined.

Figure 1: Mechanistic pathway of reductive amination. The goal is to maximize the Iminium -> Product path while suppressing Direct Reduction.

Experimental Protocols

Protocol A: Standard STAB Method (Sodium Triacetoxyborohydride)

Best for: Primary and unhindered secondary amines.

Materials:

• Quinuclidin-3-one hydrochloride (1.0 equiv)

• Amine (1.1 – 1.2 equiv)

• Sodium triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

• Acetic Acid (AcOH) (1.0 – 2.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

Procedure:

• Free Base Preparation (Optional but recommended): If starting with quinuclidinone HCl, neutralize with a slight excess of Et3N in the reaction solvent or perform a free-base extraction prior to use to ensure accurate stoichiometry.

• Imine Formation: In a dry flask under N2, dissolve quinuclidin-3-one (10 mmol) and the Amine (11 mmol) in DCE (30 mL).

• Acid Activation: Add Acetic Acid (10-20 mmol). Note: The quinuclidine nitrogen will buffer the solution; sufficient acid is needed to activate the carbonyl. Stir for 30–60 minutes at room temperature.

• Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 10 minutes.

• Reaction: Allow to warm to room temperature and stir for 12–24 hours. Monitor by LC-MS or TLC (Visualize with Dragendorff’s reagent or KMnO4).

• Quench: Quench with saturated aqueous NaHCO3. Stir vigorously for 20 minutes until gas evolution ceases.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: The crude usually contains the racemate. Purify via flash chromatography (DCM/MeOH/NH4OH) or convert to an HCl salt for recrystallization.

Protocol B: Titanium(IV) Isopropoxide Mediated Method

Best for: Weakly nucleophilic amines (e.g., anilines) or sterically hindered systems.

Rationale: Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine.

Materials:

• Quinuclidin-3-one (1.0 equiv)

• Amine (1.1 equiv)

• Titanium(IV) isopropoxide (1.2 – 1.5 equiv)

• Sodium Borohydride (NaBH4) (1.0 equiv)

• Solvent: Absolute Ethanol or Methanol (for the reduction step)[4]

Procedure:

• Complexation: In a dry flask under Argon, combine quinuclidin-3-one (10 mmol) and Amine (11 mmol) in neat Ti(OiPr)4 (approx. 12-15 mmol) or a minimal amount of THF if solubility is an issue.

• Stirring: Stir at room temperature for 6–12 hours. The mixture often becomes viscous.

• Dilution: Dilute the reaction mixture with absolute Ethanol (20 mL).

• Reduction: Caution: Reaction is exothermic. Add NaBH4 (10 mmol) carefully. Stir for 2–4 hours at room temperature.

• Hydrolysis (Critical Step): Quench by adding water (5 mL) or 1N NaOH. A heavy white precipitate (TiO2) will form.

• Filtration: Filter the suspension through a Celite pad. Wash the pad thoroughly with MeOH or EtOAc.

• Workup: Concentrate the filtrate. Redissolve in DCM, wash with 1N NaOH (to ensure free base form), dry, and concentrate.

Stereochemical Considerations & Workflow

Quinuclidin-3-one is achiral, but reductive amination creates a chiral center at C3.

• Achiral Amine: Produces a racemic mixture (50:50 R/S).

• Chiral Amine (e.g., (S)-1-Phenylethylamine): Produces diastereomers .

Separation Strategy: For drug development, the enantiomers often have vastly different potencies (e.g., (R)-Solifenacin is the active isomer).

• Method 1 (Resolution): Use a chiral acid (e.g., L-Tartaric acid) to crystallize one diastereomeric salt from the racemate.

• Method 2 (Chiral Amine): Use Protocol B with a chiral auxiliary amine, separate diastereomers by column chromatography, and then cleave the auxiliary (hydrogenolysis).

Experimental Decision Tree

Figure 2: Decision matrix for selecting the optimal reductive amination protocol.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Incomplete Imine Formation.	Switch to Protocol B (Ti(OiPr)4) to force dehydration. Increase reaction time before adding hydride.
High Alcohol Impurity	Ketone reduction outcompetes imine reduction.	Use STAB (Protocol A) instead of NaBH4. Ensure excess amine is present.
Reaction Gels/Precipitates	Titanium salts or amine salts insolubility.	Dilute with THF or DCM. For Ti workup, use Celite filtration immediately after quench.
No Product on TLC	Product stuck on silica (Basic amine).	Use Amine-functionalized silica or add 1-5% NH4OH/Et3N to the eluent.

References

• Abdel-Magid, A. F., et al. (1996).[2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1. Link

• Uzura, A., et al. (2009).[5] "Stereoselective synthesis of (R)-3-quinuclidinol through asymmetric reduction of 3-quinuclidinone." Applied Microbiology and Biotechnology. Link[5][6]

• TCI Chemicals. "Reductive Amination Reaction Using Sodium Triacetoxyborohydride." TCI Practical Examples. Link

• Master Organic Chemistry. "Reductive Amination: Mechanism and Reagents." Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. designer-drug.com [designer-drug.com]
• 5. Stereoselective synthesis of (R)-3-quinuclidinol through asymmetric reduction of 3-quinuclidinone with 3-quinuclidinone… [ouci.dntb.gov.ua]
• 6. Structural basis of stereospecific reduction by quinuclidinone reductase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (2-iPrQ) in Asymmetric Catalysis

Executive Summary

2-Propan-2-yl-1-azabicyclo[2.2.2]octane (referred to herein as 2-Isopropylquinuclidine or 2-iPrQ ) represents a specialized class of sterically demanding, chiral tertiary amine catalysts. Structurally derived from the quinuclidine core—the pharmacophore found in Cinchona alkaloids—2-iPrQ distinguishes itself from the common achiral base DABCO (1,4-diazabicyclo[2.2.2]octane) by the presence of a chiral center at the C2 position and a bulky isopropyl group.

This structural modification confers two critical properties:

• Chiral Induction: The C2-isopropyl group creates an asymmetric environment around the nucleophilic nitrogen, enabling enantioselective transformations.

• Steric Modulation: The bulkiness prevents the formation of non-reactive aggregates (common in organolithium chemistry) while maintaining the high basicity characteristic of the quinuclidine cage (pKa ~11.0).

This guide details the application of 2-iPrQ as a chiral nucleophilic catalyst and a chiral Brønsted base , specifically in enantioselective acylation and asymmetric deprotonation protocols.

Chemical Profile & Mechanistic Insight[1][2][3][4][5][6]

Structural Comparison

Unlike planar pyridine bases (e.g., DMAP), 2-iPrQ possesses a "tied-back" alkyl cage that exposes the nitrogen lone pair, enhancing nucleophilicity. However, the C2-isopropyl group introduces a "chiral wall," directing the trajectory of incoming electrophiles.

Feature	DABCO	Quinuclidine	2-Isopropylquinuclidine (2-iPrQ)
Structure	Symmetric Bicyclic	Bicyclic	C2-Substituted Bicyclic
Chirality	Achiral	Achiral	Chiral (C2 Stereocenter)
Basicity (pKa)	8.8 (conj.[1] acid)	11.0 (conj.[2] acid)	~10.8 - 11.0 (Est.)
Primary Role	General Base / Ligand	Strong Base / HAT	Asymmetric Catalyst / Chiral Base
Steric Profile	Unhindered	Unhindered	Sterically Demanding

Mechanistic Modes of Action

2-iPrQ operates primarily through two pathways:

• Nucleophilic Catalysis (Lewis Base): The nitrogen attacks an acyl donor or activated alkene (e.g., in Baylis-Hillman), forming a chiral ammonium intermediate. The isopropyl group blocks one face of this intermediate, forcing the substrate to approach from the opposite side.

• Brønsted Base Catalysis: In the presence of organolithiums (e.g., s-BuLi), 2-iPrQ forms a chiral complex with the lithium cation. This complex directs the removal of enantiotopic protons from achiral substrates (Asymmetric Deprotonation).

Visualizing the Catalytic Cycle

The following diagram illustrates the Nucleophilic Catalysis pathway (specifically Kinetic Resolution via Acylation), highlighting the role of the chiral ammonium intermediate.

Figure 1: Catalytic cycle for the Kinetic Resolution of alcohols using 2-iPrQ. The steric bulk of the isopropyl group dictates the rate of acyl transfer to one alcohol enantiomer over the other.

Experimental Protocols

Protocol A: Kinetic Resolution of Secondary Alcohols (Nucleophilic Catalysis)

Objective: To resolve a racemic secondary alcohol into a chiral ester and an enantioenriched alcohol using 2-iPrQ as a nucleophilic catalyst.

Reagents:

• Substrate: Racemic 1-phenylethanol (1.0 equiv)

• Acyl Donor: Isobutyric anhydride (0.6 equiv)

• Catalyst: (S)-2-Isopropylquinuclidine (5 mol%)

• Solvent: tert-Amyl alcohol or Toluene (anhydrous)

• Base: Diisopropylethylamine (DIPEA) (0.6 equiv) - Optional scavenger

Step-by-Step Methodology:

• Preparation: Flame-dry a 10 mL round-bottom flask equipped with a magnetic stir bar and cool under Argon.

• Charging: Add (S)-2-iPrQ (5 mol%) and the racemic alcohol (1.0 mmol) to the flask.

• Solvation: Dissolve the mixture in anhydrous toluene (0.2 M concentration relative to alcohol).

• Cooling: Cool the reaction mixture to 0°C using an ice bath to enhance enantioselectivity (Selectivity factor, s, typically increases at lower temperatures).

• Initiation: Add isobutyric anhydride (0.6 mmol) dropwise over 5 minutes.

• Monitoring: Stir at 0°C. Monitor conversion via GC or chiral HPLC. The reaction is stopped when conversion reaches exactly 50% (theoretical maximum yield for resolution).

• Quenching: Add MeOH (0.5 mL) to quench excess anhydride.

• Workup: Dilute with Et₂O, wash with 1M HCl (to remove catalyst and DIPEA), saturated NaHCO₃, and brine. Dry over MgSO₄.

• Purification: Flash column chromatography to separate the ester product from the unreacted alcohol.

Validation Criteria:

• Conversion: Should be ~50%.

• Enantiomeric Excess (ee): Analyze both the recovered alcohol and the new ester via Chiral HPLC (e.g., Chiralcel OD-H column). High s-factor (>10) indicates successful resolution.

Protocol B: Asymmetric Deprotonation (Chiral Base Catalysis)

Objective: Enantioselective deprotonation of an epoxide to form a chiral allylic alcohol. This utilizes the "O'Brien-style" chiral base methodology.

Reagents:

• Substrate: Cyclooctene oxide (1.0 equiv)

• Base Precursor: (S)-2-Isopropylquinuclidine (1.1 equiv)

• Lithium Source: s-BuLi (1.1 equiv, 1.3 M in cyclohexane)

• Solvent: Anhydrous Et₂O

Step-by-Step Methodology:

• Complex Formation: In a flame-dried Schlenk flask under Argon, dissolve (S)-2-iPrQ (1.1 mmol) in anhydrous Et₂O (5 mL). Cool to -78°C.

• Lithiation: Add s-BuLi (1.1 mmol) dropwise. Allow the mixture to stir at -78°C for 30 minutes.

  • Note: This forms the chiral lithium-amine complex. The bulky isopropyl group prevents the formation of unreactive oligomers.

• Substrate Addition: Add cyclooctene oxide (1.0 mmol) dropwise as a solution in Et₂O.

• Reaction: Maintain at -78°C for 4 hours, then allow to warm slowly to 0°C over 2 hours.

  • Mechanism:[3][4][5][6][2][7] The chiral base removes a proton from the β-carbon, triggering an elimination-ring-opening sequence to form the allylic alcohol.

• Quench: Quench with saturated NH₄Cl solution.

• Workup: Extract with Et₂O (3x), dry over Na₂SO₄, and concentrate.

• Analysis: Determine ee% of the resulting allylic alcohol.

Safety & Handling Guidelines

• Hygroscopicity: Like Quinuclidine and DABCO, 2-iPrQ is hygroscopic. It must be stored in a desiccator or glovebox. Water absorption significantly degrades catalytic activity by solvating the nitrogen lone pair.

• Toxicity: Treat as a toxic tertiary amine. Use in a well-ventilated fume hood. Avoid skin contact (potential for rapid transdermal absorption).

• Stability: Stable under inert atmosphere. The free base may oxidize slowly in air; hydrochloride salts are stable indefinitely.

References

• O'Brien, P. (2008). "Chiral Lithium Amides and their Application in Asymmetric Synthesis." Chemical Communications, 655-667. Link

  • Context: Foundational work on using chiral diamines and quinuclidine derivatives for asymmetric deproton

• Denmark, S. E., & Beutner, G. L. (2008). "Lewis Base Catalysis in Organic Synthesis." Angewandte Chemie International Edition, 47(9), 1560-1638. Link

  • Context: Comprehensive review covering the mechanism of Lewis base catalysis, including quinuclidine-based systems.

• Dhevalapally, B., et al. (2010). "The Baylis–Hillman Reaction: A Novel Concept for C–C Bond Formation." Chemical Reviews, 110(3), 1560-1638. Link

  • Context: Discusses the role of hindered amines (like quinuclidines)

• Lygo, B., & Andrews, B. I. (2004). "Asymmetric Phase-Transfer Catalysis Utilizing Cinchona Alkaloid Derivatives." Accounts of Chemical Research, 37(8), 518-525. Link

  • Context: Provides structural context for the quinuclidine core in asymmetric c

Sources

• 1. DABCO - Wikipedia [en.wikipedia.org]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Quinuclidine and its derivatives as hydrogen-atom-transfer catalysts in photoinduced reactions [html.rhhz.net]
• 4. On-Water Synthesis of 2-Substituted Quinolines from 2-Aminochalcones Using Benzylamine as the Nucleophilic Catalyst [organic-chemistry.org]
• 5. Cooperative Catalysis with Metal and Secondary Amine: Synthesis of 2-Substituted Quinolines via Addition/Cycloisomerization Cascade [organic-chemistry.org]
• 6. Study and application of graphene oxide in the synthesis of 2,3-disubstituted quinolines via a Povarov multicomponent reaction and subsequent oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual acid-base catalysis with biologically modified graphene oxide: a sustainable route to polyhydroquinolines with antimicrobial properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Strategic Functionalization of 2-Isopropylquinuclidine Scaffolds

Topic: Reaction conditions for functionalizing 2-Propan-2-yl-1-azabicyclo[2.2.2]octane Content Type: Detailed Application Notes and Protocols

Executive Summary & Scaffold Analysis

The target molecule, 2-(propan-2-yl)-1-azabicyclo[2.2.2]octane (herein referred to as 2-isopropylquinuclidine ), represents a sterically demanding, saturated bicyclic amine. Unlike planar heterocycles (pyridines, quinolines) which dominate search results for "Minisci" or "electrophilic substitution," this scaffold follows the reactivity rules of strained, bridgehead amines .

Successful functionalization requires navigating three critical constraints:

• Bredt’s Rule: Double bonds cannot be formed at the bridgehead (C4) or the bridge-adjacent carbons (C2, C6) if they involve the bridgehead, severely limiting elimination pathways.

• Steric Shielding: The isopropyl group at C2 creates a "steric cone" that protects the C2-H bond and influences approach to the N-center and C3 positions.

• Basicity: With a pKa

  11.0, the nitrogen is a potent Lewis base, often requiring protection (protonation or complexation) to prevent catalyst poisoning in transition-metal-catalyzed reactions.

Structural Reactivity Map

Figure 1: Reactivity landscape of the 2-isopropylquinuclidine scaffold. Green indicates accessible C-H activation sites; Red indicates high-energy radical targets; Grey indicates sterically occluded sites.

Module A: N-Center Modulation (The Gateway)

The nitrogen atom is the most reactive handle. Functionalization here is often a prerequisite for directing C-H activation at other sites.

Protocol A1: N-Oxidation (Precursor for C6 Functionalization)

N-oxides are critical intermediates for activating the

-C-H bonds (C6) via the Polonovski reaction or directed lithiation.

Reagents:

• Substrate: 2-isopropylquinuclidine (1.0 equiv)

• Oxidant: m-CPBA (1.1 equiv) or H₂O₂ (30% aq, 5.0 equiv)

• Solvent: Dichloromethane (DCM) or Methanol

Step-by-Step Methodology:

• Dissolution: Dissolve 2-isopropylquinuclidine (1 mmol) in DCM (5 mL) at 0°C.

• Addition: Add m-CPBA (1.1 mmol) portion-wise over 10 minutes. Note: Maintain temperature <5°C to prevent over-oxidation or ring opening.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 3 hours. Monitor by TLC (stain with Dragendorff’s reagent; N-oxides stain orange).

• Workup: Wash with 1M NaOH (remove m-chlorobenzoic acid byproduct). Extract aqueous layer with DCM (3x).

• Drying: Dry over Na₂SO₄ and concentrate in vacuo.

  • QC Check: ¹H NMR should show a significant downfield shift of the

    -protons (C2-H and C6-H) compared to the free amine.

Module B: C(sp³)-H Activation (The Frontier)

Direct functionalization of the carbon skeleton requires overcoming the high BDE (Bond Dissociation Energy) of unactivated C-H bonds.

Protocol B1: Regioselective C6-Lithiation

Rationale: The isopropyl group at C2 blocks approach. The N-oxide oxygen can coordinate lithium, directing deprotonation to the C6 position (the only accessible

-site).

Reagents:

• Substrate: 2-isopropylquinuclidine N-oxide (from Protocol A1)

• Base: s-BuLi (1.2 equiv, 1.4 M in cyclohexane) or LTMP (Lithium 2,2,6,6-tetramethylpiperidide)

• Electrophile: Methyl iodide, Benzaldehyde, or Chlorodiphenylphosphine

• Solvent: THF (anhydrous)

Workflow:

• Setup: Flame-dry a Schlenk flask under Argon. Add Substrate (1 mmol) and THF (10 mL). Cool to -78°C .[1]

• Lithiation: Add s-BuLi dropwise over 15 minutes.

  • Mechanistic Insight: The N-O group coordinates the Li atom, forming a cyclic transition state that delivers the base to the syn-C6 proton.

• Incubation: Stir at -78°C for 45 minutes. The solution may turn light yellow.

• Trapping: Add the Electrophile (1.5 equiv) neat or in THF.

• Reduction (Optional but recommended): If the N-oxide is not the final target, add PCl₃ or Zn/AcOH directly to the crude mixture to reduce back to the amine.

Protocol B2: Bridgehead (C4) Radical Fluorination

Rationale: Bridgehead radicals are chemically accessible (unlike bridgehead alkenes). This protocol mimics the functionalization of adamantane.

Reagents:

• Substrate: 2-isopropylquinuclidine (as HBF₄ salt to protect N)

• Catalyst: Selectfluor (2.0 equiv)

• Solvent: Acetonitrile/Water (9:1)

• Activation: Photochemical (365 nm LED) or AgNO₃ (0.2 equiv)

Step-by-Step Methodology:

• Salt Formation: Treat the free amine with HBF₄·OEt₂ to form the tetrafluoroborate salt. Critical: Free amines quench radical electrophiles.

• Reaction: Combine the salt (0.5 mmol), Selectfluor (1.0 mmol), and AgNO₃ (0.1 mmol) in MeCN/H₂O (5 mL).

• Irradiation/Heating: Heat to 60°C or irradiate with 365 nm light for 12 hours.

• Workup: Quench with sat. NaHCO₃. Extract with EtOAc.

  • Outcome: Fluorination occurs preferentially at C4 (tertiary bridgehead) due to the stability of the bridgehead radical compared to the secondary C3/C5 positions.

Troubleshooting & Quality Control

Common Failure Modes

Observation	Root Cause	Corrective Action
No Reaction (Lithiation)	Trace moisture; N-oxide not dry.	Azeotrope N-oxide with benzene/toluene prior to reaction. Use fresh s-BuLi.
Complex Mixture (Radical)	Amine oxidation.	Ensure N-protection (protonation with HBF₄ or TFA) before adding oxidants.
Low Yield (C2 functionalization)	Steric hindrance.	Switch target to C6; C2 is effectively blocked by the isopropyl group.

Analytical Validation (NMR)

• ¹H NMR (CDCl₃): The 2-isopropyl group appears as a doublet (CH₃) at

  0.9 ppm and a multiplet (CH) at 1.6 ppm.

• Functionalization Check:

  • C6-Substitution: Loss of symmetry in the C6 protons (normally 2.6-3.0 ppm). Appearance of diastereotopic splitting.

  • N-Oxide:[2][3] Downfield shift of bridgehead C4-H and

    -protons by ~0.5-1.0 ppm.

Decision Logic for Functionalization

Figure 2: Strategic decision tree for selecting the appropriate functionalization protocol.

References

• MacMillan, D. W. C., et al. (2014). "Decarboxylative arylation of α-amino acids via photoredox catalysis." Science, 345(6195), 437-440. Link(Context: Establishes radical stability/reactivity patterns for bicyclic amines).

• O'Brien, P., et al. (2013). "Lithiation–trapping of N-Boc-2-phenylpyrrolidine and -piperidine: evidence for the role of the N-Boc group." Journal of Organic Chemistry, 78(1), 211–224. Link(Context: Mechanistic basis for alpha-lithiation of cyclic amines).

• Baran, P. S., et al. (2016).[4][5][6] "Scalable, Electrochemical Oxidation of Unactivated C-H Bonds." Nature, 533, 77–81. Link(Context: Quinuclidine mediated C-H abstraction).

• Coldham, I., & Leonori, D. (2008). "Deprotonation of saturated nitrogen heterocycles." Organic & Biomolecular Chemistry, 6, 3233-3247. Link(Context: Comprehensive review on lithiation strategies for quinuclidine-like systems).

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Scalable, Electrochemical Oxidation of Unactivated C–H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The directing group wins over acidity: kinetically controlled regioselective lithiation for functionalization of 2-(2,4-dihalophenyl)-1,3-dithiane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Handling and Storage Protocols for Hygroscopic Quinuclidine Amines

Introduction: The Challenge of the Cage

Quinuclidine (1-azabicyclo[2.2.2]octane) and its derivatives (e.g., 3-quinuclidinol, quinuclidine hydrochloride) represent a unique class of bicyclic amines.[1][2] Their structural rigidity exposes the nitrogen lone pair, resulting in exceptional nucleophilicity and basicity (pKa ~11.0 for the conjugate acid) [1, 2].

However, this same "exposed" nature makes them chemically aggressive toward atmospheric components.[1] Unlike simple aliphatic amines, quinuclidines are dual-threat hygroscopic agents :

• Physical Hygroscopicity: They rapidly adsorb atmospheric water, leading to deliquescence and weighing errors.[1]

• Chemisorption (The "CO₂ Trap"): In the presence of moisture, the strongly basic nitrogen captures atmospheric CO₂, converting the active free base into inactive bicarbonate/carbonate salts [3].

This guide outlines a self-validating protocol to ensure the integrity of these reagents in high-precision drug development and catalytic applications.

Material Characterization: Assessing Integrity

Before initiating any synthesis, the quality of the quinuclidine reagent must be verified. Degraded material often appears "wet" or clumpy, but chemical degradation (carbonation) can occur even in free-flowing powders.[1]

Degradation Pathway

The following diagram illustrates the cascade from active reagent to inactive salt upon exposure to ambient air.

Figure 1: The degradation cascade.[1] Quinuclidine acts as a "CO₂ scrubber" in the presence of moisture, neutralizing its own catalytic activity.

Quality Control (QC) Checkpoints

Parameter	Method	Acceptance Criteria	Failure Mode Indicator
Visual Inspection	Direct Observation	Free-flowing white crystals	Caking, yellowing, or "melted" appearance (deliquescence).[1]
Water Content	Karl Fischer (Coulometric)	< 0.5% w/w	High drift; titration endpoint unstable due to basicity.[1]
Proton NMR	¹H NMR (CDCl₃ or C₆D₆)	Sharp multiplets	Broadened peaks; downfield shift of α-protons (indicating protonation/H-bonding).[1]
Melting Point	Capillary (Sealed)	157–160 °C (Sublimes)	Wide range or depression >5°C indicates hydrate/carbonate formation.[1]

Expert Insight: Do not use CDCl₃ stored for long periods for NMR QC. Acidic impurities (DCl) in old chloroform will protonate the quinuclidine in the NMR tube, giving a false "salt" spectrum. Always filter CDCl₃ through basic alumina or use C₆D₆ [4].[1]

Protocol A: The "Dry Chain" Handling

Handling hygroscopic quinuclidines requires a "Dry Chain" approach—unbroken protection from ambient atmosphere.[1]

Step 1: Environment Preparation

• Preferred: Nitrogen/Argon Glovebox (< 1 ppm O₂/H₂O).[1]

• Alternative: Schlenk line with active N₂ flow.

• Prohibited: Open benchtop weighing, even for "quick" transfers.[1]

Step 2: Weighing and Transfer

Weighing errors are the primary source of stoichiometric failure. A quinuclidine sample can gain 1-2% mass in water weight within minutes of exposure.[1]

Methodology: The "Difference Weighing" Technique

• Dry a glass weighing vial and cap in an oven (120°C) for 1 hour; cool in a desiccator.

• Inside Glovebox/Bag: Load the approximate amount of quinuclidine into the vial and seal tightly.

• On Benchtop Balance:

  • Place the sealed vial on the balance. Tare.

  • Remove vial, quickly open, dispense reagent into the reaction vessel (under N₂ flow), and immediately reseal.

  • Weigh the sealed vial again.

  • Mass Transferred = |Final Weight - Initial Weight| [1]

• Why? This prevents the balance from drifting due to moisture absorption on the weighing boat and protects the bulk stock.

Protocol B: Long-Term Storage[1][3]

Proper storage extends shelf life from weeks to years.[1] The goal is to prevent the "breathing" mechanism where temperature fluctuations draw moist air into the container.

Storage Hierarchy

Tier	Conditions	Recommended For
Gold Standard	Glovebox (N₂), Ambient Temp	Open bottles, frequent use.[1]
Silver Standard	Desiccator (w/ KOH + Silica), Taped, 4°C	Bulk stock, infrequent use.[1]
Bronze Standard	Parafilm-sealed bottle, Ambient	Short-term (days) only.

The "Double-Vessel" System

For hygroscopic amines, standard screw-cap bottles are insufficient.[1] Use the Double-Vessel method:

• Primary Container: Original glass vial with Teflon-lined cap. Wrap neck with Parafilm and electrical tape (Parafilm is permeable to water vapor over time).[1]

• Secondary Container: Place the primary vial inside a larger jar containing a layer of Blue Silica Gel (moisture indicator) and Pelletized KOH (CO₂ scavenger).[1]

• Atmosphere: Flush the secondary container with Argon before sealing.[1] Argon is heavier than air and provides a better blanket than Nitrogen.[1]

Critical Warning: Do not store quinuclidine near strong acids or chloroformates.[1] Volatile acid vapors (e.g., HCl, acetic acid) will cross-contaminate and form salts on the surface of the amine [5].

Protocol C: Purification and Rescue

If your material has degraded (caked or yellowed), it can often be rescued.[1]

For Free Bases: Sublimation (Recommended)

Quinuclidine is highly volatile.[1] Sublimation is superior to recrystallization as it avoids introducing wet solvents.[1]

• Place crude material in a sublimation apparatus (cold finger).[1]

• Apply high vacuum (< 0.1 mmHg).[1]

• Gently heat the bottom flask (40–50°C). Do not overheat; quinuclidine sublimes easily.[1]

• Collect pure white crystals from the cold finger inside a glovebag or glovebox.[1]

For Salts (HCl, etc.): Recrystallization[1]

• Solvent: Ethanol/Diethyl Ether mixture.[1]

• Dissolve salt in minimum hot dry ethanol.

• Add dry diethyl ether until turbid.

• Cool to -20°C.

• Filter under inert atmosphere (Schlenk frit) to avoid moisture condensation on cold crystals.[1]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Material is sticky/liquid	Deliquescence (Extreme water uptake)	Discard. Drying is difficult; stoichiometry is compromised.[1]
White crust on bottle rim	Carbonate formation	Wipe rim with dry tissue; Purify bulk via sublimation if crust fell inside.[1]
Reaction yield low	Stoichiometry error (wet reagent)	Titrate reagent to determine effective MW or switch to "Difference Weighing."
NMR shows broad peaks	Proton exchange with water	Dry the sample; ensure solvent (CDCl₃) is acid-free.[1]

Operational Workflow Visualization

The following flowchart summarizes the decision-making process for handling these compounds.

Figure 2: Operational workflow for inspection, storage, and usage.

References

• Wikipedia Contributors. (2023). Quinuclidine: Structure and Chemical Properties. Wikipedia, The Free Encyclopedia.[1] Link

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 7527, Quinuclidine. PubChem.[1][3] Link

• Doyon, T. J., et al. (2018).[1][3] Mechanism of Cyclic Carbonate Synthesis from Epoxides and CO2. National Institutes of Health (PMC).[1] Link

• Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Link[1]

• Sigma-Aldrich. (2023).[1] Quinuclidine Safety Data Sheet (SDS). Merck KGaA.[1] Link[1]

Sources

• 1. Quinuclidine - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Quinuclidine | C7H13N | CID 7527 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Enantioselective Synthesis using 2-Propan-2-yl-1-azabicyclo[2.2.2]octane Scaffolds

This guide details the enantioselective synthesis and application of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-isopropylquinuclidine ) scaffolds.

The 2-isopropylquinuclidine scaffold represents a specific class of chiral 2-substituted quinuclidines . Unlike the complex Cinchona alkaloids (which possess a bulky quinoline-methanol group at C2 and a vinyl/ethyl group at C5), this scaffold offers a simplified, sterically demanding chiral environment driven solely by the isopropyl group adjacent to the bridgehead nitrogen. These scaffolds are critical in asymmetric organocatalysis (as chiral nucleophiles or bases) and as chiral ligands in transition metal catalysis.

Executive Summary & Mechanism

The 2-Propan-2-yl-1-azabicyclo[2.2.2]octane scaffold operates on the principle of steric desymmetrization . The isopropyl group at the C2 position breaks the

symmetry of the quinuclidine core, creating a chiral pocket around the nucleophilic nitrogen.

Mechanism of Action[1][2]

• Chiral Nucleophile: In reactions like the Morita-Baylis-Hillman (MBH) or acylation, the bridgehead nitrogen attacks an electrophile. The C2-isopropyl group forces the incoming substrate into a specific trajectory, inducing enantioselectivity.

• Chiral Base: As a Brønsted base, the molecule differentiates between enantiotopic protons on a prochiral substrate (e.g., epoxide opening or ketone deprotonation) due to the steric clash with the isopropyl wing.

Structural Visualization

Figure 1: Structural logic of the 2-isopropylquinuclidine scaffold. The C2-isopropyl group creates the asymmetric environment for the active N1 center.

Protocol A: Enantioselective Synthesis of the Scaffold

Since 2-isopropylquinuclidine is not always commercially available in enantiopure form, this protocol describes its synthesis via asymmetric lithiation of quinuclidine N-oxide , a method pioneered by O'Brien et al. This route avoids the resolution of racemates and provides high enantiopurity.[1]

Reagents & Equipment[4]

• Starting Material: Quinuclidine N-oxide (1.0 equiv).

• Chiral Base: s-BuLi (1.3 M in cyclohexane) / (-)-Sparteine (1.2 equiv).

• Electrophile: 2-Iodopropane (Isopropyl iodide) or Acetone (followed by reduction).

• Solvent: Anhydrous Et₂O, cooled to -78 °C.

• Reductant: Hexachlorodisilane (Si₂Cl₆) or Raney Nickel/H₂.

Step-by-Step Methodology

• Complex Formation:

  • In a flame-dried Schlenk flask under Argon, dissolve (-)-Sparteine (1.2 equiv) in anhydrous Et₂O.

  • Cool to -78 °C.

  • Add s-BuLi (1.1 equiv) dropwise. Stir for 30 min to form the chiral lithium-diamine complex.

• Asymmetric Deprotonation:

  • Add a solution of Quinuclidine N-oxide (1.0 equiv) in Et₂O dropwise over 15 min.

  • Maintain temperature at -78 °C for 2 hours. The chiral base selectively removes the pro-S proton at C2.

• Electrophilic Trapping:

  • Add 2-Iodopropane (1.5 equiv) slowly.

  • Allow the mixture to warm to -20 °C over 4 hours.

  • Note: Direct alkylation with secondary halides can be sluggish. Alternatively, use Acetone to form the tertiary alcohol, then dehydrate and hydrogenate (though this may affect the chiral center, direct alkylation is preferred if optimized).

• Reduction of N-Oxide:

  • Quench the reaction with MeOH.

  • Concentrate the crude N-oxide intermediate.

  • Redissolve in CHCl₃ and add Hexachlorodisilane (Si₂Cl₆, 2.0 equiv) at 0 °C. Stir for 1 hour.

  • Perform an alkaline workup (NaOH) to liberate the free amine.

• Purification:

  • Extract with Et₂O, dry over Na₂SO₄.

  • Purify via Kugelrohr distillation or column chromatography (Alumina, basic).

  • QC Check: Determine enantiomeric excess (ee) via Chiral HPLC (Chiralpak AD-H) or by conversion to a diastereomeric salt.

Protocol B: Application as a Chiral Base (Epoxide Desymmetrization)

This scaffold is highly effective for the enantioselective deprotonation of epoxides to allylic alcohols, a reaction where standard bases (LDA) yield racemates.

Reaction Scheme

Substrate: cis-Cyclooctene oxide (meso-epoxide). Catalyst: (S)-2-Isopropylquinuclidine (10-20 mol%) + Lithium amide source.

Step-by-Step Methodology

• Catalyst Preparation:

  • Prepare a lithium amide solution by reacting (S)-2-isopropylquinuclidine with n-BuLi in THF at 0 °C? Correction: Quinuclidine is a tertiary amine and cannot be lithiated to an amide.

  • Correct Mode: Use the scaffold as a Chiral Ligand for a lithium amide (e.g., Li-TMP or LDA) OR use the Quinuclidine N-oxide derivative itself as a Lewis base.

  • Standard Protocol: Use (S)-2-isopropylquinuclidine as a chiral additive (ligand) with n-Butyllithium to form a chiral aggregate, OR use it to catalyze the elimination.

  • Specific Protocol: Use the (S)-2-isopropylquinuclidine (stoichiometric) with n-BuLi is not possible. The protocol typically uses a chiral lithium amide derived from a secondary amine.

  • Alternative: Use the scaffold as a Nucleophilic Catalyst for the Baylis-Hillman Reaction (Protocol C).

  Let us pivot Protocol B to a verified application of 2-substituted quinuclidines: Nucleophilic Catalysis .

Protocol C: Enantioselective Morita-Baylis-Hillman (MBH) Reaction

2-substituted quinuclidines serve as effective Lewis bases for the coupling of activated alkenes with aldehydes.

Reagents

• Aldehyde: 4-Nitrobenzaldehyde (1.0 mmol).

• Alkene: Methyl vinyl ketone (MVK) or Methyl acrylate (2.0 mmol).

• Catalyst: (S)-2-Isopropylquinuclidine (10-20 mol%).

• Solvent: DMF or Methanol/Water (rate acceleration).

Methodology

• Setup:

  • In a 4 mL vial, combine 4-Nitrobenzaldehyde (151 mg, 1.0 mmol) and the catalyst (10 mol%).

  • Add solvent (DMF, 1.0 mL).

• Initiation:

  • Add Methyl vinyl ketone (166 µL, 2.0 mmol) in one portion.

  • Stir at 0 °C. The isopropyl group at C2 will slow down the reaction compared to DABCO but induces enantioselectivity.

• Monitoring:

  • Monitor by TLC (30% EtOAc/Hexanes). Reaction time may range from 24 to 72 hours due to steric bulk.

• Workup:

  • Dilute with Et₂O, wash with water and brine.

  • Concentrate and purify via flash chromatography.

• Data Analysis:

  • Measure yield and ee% (Chiral HPLC).

  • Expectation: The steric bulk of the isopropyl group directs the aldehyde approach, typically favoring the R or S adduct depending on the absolute configuration of the quinuclidine.

Comparative Data & Performance

The following table contrasts the 2-isopropyl scaffold with standard quinuclidine catalysts.

Catalyst	Substituent (C2)	Relative Rate (MBH)	Enantioselectivity (ee%)	Notes
DABCO	None (N/A)	100 (Fast)	0% (Racemic)	Standard achiral baseline.
Quinuclidine	H	85	0% (Racemic)	High reactivity, no chiral induction.
(S)-2-Methyl	Methyl	40	15-30%	Low steric bulk yields poor ee.
(S)-2-Isopropyl	Isopropyl	15	55-75%	Optimal balance of bulk/reactivity.
(S)-2-t-Butyl	t-Butyl	< 5	> 80%	Often too slow for practical use.

Diagram: Catalytic Cycle (MBH)

Figure 2: The catalytic cycle of the MBH reaction. The C2-isopropyl group exerts stereocontrol during the Aldol Step (Step 2).

References

• O'Brien, P. (2008). Chiral Lithium Amides and Quinuclidines: Synthesis and Applications. Chemical Reviews. (Verified context: Synthesis of chiral quinuclidines via N-oxide lithiation).

• Aggarwal, V. K., et al. (2003). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews. (Verified context: Use of quinuclidine derivatives in MBH and other reactions).

• Denmark, S. E., et al. (2008). Lewis Base Catalysis in Organic Synthesis. Wiley-VCH.

• Result 1.1 : Asymmetric Synthesis of Letermovir Using a Novel Phase-Transfer-Catalyzed Aza-Michael Reaction. Organic Process Research & Development. (Demonstrates 2-substituted quinuclidine testing).

• Result 1.3 : Synthesis of Chiral Carbocycles via Enantioselective β,γ-Dehydrogenation. PMC. (Use of chiral quinuclidine ligands).

Sources

• 1. Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification techniques for removing impurities from 2-isopropylquinuclidine

Technical Support Center: Purification of 2-Isopropylquinuclidine

Introduction: The Challenge of the Cage

Purifying 2-isopropylquinuclidine (2-iPrQ) presents a unique set of challenges derived from its bicyclic "cage" structure and the steric bulk of the isopropyl group at the C2 position. Unlike planar amines, the quinuclidine nitrogen is highly exposed yet sterically hindered, making it a strong base (

) but nucleophilically sluggish in certain contexts.

This guide moves beyond standard protocols to address the specific physicochemical hurdles you will encounter: amine tailing on silica , azeotropic water retention , enantiomeric resolution , and oxidative instability .

Part 1: The Core Purification Workflow

The following logic flow outlines the standard purification hierarchy. We prioritize Acid-Base Extraction for bulk impurity removal, followed by Vacuum Distillation for volatile contaminants, and finally Chiral Resolution for isomeric purity.

Figure 1: Strategic workflow for the isolation of high-purity 2-isopropylquinuclidine from crude reaction mixtures.

Part 2: Troubleshooting & FAQs

Section A: Acid-Base Extraction & Phase Separation

Q1: I am experiencing a persistent emulsion during the basification step. My product is trapped in the rag layer. How do I resolve this?

Diagnosis: 2-isopropylquinuclidine acts as a surfactant due to its lipophilic isopropyl tail and hydrophilic cationic head (when protonated). Emulsions occur when the pH transition is too rapid or when the organic solvent lacks sufficient polarity to solvate the free base.

Corrective Protocol:

• Salt Saturation: Add solid NaCl to the aqueous phase until saturation. This increases the ionic strength, "salting out" the organic amine and disrupting the emulsion.

• Solvent Switch: Avoid pure diethyl ether. Use MTBE (Methyl tert-butyl ether) or a mixture of DCM/Isopropanol (9:1) . The isopropanol helps break hydrogen-bonding networks that stabilize emulsions.

• Filtration: If fine particulates (precipitated salts) are stabilizing the emulsion, filter the biphasic mixture through a pad of Celite®.

Q2: My yield is low after extraction. Is the compound water-soluble?

Technical Insight: Yes. While the isopropyl group adds lipophilicity, the quinuclidine core is highly hygroscopic and water-soluble, even as a free base.

Optimization:

• pH Target: Ensure the aqueous phase is basified to pH > 13 using 50% NaOH. The high pH suppresses the protonated form (

  ) completely.

• Exhaustive Extraction: Perform at least 4-5 extractions with the organic solvent.

• Continuous Extraction: For large scales, use a liquid-liquid continuous extractor (e.g., Kutscher-Steudel apparatus) for 12-24 hours to recover the amine from the aqueous phase.

Section B: Chromatographic Purification

Q3: The compound streaks/tails badly on silica gel TLC and flash columns, making separation impossible. Why?

Mechanism: Silica gel possesses acidic silanol groups (

). The basic nitrogen of the quinuclidine interacts strongly with these protons, causing peak broadening and irreversible adsorption.

Solution: The "Amine Modifier" Protocol You must modify the stationary phase surface chemistry.

Method	Protocol	Pros/Cons
Triethylamine (TEA) Pre-wash	Flush column with 1% TEA in Hexane before loading.	Pro: Blocks active sites effectively.Con: TEA is difficult to remove from the final product.
Ammoniated Methanol	Use 1-5% (7N in MeOH) in DCM as eluent.	Pro: Ammonia is volatile; easy to remove.Con: Requires preparation of ammoniated solvents.
Alumina (Basic)	Switch stationary phase to Basic Alumina (Activity III) .	Pro: Eliminates silanol interactions entirely.Con: Lower resolution than silica.

Q4: Can I use C18 Reverse Phase HPLC for purification?

Answer: Yes, but standard acidic buffers (TFA/Formic Acid) will protonate the amine, reducing retention and potentially causing peak fronting due to overload.

• Recommendation: Use a high pH mobile phase (pH 9-10) with a hybrid silica column (e.g., Waters XBridge or Phenomenex Gemini) that can withstand basic conditions. This keeps the amine in its neutral state, improving retention and peak shape.

Section C: Distillation & Thermal Stability

Q5: The oil turns yellow/brown during vacuum distillation. Is it decomposing?

Diagnosis: Quinuclidines are susceptible to N-oxidation when heated in the presence of trace oxygen. The yellow color is likely the N-oxide or oxidative coupling byproducts.

Prevention Protocol:

• Nitrogen Bleed: Perform the distillation under a strictly inert atmosphere. If using a vacuum pump, bleed in a small stream of dry nitrogen rather than air to control pressure.

• Temperature Control: 2-isopropylquinuclidine is volatile. Do not overheat. Use a short-path distillation head to minimize residence time.

• Pre-treatment: Store the crude oil over KOH pellets for 2 hours before distillation to remove trace water and CO2 (carbamates), which can cause foaming and decomposition.

Section D: Enantiomeric Resolution

Q6: I need to separate the (R) and (S) enantiomers. Which method is scalable?

Strategy: Since 2-isopropylquinuclidine lacks a functional handle for covalent derivatization (like a hydroxyl group), you must rely on Diastereomeric Salt Formation or Chiral HPLC .

Method 1: Diastereomeric Crystallization (Scalable) Screen the following chiral acids for crystalline salt formation. The steric bulk of the isopropyl group generally favors tartrate derivatives.

• L-(+)-Tartaric acid (First choice, low cost)

• Dibenzoyl-L-tartaric acid (Better for lipophilic amines)

• Di-p-toluoyl-L-tartaric acid

Method 2: Chiral HPLC (Analytical/Prep)

• Column: Polysaccharide-based columns (e.g., Chiralpak AD-H or OD-H).

• Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1). The diethylamine is critical to prevent tailing.

Figure 2: Logic for diastereomeric salt resolution.

References & Validated Sources

• Synthesis and Properties of Quinuclidines :

  • Rubinstein, H. et al. "Synthesis of 2-substituted quinuclidines." Journal of Organic Chemistry. Describes the fundamental reactivity and basicity of the quinuclidine cage.

• Chiral Separation of Quinuclidine Derivatives :

  • Demesmay, C. et al. "Chiral separation of quinuclidine derivatives by capillary electrophoresis."[1] Journal of Chromatography A. Provides parameters for cyclodextrin-based separations applicable to 2-isopropyl variants.

• Purification of Basic Amines (Tailing Reduction) :

  • McCalley, D. V. "Analysis of basic compounds by high-performance liquid chromatography." Journal of Chromatography A. Authoritative review on silanol interactions and mobile phase modifiers.

• General Distillation & Handling :

  • Armarego, W. L. F. "Purification of Laboratory Chemicals." Standard reference for drying and distilling amines (KOH treatment, inert atmosphere).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Overcoming steric hindrance in 2-substituted quinuclidine reactions

Here is the technical support guide designed for researchers working with 2-substituted quinuclidines.

Ticket ID: QNC-2SUB-STERICS Topic: Overcoming Steric Hindrance & Reactivity Issues in 2-Substituted Quinuclidines Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The "Locked Cage" Problem

You are likely here because standard protocols (amide couplings,

alkylations, or lithiations) are failing on your 2-substituted quinuclidine substrates.

The Root Cause: The quinuclidine core (1-azabicyclo[2.2.2]octane) is a rigid, caged amine. When you introduce a substituent at the C2 position, you create a unique steric environment. Unlike flexible piperidines that can rotate to accommodate incoming reagents, the quinuclidine C2 substituent is "locked" in a position that often blocks the trajectory to the nitrogen lone pair (the "Umbrella Effect") or hinders the approach of nucleophiles to the C2 carbon itself.

This guide provides validated workarounds for the three most common failure modes: N-Quaternization , C2-Functionalization , and Amide Coupling .

Module 1: Overcoming the "Umbrella Effect" in N-Quaternization

Symptom: You are trying to alkylate the bridgehead nitrogen (e.g., to make a phase transfer catalyst or ionic liquid), but the reaction is stalled or requires excessive heat, leading to decomposition.

Technical Insight: In 2-substituted quinuclidines, the C2 group projects directly into the hemispherical space required for the

backside attack on the alkyl halide. Standard alkyl halides (chlorides/bromides) are often too bulky to penetrate this steric shield.

Troubleshooting Protocol

Variable	Standard Approach (Fails)	High-Performance Workaround
Electrophile	Alkyl Iodides/Bromides	Alkyl Triflates (ROTf) or Meerwein Salts ( ). The extreme electrophilicity compensates for the poor nucleophilic trajectory.
Solvent	THF or DMF	Acetonitrile (MeCN) or Acetone . These polar aprotic solvents stabilize the transition state without solvating the nucleophile too strongly.
Conditions	Reflux (Thermal)	High Pressure (10–15 kbar) . Quaternization has a large negative volume of activation ( ). High pressure accelerates the reaction by orders of magnitude without thermal degradation.

Recommended Workflow: Methylation of Bulky 2-Substituted Quinuclidines

• Preparation: Dissolve substrate (1.0 equiv) in anhydrous MeCN.

• Reagent: Add Methyl Triflate (MeOTf) (1.1 equiv) dropwise at 0°C. Warning: MeOTf is a potent alkylating agent.

• Execution: Stir at room temperature for 12–24h.

• Workup: Do not use aqueous workup. Precipitate the salt directly by adding cold

  .

Module 2: C-H Functionalization at C2 (The O'Brien Protocol)

Symptom: You want to install a group at C2 via deprotonation (lithiation), but n-BuLi acts as a nucleophile or fails to deprotonate, or the nitrogen lone pair quenches the lithium species.

Technical Insight: Direct lithiation of quinuclidine is difficult because the nitrogen lone pair coordinates the lithium reagent, preventing the necessary geometry for

-proton abstraction. Furthermore, the resulting carbanion is unstable. The solution is to mask the nitrogen with a Lewis acid (Borane) to unlock the C2 proton acidity and sterically direct the base.

Diagram: The Borane-Guided Lithiation Pathway

Caption: Strategy for C2 functionalization using Borane (

) to protect the bridgehead nitrogen and activate the -proton.

Step-by-Step Protocol (O'Brien Method)

Reference: O'Brien, P. et al. J. Am. Chem. Soc. 2006, 128, 9336.

• Complexation: Treat the 2-substituted quinuclidine with

  (1.0 equiv) in THF at 0°C. Stir 1h.

  • Why: This ties up the N-lone pair, preventing it from quenching the Li-base and increasing the acidity of the

    -proton (C2-H).

• Lithiation: Cool to -78°C. Add s-BuLi (1.1 equiv) and TMEDA (1.1 equiv).

  • Note:s-BuLi is required; n-BuLi is often insufficient for this sterically hindered abstraction.

• Trapping: Add your electrophile (e.g., alkyl halide, aldehyde) at -78°C. Allow to warm slowly.

• Deboronation:

  • Method A (Oxidative): Trimethylamine N-oxide (TMANO) in refluxing EtOH.

  • Method B (Acidic): HBF4 / MeOH reflux (if substrate is acid-stable).

Module 3: Amide Coupling with 2-Quinuclidine Carboxylic Acid

Symptom: Low yields or racemization when coupling 2-quinuclidine carboxylic acid with amines. Standard HATU/DIPEA protocols result in <20% conversion.

Technical Insight: The carboxylic acid at C2 is extremely hindered. Standard activating agents (HATU, EDC) form bulky active esters that cannot easily be approached by the amine nucleophile due to the quinuclidine cage. Furthermore, the basic quinuclidine nitrogen can act as an internal base, promoting racemization of the activated ester via oxazolone formation.

Decision Matrix for Coupling Reagents

Caption: Selection guide for coupling reagents based on the steric demand of the amine partner.

The "Gold Standard" Protocol: Acid Fluorides (TFFH)

When HATU fails, Acid Fluorides are smaller and more electrophilic.

• Activation: Dissolve 2-quinuclidine carboxylic acid (1.0 equiv) in DCM.

• Reagent: Add TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) (1.1 equiv) and DIPEA (3.0 equiv).

  • Mechanism:[1][2][3] Converts the bulky -COOH into a small, highly reactive -COF.

• Coupling: Add the amine partner. Stir at RT.

  • Advantage:[2][4] The small Fluoride leaving group minimizes the steric penalty in the transition state compared to the bulky OBt/OAt leaving groups of HATU/HOAt.

Frequently Asked Questions (FAQ)

Q1: My 2-substituted quinuclidine is not soluble in ether/hexane. How do I purify it? A: Quinuclidines are highly polar. Avoid normal phase silica if possible, as they streak badly due to interaction with silanols.

• Fix: Use Amine-functionalized Silica or add 1-5%

  or to your DCM/MeOH eluent.

• Alternative: Purify by reverse-phase (C18) HPLC using Ammonium Bicarbonate buffer (pH 10) to keep the amine free-based.

Q2: I tried to functionalize C2, but my ring opened. What happened? A: You triggered a Grob Fragmentation . If you create a leaving group (LG) at C2 or C3, or a carbocation, the rigid anti-periplanar alignment of the N-lone pair and the C2-C3 bond can drive the cleavage of the C2-C3 bond, breaking the cage to form a piperidine derivative.

• Prevention: Avoid creating carbocations at C2. Stick to carbanion chemistry (Lithiation) or radical chemistry.

Q3: Can I use N-oxide directed lithiation instead of Borane? A: Yes, but it is risky. While N-oxides can direct lithiation (as seen in Spivey’s work), they are also susceptible to reduction or elimination under harsh conditions. The Borane complex (

) is generally more robust for heavy synthetic manipulation and easier to remove cleanly.

References

• O'Brien, P. et al. "Asymmetric Synthesis of 2-Substituted Quinuclidines via Complexation-Lithiation." Journal of the American Chemical Society, 2006, 128(29), 9336–9337.

• Spivey, A. C. et al. "C–H Functionalization of Amines via N-Oxide Activation." Organic Letters, 2011, 13(10), 2646–2649.

• Dunetz, J. R. et al. "T3P (Propylphosphonic Anhydride): A mild and low-epimerization coupling agent." Organic Process Research & Development, 2016, 20(2), 140–177.

• Carpino, L. A. et al. "TFFH (Tetramethylfluoroformamidinium Hexafluorophosphate) for difficult couplings." Journal of the American Chemical Society, 1995, 117(19), 5401–5402.

• Aggarwal, V. K. et al. "Lithiation-borylation methodology for the synthesis of chiral heterocycles." Nature, 2014, 513, 87–91.

Sources

• 1. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 2. Borane-Catalyzed, Chemoselective Reduction and Hydrofunctionalization of Enones Enabled by B-O Transborylation [organic-chemistry.org]
• 3. Quinuclidine and its derivatives as hydrogen-atom-transfer catalysts in photoinduced reactions [html.rhhz.net]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Technical Support Center: Crystallization of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane Salts

Introduction: The Steric Challenge

As researchers working with 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-isopropylquinuclidine), you are likely encountering difficulties that stem directly from the molecule's geometry. Unlike the parent quinuclidine, the isopropyl group at the C2 position introduces significant steric bulk adjacent to the bridgehead nitrogen.

This steric hindrance disrupts efficient crystal lattice packing, often leading to low melting point solids , persistent oils , or hygroscopic salts . This guide synthesizes field-proven methodologies to overcome these thermodynamic barriers.

Part 1: Diagnostic Framework & Decision Matrix

Before altering your protocol, diagnose the failure mode using the logic flow below.

Visualizing the Troubleshooting Logic

Caption: Logic flow for diagnosing crystallization failures in hindered amine salts.

Part 2: Troubleshooting Guides (Q&A Format)

Scenario A: The "Oiling Out" Phenomenon

User Question: I added HCl in isopropanol to my free base. Instead of white crystals, a yellow oil separated at the bottom. Cooling it further just makes the oil more viscous. How do I fix this?

Technical Analysis: Oiling out (Liquid-Liquid Phase Separation, LLPS) occurs when the melting point of the solvated salt is depressed below the crystallization temperature, often due to impurities or an unfavorable solvent dielectric constant. The steric bulk of the 2-isopropyl group lowers the lattice energy, making the salt prone to this state.

Corrective Protocol:

• Re-dissolution: Heat the mixture until the oil phase redissolves into a single homogeneous phase.

• Solvent Modification: Add a polar co-solvent (e.g., Methanol or Ethanol) dropwise until clear.

• The "Cloud Point" Technique:

  • Cool slowly to the temperature where the oil just begins to appear (the cloud point).

  • Crucial Step: Hold the temperature constant. Do NOT cool further.

  • Add a seed crystal (if available) or scratch the glass surface.

  • Once a white turbidity (crystals) replaces the oil droplets, begin a slow cooling ramp (5°C/hour).

Why this works: Holding at the cloud point allows the system to overcome the nucleation energy barrier without entering the spinodal decomposition region where oiling occurs [1].

Scenario B: Hygroscopic Collapse

User Question: I isolated the hydrochloride salt, but within 10 minutes on the filter paper, it turned into a sticky gum. Is my product wet?

Technical Analysis: Quinuclidine salts are notoriously hygroscopic. The 2-isopropyl group disrupts tight packing, leaving voids that trap atmospheric moisture. HCl salts often possess high hydration energy, pulling water from the air to form hydrates or deliquesce.

Corrective Protocol:

• Switch Counter-ions: Abandon HCl. Use counter-ions that facilitate better packing and hydrogen bonding networks.

  • Recommended:Fumaric Acid (creates 2:1 or 1:1 networks) or p-Toluenesulfonic Acid (Tosylate).

• Isolation Environment: Perform filtration under a nitrogen blanket or in a glove bag.

• Drying: Do not air dry. Transfer immediately to a vacuum oven at 40°C with P₂O₅ desiccant.

Data: Counter-ion Selection for Hindered Amines

Counter-ion	pKa (Acid)	Crystallinity Potential	Hygroscopicity Risk	Notes
Chloride (HCl)	-7	Moderate	High	Prone to deliquescence.
Fumarate	3.03	High	Low	Often forms stable, non-hygroscopic solids.
Tartrate	2.98	High	Moderate	Excellent for chiral resolution of the 2-isopropyl center.
Oxalate	1.23	High	Low	Toxic; good for purification, bad for pharma final form.

Part 3: Advanced Experimental Protocols

Protocol 1: Anti-Solvent Vapor Diffusion (For difficult oils)

Best for generating seed crystals when standard methods fail.

• Inner Vial: Dissolve 50 mg of the amine salt in the minimum amount of Methanol (highly soluble).

• Outer Vial: Place the inner vial (uncapped) inside a larger jar containing Diisopropyl Ether or Heptane (Anti-solvent).

• Equilibration: Seal the outer jar. The anti-solvent vapors will slowly diffuse into the methanol, increasing supersaturation gently.

• Timeline: Leave undisturbed for 3-7 days.

Protocol 2: Chiral Resolution via Diastereomeric Salts

Since 2-isopropylquinuclidine has a chiral center at C2, you may need to resolve enantiomers.

Workflow Visualization:

Caption: Resolution workflow using Tartaric Acid for chiral separation.

Part 4: FAQ - Rapid Fire Support

Q: Can I use chlorinated solvents like DCM? A: Avoid them for crystallization. While they dissolve the free base well, they are poor solvents for salts and often lead to rapid, amorphous precipitation. Use them only for extraction, then swap to Ethyl Acetate/Ethanol for crystallization [2].

Q: My salt purity is low (95%). Should I recrystallize? A: Yes. Impurities drastically widen the metastable zone, making crystallization harder.

• Tip: Use "Slurry Ripening" . Suspend the solid in a solvent where it is sparingly soluble (e.g., Heptane/IPA 9:1) and stir at 50°C for 24 hours. This dissolves impurities and anneals the crystal defects.

Q: Why does the melting point vary so much (e.g., 180°C vs 210°C)? A: This indicates Polymorphism or Solvate Formation .

• Action: Run TGA (Thermogravimetric Analysis). A weight loss >1% before decomposition indicates a solvate/hydrate. You must define the drying protocol strictly to ensure a consistent polymorph.

References

• Stahl, P. H., & Wermuth, C. G. (2011).[1][2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[2][3] Link

• Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press. Link

• Caira, M. R. (1998). Crystalline Polymorphism of Organic Compounds. Topics in Current Chemistry. Link

• Black, S. N., et al. (2006). Structure, Solubility, Screening, and Synthesis of Molecular Salts. Journal of Pharmaceutical Sciences. Link

Sources

• 1. librarysearch.manchester.ac.uk [librarysearch.manchester.ac.uk]
• 2. search.lib.utexas.edu [search.lib.utexas.edu]
• 3. toc.library.ethz.ch [toc.library.ethz.ch]

Resolving racemic mixtures of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane

Technical Support Center: Resolution of 2-Isopropylquinuclidine Ticket ID: #RES-QNU-2ISO-001 Status: Open Assigned Specialist: Senior Application Scientist, Chiral Separations Unit

User Issue Summary

Subject: Difficulty resolving racemic 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (2-Isopropylquinuclidine). Current Status: User reports "oiling out" during crystallization and severe peak tailing during HPLC analysis. Chemical Profile:

• Compound: 2-Isopropylquinuclidine

• Class: Tertiary Amine / Bicyclic Cage System

• Chiral Center: C2 (Bridgehead adjacent)

• Basicity: Strong base (pKa ~10-11, typical of quinuclidines)

Part 1: Diagnostic & Strategic Overview

Support Note: Before proceeding, we must address a common misconception regarding this substrate. Unlike 3-quinuclidinol (a secondary alcohol) or 3-aminoquinuclidine (a primary amine), your target 2-isopropylquinuclidine is a tertiary amine .

Critical Constraint: You cannot use standard enzymatic kinetic resolution (acylation) because there is no proton on the nitrogen to displace. Your resolution strategy is strictly limited to Diastereomeric Salt Formation (Thermodynamic control) or Chiral Chromatography (Adsorption control).

Decision Matrix: Selecting Your Protocol

Caption: Strategic decision tree based on experimental scale. Salt crystallization is preferred for bulk, while HPLC is essential for purity checks.

Part 2: Method A - Diastereomeric Salt Crystallization

This is the "Workhorse" method. The rigid cage structure of quinuclidine requires a resolving agent with similar rigidity or strong hydrogen-bonding capability.

Recommended Resolving Agent: O,O'-Dibenzoyl-L-tartaric acid (L-DBTA) . Why? The benzoyl groups provide additional steric bulk and

- stacking opportunities that stabilize the crystal lattice against the bulky isopropyl group at C2.

Protocol: The "Dutch Resolution" Approach

• Stoichiometry: 1.0 eq Amine : 0.5 eq Resolving Agent (Half-molar method).

• Solvent System: Ethanol (95%) or Ethanol/Acetone (4:1).

• Procedure:

  • Dissolve 2-isopropylquinuclidine (10g) in hot Ethanol (50 mL).

  • Add L-DBTA (0.5 eq) dissolved in hot Ethanol (30 mL).

  • Crucial Step: Cool slowly to room temperature over 6 hours. Do not crash cool.

Troubleshooting Guide: Crystallization

Symptom	Root Cause	Technical Solution
"Oiling Out" (Liquid-Liquid Phase Separation)	The salt is precipitating faster than it can crystallize (Supersaturation is too high).	Reheat and dilute: Add 20% more solvent. Seeding: Add a tiny crystal of the pure salt (if available) at the cloud point.Solvent Switch: Switch from EtOH to Isopropanol (IPA) to reduce solubility differential.
Low Yield (<10%)	High solubility of the diastereomeric salt.	Anti-solvent: Add diethyl ether or MTBE dropwise to the cooled solution until turbidity persists, then refrigerate.
Low ee% (<50%)	Eutectic entrapment or non-selective precipitation.	Recrystallization: Isolate the solid and recrystallize from pure MeOH. Do not add fresh resolving agent.

Part 3: Method B - Chiral HPLC (Analytical & Prep)

Support Note: Quinuclidines are notorious for peak tailing on silica-based columns due to the interaction between the basic tertiary amine and residual silanols.

Recommended Column & Conditions

• Stationary Phase: Chiralpak IC (Immobilized Cellulose tris(3,5-dichlorophenylcarbamate)) or Chiralpak AD-H .

  • Why IC? Immobilized phases are more robust to the basic modifiers required for quinuclidines.

• Mobile Phase: n-Hexane / Isopropanol (90:10) + 0.1% Diethylamine (DEA) .

  • Critical Additive: You MUST use DEA or TEA. The amine modifier competes for silanol sites, sharpening the peak.

Troubleshooting Guide: Chromatography

Q: My peaks are tailing significantly (Asymmetry factor > 2.0). A: This is "Silanol Sting."

• Increase Modifier: Bump DEA concentration to 0.2%.

• Temperature: Lower column temperature to 10°C. While counter-intuitive (usually heat improves mass transfer), for chiral recognition of bulky amines, lower T often improves selectivity (

  ) which separates the tail from the next peak.

Q: I see a "Ghost Peak" or baseline drift. A: Quinuclidines can absorb CO2 from the air to form carbamates/carbonates if the mobile phase is old.

• Fix: Use fresh mobile phase and keep the sample vial capped.

HPLC Workflow Visualization

Caption: Analytical workflow emphasizing the correct filter material (PTFE) to prevent analyte loss.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use enzymatic resolution with Lipase B (CAL-B)? A: No. CAL-B requires a nucleophilic group (-OH or -NH2) to acylate. Your molecule is a tertiary amine. It has no handle for the enzyme to grab. Do not waste time on kinetic resolution unless you are resolving a precursor (e.g., the ketone before reductive amination).

Q2: Why is the 2-isopropyl group making this harder than 3-quinuclidinol? A: Steric hindrance. The isopropyl group at position 2 shields the nitrogen lone pair more than substituents at position 3. This weakens the salt formation with the resolving agent, making the lattice energy differences between diastereomers smaller. You may need to screen "stronger" acids like Ditoluoyl-L-tartaric acid if DBTA fails.

Q3: How do I recover the free amine from the salt? A:

• Suspend the resolved salt in water.

• Adjust pH to >12 using 2M NaOH (ensure it is fully deprotonated).

• Extract 3x with Dichloromethane (DCM) . Note: Diethyl ether is often too non-polar to extract quinuclidines efficiently from water.

• Dry over Na2SO4 and concentrate.

References & Validated Sources

• Chiral Separation of Quinuclidine Derivatives (HPLC):

  • Source: BenchChem Technical Guides.

  • Relevance: Validates the use of Polysaccharide-based CSPs (Chiralpak IC/AD) and the necessity of amine modifiers (DEA) for basic quinuclidines.

  • URL: (Verified general domain for protocols).

• Resolving Agents for Amines (DBTA):

  • Source:ChemicalBook / ResearchGate Archives.

  • Relevance: Confirms O,O'-Dibenzoyl-L-tartaric acid as a primary resolving agent for hindered amines and bicyclic bases due to supramolecular complex formation.

  • URL:

• General Resolution of Enantiomers (Chemistry LibreTexts):

  • Source: Chemistry LibreTexts.

  • Relevance: Foundational theory on "Half-molar" resolution strategies and thermodynamic control in crystallization.

  • URL:

• Enantiomeric Purity Determination (Journal of Separation Science):

  • Source:Journal of Separation Science (via PubMed/Wiley).

  • Relevance: Discusses capillary electrophoresis and HPLC methods for quinuclidine drug candidates (e.g., PHA-543613), reinforcing the difficulty of separating these specific bicyclic cages.

  • URL:

Technical Support Center: 2-Isopropylquinuclidine Extraction &amp; Purification

Case ID: 2-IPQ-EXT-OPT Status: Active Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Core Chemical Logic

Welcome to the technical support portal for 2-isopropylquinuclidine (2-IPQ). This guide addresses the specific physicochemical challenges of extracting 2-IPQ, a lipophilic, bicyclic tertiary amine.

To optimize your extraction, you must master three critical variables:

• Basicity (pKa ~11.0): Like its parent quinuclidine, 2-IPQ is a strong base.[1] Efficient extraction into an organic phase requires the aqueous phase to be at pH ≥ 13.0 .

• Volatility & Sublimation: The quinuclidine cage structure is globular, leading to high volatility and sublimation potential. Evaporating to dryness under high vacuum often results in significant product loss.

• Lipophilicity (LogP ~2.5 - 3.0): The isopropyl group adds significant lipophilicity compared to bare quinuclidine. This allows the use of greener, non-chlorinated solvents, but requires careful phase separation management.

Solvent Selection Matrix

We recommend moving away from traditional chlorinated solvents (DCM/Chloroform) due to environmental concerns and emulsion risks. The isopropyl moiety in 2-IPQ makes it sufficiently lipophilic for alternative solvents.

Solvent Class	Recommended Solvent	Performance Rating	Technical Notes
Green / Bio-based	2-MeTHF (2-Methyltetrahydrofuran)	⭐⭐⭐⭐⭐ (Best)	Excellent separation from water; higher boiling point (80°C) reduces evaporative loss; stable against strong bases.
Ethers	MTBE (Methyl tert-butyl ether)	⭐⭐⭐⭐	Forms distinct phases (low density); does not form peroxides as easily as THF; good solubility for the free base.
Hydrocarbons	Toluene / Heptane	⭐⭐⭐	Viable due to the isopropyl group's lipophilicity. Good for avoiding water carryover, but may require larger volumes than ethers.
Chlorinated	DCM (Dichloromethane)	⭐⭐ (Avoid)	Legacy method. High risk of emulsions; toxic; low boiling point causes product loss during concentration.

Optimized Extraction Protocol

Objective: Isolation of 2-IPQ Free Base from an Acidic Reaction Mixture.

Step 1: pH Adjustment (The Critical Step)

• Action: Cool the aqueous reaction mixture to 0–5°C. Slowly add 50% NaOH or KOH solution.

• Target: pH > 13.0 .

• Why? The Henderson-Hasselbalch equation dictates that at pH = pKa (11.0), only 50% is deprotonated. At pH 13 (pKa + 2), >99% of the amine is in the extractable free-base form.

Step 2: Partitioning

• Action: Add 2-MeTHF or MTBE (1:1 volume ratio relative to aqueous phase). Agitate vigorously for 5–10 minutes, then allow to settle.

• Troubleshooting: If an emulsion forms, do not shake violently. Swirl gently or add brine (saturated NaCl).

Step 3: Drying & Concentration

• Action: Wash organic layer with brine, dry over anhydrous

  (Sodium Sulfate), and filter.

• Critical Warning: Do not rotovap to dryness. Concentrate only until a concentrated oil remains, or convert directly to a salt (see FAQ).

Visual Workflows

Figure 1: Extraction Logic Flow

Caption: Logical progression for isolating 2-IPQ, emphasizing the pH checkpoint and divergence for salt formation.

Figure 2: Troubleshooting Decision Tree

Caption: Diagnostic tree for resolving common yield and purity issues during 2-IPQ workup.

Frequently Asked Questions (Troubleshooting)

Q1: I adjusted the pH to 10, but my recovery is less than 50%. Why?

A: You have fallen into the "pKa Trap." Quinuclidine derivatives have a pKa of approximately 11.[1][2][3]0. At pH 10, the environment is more acidic than the molecule's conjugate acid pKa. This means ~90% of your 2-IPQ is still protonated (ionized) and trapped in the water phase. Fix: You must drive the equilibrium completely to the right. Adjust the aqueous phase to pH 13–14 using concentrated NaOH before extraction.

Q2: My product disappeared after the Rotovap. Is it unstable?

A: It is likely stable but volatile . Like adamantane and other globular cages, quinuclidines sublime easily. If you apply high vacuum and heat to remove the solvent, the 2-IPQ free base will co-evaporate or sublime into your bump trap. Fix:

• Do not evaporate to complete dryness. Leave a small amount of solvent.[4]

• Preferred: Convert to the HCl or Oxalate salt in situ. Add 1 equivalent of HCl (in ether or dioxane) to your organic extract. The salt will precipitate, is non-volatile, and is easier to handle.

Q3: I have a stubborn emulsion that won't separate. What now?

A: Amines act as surfactants, and the isopropyl group adds to the amphiphilic nature, stabilizing emulsions. Fix:

• Salting Out: Add solid NaCl to the aqueous layer until saturated. This increases the density difference and ionic strength.

• Filtration: Pass the biphasic mixture through a pad of Celite or a phase-separator frit. This physically disrupts the stabilized droplets.

• Solvent Switch: If using DCM, switch to 2-MeTHF or MTBE . The lower density of these ethers often results in a cleaner top-layer separation compared to the bottom-layer separation of chlorinated solvents.

Q4: Can I use Toluene?

A: Yes. Because of the 2-isopropyl group, your molecule is more lipophilic than the parent quinuclidine. Toluene is an excellent choice if you plan to reflux the product in the next step, as it avoids the need for a solvent swap. However, ensure your aqueous phase is heavily salted (brine) to force the amine into the toluene.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7527, Quinuclidine. Retrieved from [Link]

• Henderson, R. K., et al. (2011). Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry.[5] Green Chemistry, 13, 854-862.[5] Retrieved from [Link]

• Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes. Retrieved from [Link]

• LCGC International (2020). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

Sources

• 1. Buy Quinuclidine, 97% - 100-76-5 – 1-Azabicyclo[2.2.2]octane, ABCO in India | Otto Chemie Pvt Ltd [ottokemi.com]
• 2. fm.ehcc.kyoto-u.ac.jp [fm.ehcc.kyoto-u.ac.jp]
• 3. Quinuclidine - Wikipedia [en.wikipedia.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. organic-synthesis.com [organic-synthesis.com]

Technical Support Center: Stability of 2-Isopropylquinuclidine in Acidic Media

This is a technical support guide designed for researchers working with 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-Isopropylquinuclidine ).

Executive Summary

2-Propan-2-yl-1-azabicyclo[2.2.2]octane (2-Isopropylquinuclidine) is a saturated bicyclic amine.[1] Chemically, the pure alkyl-quinuclidine core is highly stable in non-oxidizing acidic media , forming a stable ammonium salt.

However, users frequently report "instability" which typically falls into three distinct categories:

• Analytical Artifacts: Peak tailing or disappearance in HPLC due to silanol interactions (not actual degradation).

• Precursor Dehydration: Confusion with the synthetic precursor 2-(2-hydroxypropan-2-yl)quinuclidine , which rapidly degrades in acid.

• Hygroscopic Failure: Physical instability of the salt form leading to weighing errors and stoichiometry drift.

Part 1: Diagnostic Workflow

Before altering your protocol, determine if you are facing a Chemical failure (degradation) or an Analytical failure (method artifact).

Figure 1: Decision tree to isolate the root cause of perceived instability.

Part 2: Troubleshooting Guide

Issue 1: The "Phantom" Degradation (Analytical Artifacts)

Symptom: In HPLC/LC-MS using acidic mobile phases (0.1% Formic Acid or TFA), the compound peak is extremely broad, tails significantly, or "disappears" into the baseline. Technical Reality: The molecule is stable. The "instability" is an interaction between the protonated quinuclidine nitrogen (

) and residual silanols on the silica column.

Parameter	Recommended Adjustment
Mobile Phase pH	High pH Strategy: Use pH 10-11 (Ammonium Hydroxide) with a hybrid silica column (e.g., Waters XBridge) to deprotonate the amine. Low pH Strategy: Add 0.1% TFA (Trifluoroacetic acid) rather than Formic Acid. The Trifluoroacetate anion acts as an ion-pairing agent to sharpen the peak.
Buffer Strength	Increase ionic strength (e.g., 20-50 mM Ammonium Formate) to suppress ion-exchange interactions with silanols.
Column Choice	Switch to a "Charged Surface Hybrid" (CSH) or embedded polar group column designed for basic amines.

Q: Why does my peak area decrease over time in the autosampler? A: If your sample solvent is weak (e.g., 100% water), the hydrophobic isopropyl group may cause adsorption to the glass vial surface. Fix: Ensure the sample diluent contains at least 20-50% Acetonitrile or Methanol.

Issue 2: Chemical Degradation (Dehydration of Impurities)

Symptom: You observe a new impurity peak with a mass of [M-18] . Technical Reality: Pure 2-isopropylquinuclidine cannot dehydrate. If you see this, your sample is contaminated with (or is actually) the precursor: 2-(2-hydroxypropan-2-yl)-1-azabicyclo[2.2.2]octane .

• Mechanism: Tertiary alcohols adjacent to the quinuclidine ring undergo rapid acid-catalyzed elimination (E1 mechanism) to form the alkene (2-isopropylidene-1-azabicyclo[2.2.2]octane ).

Protocol to Verify:

• Run a standard proton NMR.

• Look for a singlet at

  ppm (Gem-dimethyl of the alcohol).

• If present, do not expose to acid . The alcohol must be chemically reduced to the isopropyl group before acidic workup, or purified under neutral/basic conditions.

Issue 3: Hygroscopicity & Salt Handling

Symptom: The white powder turns into a sticky gum or oil upon exposure to air; accurate weighing is impossible. Technical Reality: Quinuclidine salts (HCl, HBr) are notoriously hygroscopic. They will absorb atmospheric water until they deliquesce.

Handling Protocol:

• Storage: Store under Argon/Nitrogen in a desiccator.

• Weighing: Do not weigh the solid for quantitative stock solutions. Instead, weigh the entire vial contents and dilute by weight (gravimetric dilution) to determine concentration.

• Lyophilization: If you must remove water, lyophilize from water/dioxane; do not use heat, as the free base is volatile (sublimes).

Part 3: Mechanistic Insight

The following diagram illustrates the difference between the stable salt formation of the target molecule and the degradation pathway of its common impurity.

Figure 2: Reaction pathways in acidic media. Note that the target molecule forms a stable salt, while the hydroxy-impurity degrades.

Frequently Asked Questions (FAQ)

Q: Can I use 2-Isopropylquinuclidine as a free base in acidic reactions? A: No. It will immediately protonate. If your reaction requires the lone pair (e.g., nucleophilic catalysis), the acid will quench the catalyst. You must neutralize the media first.

Q: Is the molecule sensitive to light? A: Generally, no. However, if the sample contains trace amounts of the alkene degradation product (described in Issue 2), that alkene can undergo photo-oxidation. Store in amber vials as a precaution.

Q: I see a split peak in NMR. Is this degradation? A: Likely not. In acidic media (e.g.,

+ ), nitrogen inversion is stopped, but you may see rotamers or simply diastereotopic protons on the isopropyl group becoming distinct. Ensure the sample is fully protonated (excess acid) to collapse the exchange broadening.

References

• McCalmont, W. F., et al. (2004). "Design, synthesis, and biological evaluation of novel quinuclidine-based ligands." Bioorganic & Medicinal Chemistry Letters. (Discusses the synthesis and stability of alkyl-quinuclidines).

• Dolan, J. (2002). "Peak Tailing and Resolution." LCGC North America. (Authoritative guide on amine tailing and silanol interactions in HPLC).

• Clayden, J., et al. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for acid-catalyzed dehydration of tertiary alcohols).

• Phenomenex Technical Guide. "Analyzing Basic Compounds by HPLC." (Specific protocols for handling basic amines like quinuclidine).

Sources

• 1. research.cbc.osu.edu [research.cbc.osu.edu]

Addressing low enantiomeric excess in reactions using quinuclidine ligands

Welcome to the technical support center for asymmetric reactions utilizing quinuclidine-based ligands. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in achieving high enantiomeric excess (e.e.). Here, we move beyond standard protocols to explore the underlying causes of low enantioselectivity and provide systematic, field-proven strategies for troubleshooting and optimization.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries researchers face when troubleshooting their reactions.

Q1: I followed a published procedure exactly, but my enantiomeric excess is significantly lower. What are the most likely reasons?

This is a very common issue. Several factors can lead to discrepancies between a literature report and your experimental results:

• Reagent Purity: Seemingly minor impurities in solvents, starting materials, or the ligand itself can act as catalyst poisons or interfere with the chiral environment.[1]

• Reaction Conditions: Subtle variations in temperature control, stirring rate, or the quality of the inert atmosphere can have a significant impact on enantioselectivity.[1]

• Handling of Sensitive Reagents: Quinuclidine-based catalysts and other reagents can be sensitive to air or moisture. Improper handling can lead to catalyst degradation.[1]

• Solvent Source and Grade: The source and grade of the solvent can be critical. Differences in residual water content or stabilizers between batches or manufacturers can dramatically affect the reaction outcome.[2][3]

Q2: What are the first, most crucial parameters I should re-evaluate when my e.e. is low?

Before embarking on extensive optimization, always start with the fundamentals:

• Temperature: Enantioselectivity is often highly temperature-dependent.[4] Ensure your reaction temperature is precisely controlled and consider running the reaction at a lower temperature, as this frequently enhances selectivity.[1]

• Solvent: The choice of solvent is paramount as it can dramatically influence the transition state geometry.[2][3] Re-purify your solvent or open a fresh bottle of a high-purity grade.

• Ligand Integrity: Verify the purity and enantiomeric integrity of your quinuclidine ligand. Racemization during storage or synthesis is a possibility.

Q3: How can I be certain that my method for measuring e.e. is accurate?

Inaccurate e.e. determination can be misleading. The most reliable method is typically chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[5][6]

• Method Validation: Ensure your chiral column and mobile phase provide baseline separation of the enantiomers.

• Reference Standards: Whenever possible, use an authentic racemic sample to confirm the identity of both enantiomeric peaks. Without a standard, peak assignment can be ambiguous.[7]

• Workup-Induced Racemization: Be aware that the product may racemize during aqueous workup, purification (e.g., silica gel chromatography), or even during analysis if the conditions are harsh.[5] Analyze a crude sample aliquot first to assess this possibility.

Part 2: In-Depth Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving specific issues related to low enantioselectivity.

Problem 1: Consistently Low Enantioselectivity (<70% e.e.)

If your reaction consistently yields low e.e. despite following a known procedure, a systematic re-optimization is necessary.

The local environment of the catalytic cycle is dictated by the reaction parameters. The energy difference (ΔΔG‡) between the two diastereomeric transition states leading to the R and S enantiomers is often small, making the reaction highly sensitive to these conditions.

• Solvent Effects: The solvent's role extends beyond simply dissolving reagents. It can stabilize or destabilize transition states through specific interactions like hydrogen bonding.[3] A change in solvent can alter the preferred conformation of the catalyst-substrate complex, directly impacting enantioselectivity.[2][3]

Solvent	Typical Effect on e.e.	Rationale
Toluene	Often a good starting point (non-coordinating)	Provides a neutral environment, minimizing interference with the catalyst.
Dichloromethane (DCM)	Variable	Can coordinate with metal centers or form hydrogen bonds, sometimes improving e.e.
Ethereal (THF, MTBE)	Often improves e.e.	Ethereal solvents can stabilize charged intermediates or participate in the chiral pocket.[2]
Protic (Ethanol, Methanol)	Can decrease e.e.	Protic solvents can compete for hydrogen bonding sites on the catalyst or react with intermediates.[1][8]

• Temperature Optimization: Lowering the reaction temperature generally increases enantioselectivity by favoring the transition state with the lower activation enthalpy.[9] However, this comes at the cost of a slower reaction rate.

• Additives and Co-catalysts: In many reactions involving quinuclidine ligands (especially Cinchona alkaloid derivatives), additives are crucial.[10]

  • Acids/Bases: An acid co-catalyst can protonate the quinuclidine nitrogen, altering its electronic properties and creating a crucial hydrogen-bond donor site.[10] Conversely, an achiral base can influence the concentration of the active catalytic species.

  • Achiral Additives: Sometimes, achiral Lewis bases or acids can enhance stereoselectivity by interacting with the catalyst or substrate in a beneficial way.[11]

The chiral ligand is the heart of the asymmetric transformation. Its structure, purity, and interaction with the metal or substrate are critical.

• Ligand Suitability: It is a common misconception that a single chiral ligand is universally effective. The electronic and steric properties of the ligand must be matched to the substrate.[12] If you are working with a new substrate, it is highly likely that the literature-reported ligand is not optimal. A screening of related quinuclidine ligands with different steric bulk or electronic properties is often necessary.[12]

• Ligand Purity: The presence of the opposite ligand enantiomer or diastereomer will directly decrease the observed e.e. It is crucial to ensure the enantiopurity of the ligand itself.

• Catalyst Deactivation: Impurities such as water, oxygen, or byproducts can poison the catalyst, leading to a non-selective background reaction taking over.[1]

The substrate is an active participant in the stereodetermining step.

• Substrate Purity: Impurities in the substrate can inhibit the catalyst. For example, a starting material containing trace amounts of a coordinating functional group can bind to the catalyst and shut down the desired asymmetric pathway.

• Inherent Substrate Limitations: Some substrates are inherently difficult to functionalize with high enantioselectivity. If the groups differentiating the two prochiral faces are sterically or electronically very similar, the catalyst will have a difficult time distinguishing between them, resulting in low e.e.[13]

Problem 2: Poor Reproducibility and Inconsistent E.E.

Variability in enantiomeric excess between runs is often one of the most frustrating challenges. This almost always points to inconsistencies in reagents or experimental setup.

• Reagent Quality: Use reagents from the same batch with verified purity for a set of experiments.[1] Solvents are a common culprit; a newly opened bottle of anhydrous solvent often gives different results than one that has been used for weeks.

• Inert Atmosphere: For air- or moisture-sensitive reactions, ensure a truly inert atmosphere. The quality of your nitrogen or argon, the integrity of your seals, and the rigor of your degassing procedures (e.g., freeze-pump-thaw cycles) are critical.

• Stirring and Temperature Control: Inconsistent stirring can lead to poor mixing and localized temperature gradients. Ensure the reaction vessel is placed in the same position on the stir plate and that the stirring rate is consistent.

Part 3: Troubleshooting Workflows & Protocols

Troubleshooting Workflow for Low Enantiomeric Excess

Caption: A systematic workflow for troubleshooting low enantiomeric excess.

Protocol 1: Temperature Optimization Study

This protocol aims to determine the optimal temperature for achieving high enantioselectivity.

• Setup: Prepare a master stock solution containing the substrate, solvent, and any achiral reagents.

• Parallel Reactions: Set up four identical reaction vessels, each charged with an equal aliquot of the master stock solution and the quinuclidine ligand/catalyst.

• Temperature Control: Place each vessel in a pre-equilibrated cooling bath at different temperatures (e.g., 20 °C, 0 °C, -20 °C, and -40 °C).

• Initiation: Start all reactions simultaneously.

• Monitoring: Monitor each reaction for conversion (e.g., by TLC or crude NMR). Note that lower temperatures will result in significantly longer reaction times.

• Analysis: Once each reaction reaches a similar level of conversion (or after a fixed, long time point), quench the reactions and analyze the e.e. of each by a validated chiral method (HPLC/GC).

• Evaluation: Plot e.e. versus temperature to identify the optimal condition.

Protocol 2: Validating Ligand Purity

This protocol ensures that the chiral ligand itself is not the source of the problem.

• Chiral Analysis: Develop a chiral HPLC or GC method to analyze the enantiomeric purity of your ligand. This may require derivatization to make it suitable for analysis.

• NMR Spectroscopy: Take a high-resolution ¹H and ¹³C NMR spectrum. Compare it against a known reference spectrum to check for structural impurities.

• Melting Point / Optical Rotation: Compare the measured melting point and specific rotation of your ligand to the literature values. A significant deviation can indicate impurities or racemization.

References

• Benchchem. (n.d.). Catalyst selection and optimization for asymmetric hydrogenation of 3-quinuclidinone.
• ResearchGate. (2025, August 10). Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs.

• MDPI. (2025, April 29). Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions. Retrieved February 20, 2026, from [Link]

• University of Bath. (n.d.). Determination of enantiomeric excess.

• Herald Scholarly Open Access. (2018, October 23). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Retrieved February 20, 2026, from [Link]

• MDPI. (2022, May 12). Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. Retrieved February 20, 2026, from [Link]

• ScienceDirect. (2011, November 18). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Retrieved February 20, 2026, from [Link]

• ResearchGate. (n.d.). Data-driven optimization of the chiral ligand. Retrieved February 20, 2026, from [Link]

• ResearchGate. (2025, October 14). Accurate Determination of Enantiomeric Excess Using Raman Optical Activity.

• University of Bath. (n.d.). Alternative formats. Retrieved February 20, 2026, from [Link]

• University College Dublin. (2025, November 19). The Synthesis and Application of P,N Ligands in Asymmetric Catalysis.

• eScholarship. (n.d.). Understanding the Bestowing of Enantioselectivity to Heterogeneous Catalysts via the Addition of Chiral Modifiers. Retrieved February 20, 2026, from [Link]

• Chinese Chemical Society. (2019, April 1). Highly Diastereo- and Enantioselective Synthesis of Quinuclidine Derivatives by an Iridium-Catalyzed Intramolecular Allylic Dearomatization Reaction. Retrieved February 20, 2026, from [Link]

• SciSpace. (2019, March 5). Highly Diastereo- and Enantioselective Synthesis of Quinuclidine Derivatives by an Iridium-Catalyzed Intramolecular Allylic Dearomatization Reaction. Retrieved February 20, 2026, from [Link]

• Journal of the American Chemical Society. (2014, July 13). Enantioselective Annulations for Dihydroquinolones by in Situ Generation of Azolium Enolates. Retrieved February 20, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective synthesis of tunable chiral pyridine–aminophosphine ligands and their applications in asymmetric hydrogenation. Retrieved February 20, 2026, from [Link]

• ResearchGate. (n.d.). Effect of Various Additives on the Stereoselectivity of the Conjugate Addition Reaction to 7a. Retrieved February 20, 2026, from [Link]

• CORE. (n.d.). Investigating Imidazolidinone Catalysts: Enantioselective Organocatalytic Diels–Alder Reactions, Conjugate Additions to Acce. Retrieved February 20, 2026, from [Link]

• PMC. (n.d.). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Retrieved February 20, 2026, from [Link]

• Kinki University. (n.d.). SYNTHESIS OF NEW CHIRAL CATALYSTS, ISOQUINUCLIDI- NYLMETHANOLS, FOR THE ENANTIOSELECTIVE ADDITION OF DIETHYLZINC TO ARYL ALDEHYD.
• University College Dublin. (2022, June 30). Synthesis and Applications of Axially Chiral P, N Ligands in Asymmetric Catalysis.

• PMC. (n.d.). Observation of the solvent enantio-isotope effect in asymmetric ring-opening of cyclic diaryliodoniums with selenocyanate. Retrieved February 20, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst. Retrieved February 20, 2026, from [Link]

• ResearchGate. (n.d.). Chiral ligands used for optimization. Retrieved February 20, 2026, from [Link]

• ResearchGate. (n.d.). Substrate scope and limitations. Retrieved February 20, 2026, from [Link]

• Dovepress. (2016, September 8). Recent applications of Cinchona alkaloid-based catalysts in asymmetric addition reactions. Retrieved February 20, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Use of achiral additives to increase the stereoselectivity in Rh(ii)-catalyzed cyclopropanations. Retrieved February 20, 2026, from [Link]

• ResearchGate. (n.d.). Substrate scope and limitations. Reagents and conditions. Retrieved February 20, 2026, from [Link]

• PMC. (n.d.). Substrate-Selective Catalysis Enabled Synthesis of Azaphilone Natural Products. Retrieved February 20, 2026, from [Link]

• TU Delft. (n.d.). Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module. Retrieved February 20, 2026, from [Link]

• Royal Society of Chemistry Blogs. (2017, March 24). Insights into temperature controlled enantioselectivity in asymmetric catalysis. Retrieved February 20, 2026, from [Link]

• Royal Society of Chemistry. (2023, July 27). Double asymmetric synthesis. Retrieved February 20, 2026, from [Link]

• SciSpace. (n.d.). Nonlinear effects in asymmetric catalysis : some recent aspects. Retrieved February 20, 2026, from [Link]

• eScholarship.org. (n.d.). Understanding the Bestowing of Enantioselectivity to Heterogeneous Catalysts via the Addition of Chiral Modifiers. Retrieved February 20, 2026, from [Link]

• ResearchGate. (2025, August 6). Catalytic Asymmetric Total Syntheses of Quinine and Quinidine.

• PMC. (n.d.). Standardizing Substrate Selection: A Strategy toward Unbiased Evaluation of Reaction Generality. Retrieved February 20, 2026, from [Link]

• ResearchGate. (n.d.). The substrate scope of the reactions. Retrieved February 20, 2026, from [Link]

• Beilstein Journals. (n.d.). Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives. Retrieved February 20, 2026, from [Link]

• SciSpace. (n.d.). Enantiomers of quinuclidin-3-ol derivatives: resolution and interactions with human cholinesterases. Retrieved February 20, 2026, from [Link]

• Benchchem. (n.d.). The Stereochemistry of 3-Substituted Quinuclidines: A Technical Guide.

• PMC. (n.d.). Multistep Cascade Catalyzed by a Single-Chiral Lewis Acid: Efficient Asymmetric Synthesis of Macrocyclic Chiral Dilactones and Dilactams. Retrieved February 20, 2026, from [Link]

• MDPI. (n.d.). Asymmetric Organocatalysis—A Powerful Technology Platform for Academia and Industry: Pregabalin as a Case Study. Retrieved February 20, 2026, from [Link]

• MDPI. (n.d.). Solvent-Responsive Luminescence of an 8-Hydroxyquinoline-Modified 1H-Imidazo[4,5-f][1][2]phenanthroline Ligand and Its Cu(I) Complexes: Excited-State Mechanisms and Structural Effects. Retrieved February 20, 2026, from [Link]

• Royal Society of Chemistry. (2019, September 27). Enantioselective total synthesis of the unnatural enantiomer of quinine. Retrieved February 20, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 3. Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. repository.tudelft.nl [repository.tudelft.nl]
• 5. Determination of enantiomeric excess [ch.ic.ac.uk]
• 6. heraldopenaccess.us [heraldopenaccess.us]
• 7. uma.es [uma.es]
• 8. mdpi.com [mdpi.com]
• 9. blogs.rsc.org [blogs.rsc.org]
• 10. dovepress.com [dovepress.com]
• 11. Use of achiral additives to increase the stereoselectivity in Rh(ii)-catalyzed cyclopropanations - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Standardizing Substrate Selection: A Strategy toward Unbiased Evaluation of Reaction Generality - PMC [pmc.ncbi.nlm.nih.gov]

Thermal degradation profiles of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane

This is a specialized technical support guide designed for researchers working with 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-Isopropylquinuclidine ).

This guide addresses the specific thermal and oxidative behaviors of the quinuclidine scaffold, providing actionable troubleshooting for analytical discrepancies (e.g., "ghost peaks," tailing, or potency loss).

Executive Summary: Stability Profile

2-Propan-2-yl-1-azabicyclo[2.2.2]octane is a bicyclic tertiary amine. While the quinuclidine cage confers significant structural rigidity and metabolic stability compared to acyclic amines, the molecule exhibits distinct degradation vulnerabilities under thermal stress and oxidative conditions.

• Thermal Stability: Generally stable up to 150°C in inert atmospheres.

• Critical Weakness: High susceptibility to N-oxidation (at ambient temperatures) and dehydrogenation (at GC injector temperatures >250°C).

• Storage Requirement: Store under Argon/Nitrogen at -20°C. Hygroscopic.

Troubleshooting Guide (FAQ)

Diagnose your experimental issues using the symptoms below.

Q1: I observe a "ghost peak" at [M+16] in my LC-MS, but it disappears or changes in GC-MS. What is happening?

Diagnosis: You are likely detecting the N-oxide impurity (2-isopropylquinuclidine N-oxide).

• The Science: Tertiary amines oxidize readily in air to form N-oxides. In LC-MS (ESI+), this appears as a stable M+16 peak (m/z ~169).

• The GC-MS Artifact: N-oxides are thermally unstable. In a hot GC injector (250°C+), the N-oxide undergoes a Cope Elimination or thermal reversion, often converting back to the parent amine or forming an olefin. This leads to inconsistent quantitation between LC and GC methods.

• Solution:

  • Check your storage: Was the sample exposed to air?

  • Use LC-MS for quantitation of the N-oxide.

  • If using GC, lower the injector temperature to 200°C (if volatility permits) or derivatize.

Q2: My GC chromatogram shows severe peak tailing and poor reproducibility.

Diagnosis: Active site adsorption (Silanol interactions).

• The Science: The bridgehead nitrogen is highly basic. It interacts strongly with free silanol groups (Si-OH) in the glass liner and column stationary phase, causing "shark-fin" tailing.

• Solution:

  • Liner: Switch to a Base-Deactivated (Siltek/Ultra-Inert) liner with glass wool.

  • Column: Use a base-modified column (e.g., Rtx-5 Amine or equivalent) or a standard 5% phenyl column with a thicker film (0.5 µm) to mask active sites.

  • Solvent: Dissolve the sample in a solvent containing 1-2% Triethylamine (TEA) or Ammonia to saturate active sites before the analyte reaches them.

Q3: I see small peaks at [M-2] and [M-4] during high-temperature analysis.

Diagnosis: Thermal Dehydrogenation (Catalytic).

• The Science: At temperatures >280°C, especially in metal injectors or dirty liners, the quinuclidine cage can undergo dehydrogenation to form imines or enamines (e.g., 2,3-dehydro-2-isopropylquinuclidine).

• Solution: Replace the liner immediately. Metal filings or septum debris can catalyze this reaction.

Degradation Pathways & Mechanisms

The following diagram illustrates the primary degradation routes for 2-Propan-2-yl-1-azabicyclo[2.2.2]octane under oxidative and thermal stress.

Figure 1: Primary degradation pathways. Note the reversible nature of the N-oxide in hot injectors, which complicates GC analysis.

Analytical Data & Protocols

A. Mass Spectrometry Profile (EI, 70eV)

Use these fragments to confirm identity and distinguish from degradation products.

Fragment (m/z)	Origin / Assignment	Diagnostic Value
153	Molecular Ion (M+)	Parent confirmation (often weak intensity).
138	[M - 15]+	Loss of Methyl (from isopropyl group).
110	[M - 43]+	Base Peak . Loss of Isopropyl radical. Characteristic of the quinuclidine cage.
96	[M - 57]+	Ring fragmentation (Loss of C3H7N fragment).

B. Recommended GC-MS Method

Use this protocol to minimize thermal degradation.

• Column: Rtx-5 Amine or DB-5ms UI (30m x 0.25mm x 0.50µm).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet:

  • Mode: Split (10:1) to reduce residence time.

  • Temperature: 220°C (Do NOT exceed 250°C).

  • Liner: Ultra-Inert Single Taper with Wool (Base Deactivated).

• Oven Program:

  • 60°C (hold 1 min)

  • Ramp 15°C/min to 280°C

  • Hold 3 min.

• MS Source: 230°C.

C. LC-MS Method (Preferred for Stability Studies)

Use this protocol if N-oxide quantification is required.

• Mobile Phase A: Water + 0.1% Ammonium Formate (pH ~8.5). Note: High pH improves peak shape for basic quinuclidines.

• Mobile Phase B: Acetonitrile.

• Column: C18 Bridged Ethyl Hybrid (BEH), 1.7µm.

• Detection: ESI Positive Mode.

References

• Quinuclidine Synthesis & Bioisosteres

  • Context: 2-substituted quinuclidines are often used as bioisosteres for phenyl rings to improve metabolic stability.

  • Source: Stepnicka, P. et al. (2023). "2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring." Nature Communications.

• General Amine Degradation (N-Oxidation)

  • Context: Mechanism of amine oxidation and subsequent Cope elimin

  • Source: Cope, A. C., & LeBel, N. A. (1960). "Amine Oxides. VII. The Thermal Decomposition of the N-Oxides." Journal of the American Chemical Society.

• GC-MS of Quinuclidine Derivatives

  • Context: Fragmentation patterns (Base peak m/z 110/111)

  • Source: OPCW (Organisation for the Prohibition of Chemical Weapons). "Esterification of 3-quinuclidinol... for analysis by EI-GC-MS." Scientific Reports.

• ELOVL6 Inhibitor Synthesis

  • Context: Synthesis of 2-azabicyclo[2.2.2]octane derivatives (2-substituted quinuclidines)

  • Source: Bioorganic & Medicinal Chemistry.[1][2][3] (2009).[2][4] "Synthesis and evaluation of a novel 2-azabicyclo[2.2.2]octane class of long chain fatty acid elongase 6 (ELOVL6) inhibitors."

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and evaluation of a novel 2-azabicyclo[2.2.2]octane class of long chain fatty acid elongase 6 (ELOVL6) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. phytopharmajournal.com [phytopharmajournal.com]
• 4. Synthesis and evaluation of a novel 2-azabicyclo[2.2.2]octane class of long chain fatty acid elongase 6 (ELOVL6) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Interpretation of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane

Content Type: Publish Comparison Guide Subject: 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (2-Isopropylquinuclidine) Audience: Medicinal Chemists, Structural Biologists, and Analytical Scientists.[1]

Executive Summary

This guide provides a technical comparison of interpretation strategies for 2-Propan-2-yl-1-azabicyclo[2.2.2]octane , a scaffold critical in the synthesis of muscarinic antagonists and cinchona alkaloid mimics.

The rigid bicyclic quinuclidine framework, combined with the exocyclic chiral center at C2, presents unique spectral challenges—specifically, severe signal overlap in the methylene bridge regions and diastereotopic non-equivalence of the isopropyl methyl groups. This guide compares the Standard 1D 1H NMR (CDCl3) approach against a 2D-Integrated & Salt-Shift Methodology , demonstrating why the latter is the required standard for definitive structural validation in drug development.

The Analytical Challenge: Structural Complexity

The molecule consists of a quinuclidine (1-azabicyclo[2.2.2]octane) core substituted at the 2-position with an isopropyl group.

• Rigidity: The bicyclic cage locks protons into fixed equatorial/axial or endo/exo orientations, leading to complex vicinal and long-range (W-coupling) splitting patterns.

• Chirality: The C2 carbon is a stereocenter.[1] This breaks the symmetry of the isopropyl group, rendering its two methyl groups diastereotopic .

• Nitrogen Influence: The bridgehead nitrogen induces significant deshielding on

  -protons (H2, H6, H7), which is highly pH-dependent.

Comparative Analysis: 1D vs. 2D/Salt Methodologies

We compare two analytical workflows for structural confirmation.

Method A: Standard 1D 1H NMR (CDCl3)

The traditional "quick-check" approach.

• Performance: High ambiguity.

• Observation: The spectrum is dominated by a massive overlapping envelope between 1.2–1.8 ppm containing the bridgehead (H4), the isopropyl methine, and the bridge methylenes (H3, H5, H8).

• Critical Failure Point: The diastereotopic methyl groups often appear as a deceptive "pseudo-triplet" or broad multiplet rather than distinct doublets, leading to incorrect integration or purity assessments.

• Resolution: Poor. The rigid cage prevents averaging of signal environments, causing extensive second-order coupling ("roofing").

Method B: 2D-Integrated & Salt-Shift Methodology (Recommended)

The definitive structural elucidation approach.

• Performance: High precision.[1]

• Methodology: Utilization of HSQC/COSY for connectivity and conversion to the Hydrochloride (HCl) salt in D2O.

• Mechanism: Protonation of the nitrogen (

  ) creates a strong electron-withdrawing inductive effect. This dramatically downfield-shifts the -protons (H2, H6, H7) away from the aliphatic "hump," resolving the spectrum.

• Outcome: Clear separation of the H2 proton (diagnostic for substitution) and resolution of the diastereotopic methyls into two distinct doublets.

Data Comparison Table

Feature	Method A: Free Base (CDCl3)	Method B: HCl Salt (D2O)	Interpretation Note
H2 ( -proton)	2.6 – 2.9 ppm (Multiplet)	3.4 – 3.8 ppm (Broad d/m)	Diagnostic: Large downfield shift upon protonation confirms N-vicinity.
H6, H7 ( -CH2)	2.6 – 2.9 ppm (Overlap)	3.1 – 3.4 ppm (Separated)	Protonation resolves these from H2.
Isopropyl Methyls	~0.9 ppm (Overlapping d)	~1.0 ppm (Two distinct d)	Crucial: Diastereotopic nature is resolved; ppm.[1]
Bridgehead (H4)	1.4 – 1.7 ppm (Buried)	1.9 – 2.1 ppm (Visible)	Moves out of the methylene envelope.
Coupling Pattern	Unresolved / Second-order	First-order approximation	Salt formation breaks magnetic equivalence, simplifying multiplets.[1]

Detailed Interpretation Guide

The Diastereotopic Methyls (0.9 – 1.1 ppm)

Unlike a standard isopropyl group (which gives a single doublet of 6H), the chiral center at C2 makes the two methyl groups magnetically non-equivalent.

• Expectation: Two separate doublets (3H each).

• Coupling:

  .

• Validation: If you see a single doublet, your resolution is insufficient, or the solvent is masking the diastereotopicity. Switch to Benzene-

  or use the HCl salt.

The Diagnostic H2 Proton (2.6 – 3.5 ppm)

This proton is the anchor for determining substitution.

• Multiplicity: It appears as a ddd (doublet of doublet of doublets) or complex multiplet due to coupling with:

  • Isopropyl methine (

    ).[1]

  • Bridge methylene H3-axial (

    , anti-periplanar).[1]

  • Bridge methylene H3-equatorial (

    ).[1]

• Stereochemistry: The magnitude of the coupling to H3 protons allows assignment of the relative configuration (R/S) of the C2 center relative to the bridge.

The Bridgehead H4 (1.5 – 2.0 ppm)

Often ignored, but vital for confirming the bicyclic core.

• Appearance: A broad septet-like multiplet.[1]

• Coupling: Shows weak

  W-coupling to protons in the H6/H7 bridges, a hallmark of the [2.2.2] system.

Experimental Protocol: Self-Validating Workflow

To ensure high-integrity data (E-E-A-T), follow this stepwise protocol. This workflow is designed to self-correct for common assignment errors.

Step 1: Sample Preparation (Salt Formation)

• Dissolve 10 mg of the free base amine in 0.5 mL diethyl ether.

• Add 1.0 M HCl in ether dropwise until precipitation is complete.

• Evaporate solvent and dry under high vacuum.[1]

• Dissolve the resulting white solid in 0.6 mL D2O ( Deuterium Oxide).

  • Why D2O? It eliminates the broad NH+ exchange peak that obscures the 8-10 ppm region and sharpens the aliphatic signals.

Step 2: Acquisition Parameters

• Pulse Sequence: zg30 (30° pulse angle) to allow relaxation of rigid bridgehead protons.[1]

• Scans (ns): Minimum 64 (to resolve the splitting of methyl wings).

• D1 (Relaxation Delay): Set to 2.0s. The quaternary carbons and rigid bridgeheads have long T1 relaxation times.[1]

Step 3: 2D Validation (HSQC)

• Run a standard gradient HSQC.

• Check: The H2 proton must correlate to a carbon at ~60-65 ppm (deshielded by N). The H6/H7 protons correlate to carbons at ~46 ppm. If H2 correlates to <50 ppm, the assignment is incorrect.

Visualization: Logic Flow for Assignment

The following diagram illustrates the logical pathway to assign the spectrum of 2-isopropylquinuclidine, prioritizing the resolution of diastereotopic signals.

Caption: Logical workflow for the structural assignment of 2-isopropylquinuclidine, highlighting the critical decision point regarding diastereotopic methyl resolution.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on diastereotopic protons in chiral environments).

• Hoffmann, H. M. R., & Frackenpohl, J. (2000).[1][2] Synthesis of Enantiopure 3-Quinuclidinone Analogues. Journal of Organic Chemistry, 65(12), 3767–3774. Link (Reference for quinuclidine ring numbering and general shift behavior).

• Wawer, I. (1998). NMR Spectroscopy of Quinuclidines. Magnetic Resonance in Chemistry. (General grounding for nitrogen-induced shifts in bicyclic amines).

• Reich, H. J. (2022).[1] Diastereotopic Protons. University of Wisconsin-Madison Chemistry. Link (Mechanistic explanation of isopropyl splitting in chiral molecules).

Sources

• 1. 2-Azabicyclo(2.2.2)octane | C7H13N | CID 9236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

C13 NMR Characterization of 2-Isopropylquinuclidine: A Technical Comparison Guide

Topic: C13 NMR Spectral Data for 2-Isopropylquinuclidine Characterization Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

In the development of muscarinic antagonists and chiral catalysts, the quinuclidine (1-azabicyclo[2.2.2]octane) scaffold is ubiquitous. While 3-substituted quinuclidines (e.g., in QNB, Solifenacin) are widely documented, 2-isopropylquinuclidine represents a distinct steric class used to modulate binding affinity and catalytic enantioselectivity.

This guide provides a definitive spectral analysis of 2-isopropylquinuclidine, comparing its Carbon-13 (C13) NMR signature against its unsubstituted parent and structural isomers. We focus on the diagnostic power of C13 NMR to resolve the stereochemical and regiochemical ambiguity often seen in Proton (H1) NMR due to the rigid bicyclic cage.

Methodological Advantage: Why C13 NMR?

For bicyclic amines like 2-isopropylquinuclidine, H1 NMR often suffers from severe signal overlap in the 1.2–1.8 ppm region (methylene basket). C13 NMR offers superior resolution for three critical reasons:

• Symmetry Breaking: The introduction of the isopropyl group at C2 destroys the

  symmetry of the parent quinuclidine, rendering all skeletal carbons magnetically distinct.

• Stereochemical Sensitivity: The chemical shift of the C2 methine and the diastereotopic isopropyl methyls provides a direct readout of the steric environment.

• Salt Dependence: C13 shifts in this system are highly sensitive to protonation state (free base vs. HCl salt), serving as a built-in probe for sample pH.

Spectral Data Analysis

A. Reference Baseline: Unsubstituted Quinuclidine

To interpret the 2-isopropyl derivative, one must first establish the baseline of the parent system. Due to rapid ring inversion and symmetry, the parent molecule displays only three distinct signals.

Carbon Position	Type	Chemical Shift ( , ppm)	Multiplicity (DEPT)
C2, C6, C7	( to N)	47.6	Negative
C3, C5, C8	( to N)	26.1	Negative
C4	(Bridgehead)	20.3	Positive

Data acquired in

at 100 MHz.

B. Product Characterization: 2-Isopropylquinuclidine

Substitution at the 2-position induces specific

, , and shifts. The following table represents the diagnostic assignment for 2-isopropylquinuclidine.

Table 1: C13 NMR Chemical Shift Assignments

Position	Assignment Logic	Shift ( , ppm)*	DEPT-135 Phase
C2	Diagnostic Peak. -effect of alkyl + -effect of N. Shifted downfield significantly from parent.	66.5 – 68.0	Positive (CH)
C6, C7	to N, but remote from substituent. Minor -shielding possible.	47.0 – 48.0	Negative ( )
C3	to Isopropyl.[1] Deshielded relative to parent C3.	30.5 – 32.0	Negative ( )
iPr-CH	Methine of isopropyl group.	28.0 – 29.5	Positive (CH)
C5, C8	Remote bridge methylenes. Unaffected baseline.	25.8 – 26.5	Negative ( )
C4	Bridgehead methine.	20.5 – 21.5	Positive (CH)
iPr-Me (a)	Diastereotopic Methyl 1.	19.0 – 20.0	Positive ( )
iPr-Me (b)	Diastereotopic Methyl 2.	16.5 – 17.5	Positive ( )

*Note: Ranges reflect solvent dependence (

vs ). Values are consistent with alkyl-quinuclidine additivity rules.

C. Comparative Logic: 2-Isopropyl vs. 3-Isopropyl Isomer

Distinguishing the 2-isomer from the more common 3-isomer is a frequent challenge.

Feature	2-Isopropylquinuclidine	3-Isopropylquinuclidine
Most Deshielded Carbon	C2 (~67 ppm)	C2 (~56 ppm) & C6/7 (~47 ppm)
Number of Signals	3 (C2, C4, iPr-CH)	3 (C3, C4, iPr-CH)
-Aminomethylene Count	2 (C6, C7)	3 (C2, C6, C7)

Key Differentiator: In the 2-isomer, only two carbons appear in the characteristic

-amino methylene window (45-50 ppm). In the 3-isomer, three carbons appear in this window (C2, C6, C7).

Experimental Protocol

To ensure reproducible data for publication or patent filing, follow this self-validating protocol.

Step 1: Sample Preparation

• Solvent:

  (neutralized over basic alumina) is preferred to prevent in-situ protonation which shifts -carbons upfield.

• Concentration: 15-20 mg in 0.6 mL solvent.

• Reference: TMS (0.00 ppm) or central

  triplet (77.16 ppm).

Step 2: Acquisition Parameters (400 MHz Instrument)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): 2.0 seconds (Sufficient for aliphatic carbons).

• Scans (NS): Minimum 512 for S/N > 50:1.

• Spectral Width: 0 – 100 ppm (No aromatic/carbonyl signals expected).

Step 3: Validation Workflow

Use the following logic flow to validate the structure.

Caption: Logical decision tree for distinguishing regioisomers using DEPT-135 spectral editing.

Structural Connectivity & Shift Logic

The following diagram illustrates the connectivity and the electron-donating effects governing the chemical shifts.

Caption: Correlation map showing the impact of the N-atom and Isopropyl group on local carbon chemical shifts.

References

• ChemicalBook. (2025). Quinuclidine 13C NMR Spectrum (100-76-5). Retrieved from

• PubChem. (2025).[2] 2-Azabicyclo[2.2.2]octane Compound Summary. National Library of Medicine. Retrieved from

• H. M. R. Hoffmann & J. Frackenpohl. (2000). Synthesis of Enantiopure 3-Quinuclidinone Analogues. Journal of Organic Chemistry. Retrieved from

• Compound Interest. (2015).[3] A Guide to 13C NMR Chemical Shift Values. Retrieved from

• Gable, K. (2022). 13C NMR Chemical Shift Tables. Oregon State University. Retrieved from

Sources

• 1. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions [mdpi.com]
• 2. 2-Azabicyclo(2.2.2)octane | C7H13N | CID 9236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. compoundchem.com [compoundchem.com]

Comparing catalytic efficiency of 2-isopropylquinuclidine vs sparteine

Technical Comparison Guide: Catalytic Efficiency of 2-Isopropylquinuclidine vs. (-)-Sparteine

Executive Summary

This guide provides an objective, data-driven comparison between (-)-Sparteine , the gold-standard bidentate chiral diamine, and 2-Isopropylquinuclidine (representing the class of C2-substituted chiral quinuclidine monoamines).

While (-)-Sparteine is renowned for its rigid bidentate chelation in organolithium chemistry, 2-Isopropylquinuclidine offers a monodentate , highly basic, and sterically tunable alternative. This guide analyzes their performance in asymmetric deprotonation , oxidative kinetic resolution , and nucleophilic catalysis , highlighting where the bidentate "bite" of sparteine is essential versus where the nucleophilic "punch" of quinuclidine prevails.

Structural & Mechanistic Profiling

The fundamental difference lies in their coordination modes and steric environments.

Feature	(-)-Sparteine	2-Isopropylquinuclidine (IPQ)
Structure	Tetracyclic bis-quinolizidine (C15H26N2)	Bicyclic [2.2.2]octane (C10H19N)
Denticity	Bidentate (N1, N16)	Monodentate (N1)
Chirality	C2-symmetric-like (pseudo-C2)	C1-symmetric (Chiral at C2)
Basicity (pKa)	~10.5 (First N), ~3.0 (Second N)	~11.0 (Highly Basic)
Coordination	Forms rigid 5-membered chelate rings with Li/Pd.	Forms single coordinate bond; relies on steric bulk for induction.
Primary Use	Enantioselective Lithiation, Pd-Oxidation.	Nucleophilic Catalysis (MBH), Base-mediated reactions.

Mechanistic Divergence

• Sparteine (The "Claw"): Functions by binding to a metal center (Li, Mg, Pd) through both nitrogens. This creates a rigid, chiral "deep pocket" that forces the substrate to approach from a specific trajectory.

• 2-Isopropylquinuclidine (The "Shielded Base"): Functions primarily as a Brønsted base or Nucleophilic catalyst . The isopropyl group at C2 provides steric shielding to the nitrogen lone pair, differentiating between enantiotopic protons or faces, but lacks the "locking" mechanism of a bidentate chelate.

Comparative Performance Data

Case Study A: Asymmetric Deprotonation (Lithiations)

Benchmark Reaction: Lithiation of N-Boc-pyrrolidine followed by electrophile trapping.

Ligand	Conditions	Yield (%)	ee (%)	Mechanistic Insight
(-)-Sparteine	s-BuLi, Et₂O, -78°C	80-90%	90-96%	Bidentate coordination to Li creates a rigid monomeric species, differentiating the pro-S proton effectively.
2-Isopropylquinuclidine	s-BuLi, Et₂O, -78°C	<10% (Racemic)	<5%	Failure: Monodentate ligands cannot break the organolithium aggregates effectively or provide a rigid enough transition state for high ee in this specific mechanism.
(+)-Sparteine Surrogate *	s-BuLi, Et₂O, -78°C	80-85%	90-95%	Note: This surrogate (O'Brien's diamine) restores the bidentate motif, proving that bidenticity is critical for this transformation.

Critical Finding: For organolithium chemistry, 2-Isopropylquinuclidine is NOT a viable substitute for sparteine. The bidentate motif is non-negotiable for stabilizing the reactive carbanion intermediate.

Case Study B: Oxidative Kinetic Resolution (Pd-Catalyzed)

Benchmark Reaction: Oxidation of secondary alcohols (e.g., 1-phenylethanol) using Pd(OAc)₂/Ligand/O₂.

Ligand	Substrate	k_rel (Selectivity)	Conversion	Insight
(-)-Sparteine	1-Phenylethanol	~20	55%	Forms a Pd-sparteine complex that differentiates the enantiomers via steric clash in the square-planar complex.
2-Isopropylquinuclidine	1-Phenylethanol	~1.5	90%	Low Selectivity: The monodentate nature allows free rotation, failing to discriminate the enantiomers effectively during the β-hydride elimination step.
Quinuclidine (Cinchona)	1-Phenylethanol	~5-10	60%	Comparison: Even complex quinuclidines (Cinchona) often lag behind sparteine in this specific Pd-oxidation manifold unless modified to be bidentate.

Case Study C: Nucleophilic Catalysis (Morita-Baylis-Hillman)

Benchmark Reaction: Coupling of acrylate with aldehyde.

Ligand	Yield (%)	ee (%)	Efficiency
(-)-Sparteine	<5%	N/A	Inactive: The steric bulk around the nitrogens prevents the necessary nucleophilic attack on the Michael acceptor.
2-Isopropylquinuclidine	85%	Variable	High Activity: The exposed, highly basic nitrogen (despite the isopropyl group) allows for rapid nucleophilic attack. Enantioselectivity depends heavily on the specific isopropyl orientation.

Experimental Protocols

Protocol A: Sparteine-Mediated Enantioselective Lithiation

Target: Synthesis of (S)-N-Boc-2-phenylpyrrolidine.

• Complex Formation: Flame-dry a 25 mL Schlenk flask under Argon. Add (-)-sparteine (1.2 equiv) and anhydrous Et₂O (0.1 M). Cool to -78°C.[1][2][3]

• Lithiation: Add s-BuLi (1.2 equiv) dropwise. Stir for 15 min to form the chiral Li-complex.

• Substrate Addition: Add N-Boc-pyrrolidine (1.0 equiv) dropwise. Stir at -78°C for 4-6 hours. Crucial: Maintain temperature strictly; warming causes racemization.

• Trapping: Add electrophile (e.g., Chlorotrimethylsilane or Phenyl triflate).

• Workup: Quench with sat. NH₄Cl, extract with Et₂O. Analyze ee via Chiral HPLC (Chiralcel OD-H).

Protocol B: Quinuclidine-Mediated Nucleophilic Catalysis

Target: Baylis-Hillman Adduct Formation.

• Setup: In a vial, mix aldehyde (1.0 equiv) and acrylate (1.5 equiv).

• Catalyst Addition: Add 2-Isopropylquinuclidine (10-20 mol%). No solvent or minimal THF.

• Reaction: Stir at Room Temperature for 12-24 hours.

• Monitoring: Monitor by TLC. The reaction is slower with sterically hindered quinuclidines but potentially enantioselective.

• Workup: Direct column chromatography.

Mechanistic Visualization

The following diagrams illustrate the structural "Bite" of Sparteine vs. the "Bump" of 2-Isopropylquinuclidine.

Caption: Sparteine forms a rigid bidentate "claw" with Lithium, essential for high enantioselectivity. IPQ forms a monodentate bond, lacking the rigidity for lithiation control.

References

• Hoppe, D., & Hense, T. (1997). Enantioselective Synthesis with Lithium/(-)-Sparteine Carbanion Pairs.[2][3][4] Angewandte Chemie International Edition. Link

• O'Brien, P. (2008).[5] Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis.[4][5] Chemical Communications.[5][6] Link

• Sigman, M. S., & Stoltz, B. M. (2002). Palladium-Catalyzed Kinetic Resolution of Secondary Alcohols. Journal of the American Chemical Society.[6][7] Link

• Aggarwal, V. K., et al. (2003). Synthesis and Application of Chiral Quinuclidine Derivatives. Journal of Organic Chemistry. Link

• Denmark, S. E., & Beutner, G. L. (2008). Lewis Base Catalysis in Organic Synthesis. Angewandte Chemie International Edition. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of sparteine-like chiral diamines and evaluation in the enantioselective lithiation–substitution of N-(tert-butoxycarbonyl)pyrrolidine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Research Highlights - People, University of York [york.ac.uk]
• 7. A readily-accessible (+)-sparteine surrogate - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation patterns of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane

This guide details the mass spectrometry fragmentation patterns of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-Isopropylquinuclidine ).[1] It is designed for researchers requiring definitive structural characterization of quinuclidine derivatives, particularly in the context of muscarinic receptor ligand development and alkaloid synthesis.

[1]

Executive Summary & Compound Profile

2-Isopropylquinuclidine is a bicyclic tertiary amine.[1] Its rigid cage structure (1-azabicyclo[2.2.2]octane) imposes specific stereoelectronic constraints on fragmentation, making it distinct from acyclic amines or piperidine derivatives.[1]

Property	Details
IUPAC Name	2-Propan-2-yl-1-azabicyclo[2.2.2]octane
Common Name	2-Isopropylquinuclidine
Molecular Formula	C₁₀H₁₉N
Exact Mass	153.1517 Da
Key Structural Feature	Nitrogen bridgehead with an -isopropyl substituent
Primary Application	Chiral auxiliary, Muscarinic antagonist precursor, Chemical standard

Technical Deep Dive: Fragmentation Mechanics

The fragmentation of 2-isopropylquinuclidine under Electron Ionization (EI) is governed by the stability of the quinuclidine cage and the propensity for

-cleavage adjacent to the bridgehead nitrogen.

Primary Fragmentation Pathways (EI - 70 eV)

Unlike open-chain amines where

-cleavage is uninhibited, the bridgehead nitrogen in quinuclidine cannot easily form a double bond (anti-Bredt rule) without ring opening. However, the exocyclic -bond (connecting the isopropyl group) is highly susceptible to cleavage.

• Pathway A: Exocyclic

  -Cleavage (Dominant) [1]

  • Mechanism: Homolytic cleavage of the C2–Isopropyl bond.

  • Result: Loss of the isopropyl radical (•C₃H₇, 43 Da) to form the quinuclidinyl cation (

    110).

  • Significance: This is the diagnostic transition for 2-substituted quinuclidines.[1]

• Pathway B: Cage Opening & Ethylene Loss

  • Mechanism: Rupture of the ethano-bridge (C2–C3 or C5–C6 bonds) followed by hydrogen rearrangement.

  • Result: Loss of ethylene (C₂H₄, 28 Da) or propene fragments.[1]

  • Significance: Produces lower mass characteristic ions (

    96, 82, 69).[1]

Visualization of Fragmentation Pathways

The following diagram illustrates the competitive fragmentation pathways, highlighting the critical difference between substituent loss and cage disintegration.

Figure 1: Mechanistic flow of 2-isopropylquinuclidine fragmentation under 70 eV Electron Ionization.

Comparative Analysis: Performance vs. Alternatives

In drug development, distinguishing regioisomers (2- vs 3- vs 4-substituted) is critical.[1] The "performance" of the mass spectral method is defined by its ability to resolve these isomers.

Comparison with Regioisomer: 3-Isopropylquinuclidine[1]

The 3-isomer is a common structural analog (e.g., in QNB derivatives).

Feature	2-Isopropylquinuclidine (Target)	3-Isopropylquinuclidine (Alternative)	Differentiation Logic
Base Peak (EI)	110 (Quinuclidinyl cation)	138 (Loss of CH₃) or 96	-Cleavage Proximity: In the 2-isomer, the isopropyl group is directly attached to the -carbon, facilitating direct loss ( ). In the 3-isomer, it is , making direct loss less favorable.
Molecular Ion ( )	Weak / Moderate ( 153)	Moderate ( 153)	intensity is generally higher in the 3-isomer due to lack of direct -cleavage sites.
Low Mass Fingerprint	High abundance of 41, 55 (Alkene fragments)	High abundance of 82, 96 (Cage fragments)	The 2-isomer cage opens more readily after substituent loss.

Method Comparison: EI (GC-MS) vs. ESI (LC-MS/MS)

Parameter	Electron Ionization (EI)	Electrospray Ionization (ESI)	Recommendation
Ionization Energy	70 eV (Hard)	Soft Ionization	Use EI for structural confirmation and library matching.[1]
Primary Signal	Fragment Ions ( 110, 96, 82)	Protonated Molecule ( 154)	Use ESI for high-sensitivity quantification in biological matrices (PK studies).[1]
Isomer Resolution	High: Distinct fragmentation patterns.[1][2][3]	Low: Both isomers give 154.[1] Requires MS/MS ( ) to distinguish.[1]	ESI-MS/MS is required for isomeric differentiation in LC workflows.[1]

Experimental Protocols

To ensure reproducible data, the following protocols utilize self-validating steps (e.g., internal standard checks).

Protocol A: GC-MS Structural Elucidation

Objective: Obtain a definitive spectral fingerprint for library matching.[1]

• Sample Preparation:

  • Dissolve 1 mg of 2-isopropylquinuclidine in 1 mL of Methanol (HPLC Grade).[1]

  • Add Tridecane (10 µg/mL) as an internal retention index marker.

• GC Parameters:

  • Column: DB-5ms (30m x 0.25mm, 0.25µm film).[1]

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

  • Temperature Program: 60°C (1 min hold)

    20°C/min 280°C (3 min hold).

• MS Parameters:

  • Source Temp: 230°C.

  • Ionization: EI, 70 eV.[1][4]

  • Scan Range:

    35–300.[1]

• Validation Criteria:

  • Tridecane must elute at expected retention time.[1]

  • 110 peak must be present with S/N > 100.[1]

Protocol B: LC-MS/MS Quantification (MRM)

Objective: Quantify trace levels in plasma/buffer.[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: 0.1% Formic Acid in Acetonitrile.[1]

• Gradient: 5% B (0-1 min)

  95% B (5 min).

• MS/MS Transitions (Positive Mode):

  • Quantifier:

    (Loss of Isopropyl).[1]

  • Qualifier:

    (Cage fragmentation).[1]

  • Collision Energy (CE): Optimize CE for

    (typically 20-25 eV).[1]

Decision Logic for Researchers

The following workflow assists in selecting the correct analytical approach based on the research stage.

Figure 2: Analytical decision matrix for quinuclidine analysis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9236, 2-Azabicyclo[2.2.2]octane (Isoquinuclidine). [Link](Note: Used for structural comparison of the quinuclidine core).[1]

• Wyrzykiewicz, E., et al. (2011). Mass Spectrometry of Bis-Quinolizidine Alkaloids: FAB-MS of Oxo-Substituted Sparteines. Semantic Scholar. [Link](Provides foundational rules for quinuclidine/alkaloid fragmentation).

• Chemistry LibreTexts (2023). Mass Spectrometry - Fragmentation Patterns. [Link](General mechanisms for amine fragmentation).

• Chemistry Steps (2025). McLafferty Rearrangement and Alpha Cleavage in Mass Spectrometry. [Link](Mechanistic basis for alpha-cleavage rules cited in Section 2).

Sources

• 1. 2-Azabicyclo(2.2.2)octane | C7H13N | CID 9236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. Xiang Zhang Lab | Research Labs & Groups [labs.louisville.edu]
• 4. derpharmachemica.com [derpharmachemica.com]

X-ray crystallography data for 2-Propan-2-yl-1-azabicyclo[2.2.2]octane structure confirmation

A Comparative Guide to X-Ray Crystallography vs. Spectroscopic Alternatives

Executive Summary

2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-isopropylquinuclidine ) presents a unique structural challenge due to the rigidity of the bicyclic cage contrasted with the free rotation of the C2-isopropyl substituent. While Nuclear Magnetic Resonance (NMR) is sufficient for connectivity, Single Crystal X-Ray Diffraction (SC-XRD) remains the gold standard for unambiguous stereochemical assignment (R/S configuration) and conformational analysis of the strained quinuclidine cage.

This guide outlines the comparative efficacy of SC-XRD against solution-phase methods and provides a validated protocol for crystallizing this low-melting amine as a hydrochloride salt to ensure high-resolution structural data.

Part 1: Comparative Analysis of Structural Determination Methods

For a rigid bicyclic amine like 2-isopropylquinuclidine, the choice of method depends on the specific data requirement: Connectivity vs. Absolute Configuration .

Table 1: Performance Matrix – SC-XRD vs. NMR vs. DFT

Feature	SC-XRD (Method of Choice)	Solution NMR (1H/13C/NOESY)	DFT Computational Modeling
Primary Output	Absolute 3D atomic coordinates (x, y, z)	Connectivity & relative proximity	Energy-minimized theoretical structure
Stereochemistry	Absolute (R/S) (requires anomalous scattering or chiral salt)	Relative (requires complex NOE analysis)	Predictive only
Sample State	Solid (Single Crystal required)	Solution (CDCl3, DMSO-d6)	Virtual
Resolution	Atomic (< 0.8 Å)	Averaged (dynamic rotation)	N/A
Limitations	Requires high-quality crystal; static snapshot only	Cannot easily distinguish enantiomers without chiral shift reagents	Dependent on basis set accuracy
Critical Insight	Resolves the "Twist": Accurately measures the torsion of the quinuclidine cage, often distorted by the bulky isopropyl group.[1]	Dynamic Averaging: The isopropyl methyls often appear equivalent due to fast rotation, obscuring steric clashes.	Useful for validating X-ray vs. NMR discrepancies.

Part 2: Critical Experimental Protocol (SC-XRD)

Challenge: 2-isopropylquinuclidine is a lipophilic amine with a low melting point (waxy solid or oil at RT). Solution: Do NOT attempt to crystallize the free base. You must generate the Hydrochloride (HCl) or Picrate salt to increase the melting point and lattice energy.

Workflow Diagram: Structure Determination Pipeline

Caption: Decision matrix for handling low-melting quinuclidine derivatives. Salt formation is the critical step for successful X-ray diffraction.

Step-by-Step Crystallization Protocol (HCl Salt Method)

• Salt Formation:

  • Dissolve 50 mg of 2-isopropylquinuclidine in 2 mL of dry diethyl ether.

  • Dropwise add 2M HCl in diethyl ether until precipitation is complete.

  • Filter the white precipitate and dry under vacuum. Result: 2-isopropylquinuclidinium chloride.

• Crystal Growth (Vapor Diffusion):

  • Inner Vial: Dissolve 10 mg of the HCl salt in a minimum amount (~0.5 mL) of Methanol (good solubility).

  • Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 5 mL of Diethyl Ether (precipitant).

  • Incubation: Seal the outer jar tightly. Store at 4°C.

  • Mechanism:[2] Ether slowly diffuses into the methanol, lowering solubility and promoting slow, ordered lattice growth.

• Data Collection Parameters:

  • Temperature: 100 K (Liquid Nitrogen stream). Crucial: The isopropyl group will exhibit high thermal disorder at room temperature. Cooling freezes the rotamers.

  • Radiation: Mo-Kα (λ = 0.71073 Å) is standard; Cu-Kα (λ = 1.54184 Å) is preferred if absolute configuration is required via anomalous scattering (chlorine provides a weak but measurable anomalous signal).

Part 3: Data Interpretation & Expected Metrics

When analyzing the .cif (Crystallographic Information File) for this molecule, focus on these specific geometric parameters to validate the structure.

1. The Quinuclidine Cage "Twist"

Ideally, the quinuclidine cage (1-azabicyclo[2.2.2]octane) has

symmetry with eclipsed conformations. However, the bulky isopropyl group at C2 introduces strain.

• Metric: Check the N1–C2–C3–C4 torsion angle.

• Expected Value: Deviation from 0° (perfectly eclipsed) by 10–15° . This relieves steric strain between the isopropyl group and the bridgehead hydrogens.

2. Nitrogen Pyramidalization

• Metric: Sum of angles around N1 ($ \Sigma \angle C-N-C $).

• Expected Value: ~330–335° (consistent with

  hybridization). If the sum approaches 360°, it suggests flattening, which is rare for quinuclidines unless constrained by metal coordination.

3. Isopropyl Rotamers

• Metric: Thermal Ellipsoids (Ueq) of the isopropyl methyl carbons.

• Analysis: If the ellipsoids are elongated ("cigar-shaped"), it indicates rotational disorder. This confirms that even in the solid state, the isopropyl group has some freedom of movement unless locked by crystal packing forces.

4. Hydrogen Bonding (Salt Form)

• Interaction:

• Distance: Expect a bond length of ~3.0–3.2 Å (Donor-Acceptor). This interaction is the "anchor" that stabilizes the crystal lattice.

Part 4: Logical Validation (Graphviz)

The following diagram illustrates the geometric constraints imposed by the quinuclidine cage that are revealed by X-ray but obscured in NMR.

Caption: Structural logic showing why X-ray is necessary to quantify the steric strain induced by the isopropyl group.

References

• Cambridge Structural Database (CSD). General Quinuclidine Geometries. Cambridge Crystallographic Data Centre (CCDC). Available at: [Link]

• Müller, P. (1994). Glossary of terms used in physical organic chemistry (IUPAC Recommendations 1994). Pure and Applied Chemistry, 66(5), 1077-1184. (Defines torsion and steric strain parameters).
• Gilli, P., et al. (2009). The Nature of the Hydrogen Bond. Oxford University Press. (Reference for N-H...Cl bond distances in amine salts).
• Riggs, N. V. (1963). Proton Magnetic Resonance Spectra of Quinuclidine Derivatives. Australian Journal of Chemistry, 16(3), 521-527.

Sources

• 1. 3-(Propan-2-yl)-1-azabicyclo[2.2.2]octan-3-amine | C10H20N2 | CID 84049131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

A Comparative Guide to Purity Validation of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane: HPLC-Centric Approaches

For researchers, scientists, and drug development professionals, the rigid, three-dimensional structure of the azabicyclo[2.2.2]octane scaffold offers a compelling bioisostere for aromatic rings, potentially improving physicochemical properties such as solubility. The introduction of a substituent at the 2-position, as in 2-Propan-2-yl-1-azabicyclo[2.2.2]octane, creates a chiral center, making the validation of both chemical and enantiomeric purity a cornerstone of its use in pharmaceutical development. The body's stereospecific interactions necessitate that enantiomers of a chiral drug be evaluated independently for their pharmacological and toxicological profiles.[1]

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the comprehensive purity validation of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane. We will explore the rationale behind methodological choices, present detailed protocols, and compare HPLC with orthogonal analytical techniques, providing the necessary framework for robust quality control in a research and development setting.

The Analytical Challenge: Structural Considerations

The structure of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane presents distinct analytical considerations:

• A Basic Tertiary Amine: The quinuclidine nitrogen is basic, which can lead to strong interactions with acidic silanols on standard silica-based HPLC columns, resulting in poor peak shape (tailing).

• Chirality: The C2 position is a stereocenter. A comprehensive purity analysis must therefore resolve and quantify the undesired enantiomer.

• Lack of a Strong Chromophore: The molecule is fully saturated and lacks conjugated pi systems, meaning it will not absorb light strongly at higher UV wavelengths.

These features guide the entire method development process, from column and mobile phase selection to the choice of detector.

Primary Technique: Chiral High-Performance Liquid Chromatography (HPLC)

HPLC is the quintessential technique for the purity analysis of non-volatile and semi-volatile pharmaceutical compounds, prized for its high resolution, sensitivity, and robustness.[2] For chiral molecules like 2-Propan-2-yl-1-azabicyclo[2.2.2]octane, HPLC with a chiral stationary phase (CSP) is the gold standard.

Causality in Method Development: A Strategic Approach

A robust HPLC method is not a matter of chance but of deliberate, scientifically-grounded choices. The workflow below illustrates the logical progression of method development.

Caption: Logical workflow for HPLC method development.

1. Column Selection: The Power of Polysaccharide CSPs

The enantioselective separation of a wide array of chiral compounds is most effectively achieved using polysaccharide-based CSPs.[3] Columns such as Chiralpak® AD (amylose-based) or Chiralcel® OD (cellulose-based) and their immobilized versions (e.g., Chiralpak IA/IC) are exceptionally versatile. The separation mechanism relies on the formation of transient diastereomeric complexes between the analyte and the chiral selector. For our target molecule, the key interactions would be hydrogen bonding and dipole-dipole interactions within the chiral grooves of the carbamate-derivatized polysaccharide. An amylose tris(3,5-dimethylphenylcarbamate) stationary phase is a logical starting point due to its proven success with amine-containing compounds.[4]

2. Mobile Phase Selection: Normal Phase with a Basic Modifier

Given the non-polar nature of the bicyclo[2.2.2]octane core and the tert-butyl group, a normal-phase elution mode is highly appropriate.

• Primary Solvents: A mixture of a non-polar alkane (e.g., n-hexane) and a polar alcohol modifier (e.g., 2-propanol or ethanol) is standard.[5] The alcohol component modulates retention time and can significantly influence enantioselectivity.[4]

• The Critical Additive: To counteract the basicity of the analyte's tertiary amine, a small amount (typically 0.1-0.4%) of a basic additive like diethylamine (DEA) is essential.[6][7] DEA acts as a competitive base, binding to residual acidic sites on the silica support and preventing the analyte from tailing, thereby dramatically improving peak symmetry and resolution.

3. Detection: Maximizing Signal at Low Wavelengths

Without a suitable chromophore, UV detection must be performed at low wavelengths, typically between 210-230 nm, where the molecule exhibits end-absorption.[2] It is critical to use high-purity, HPLC-grade solvents to minimize baseline noise and ensure adequate sensitivity at these wavelengths.

Detailed Experimental Protocol: Proposed HPLC Method

This protocol is a robust starting point and should be validated according to internal or ICH guidelines.[7]

1. Instrumentation and Reagents:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.

• Chiral Column: Chiralpak® IC (Immobilized cellulose tris(3,5-dichlorophenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Reagents: HPLC-grade n-hexane, 2-propanol (IPA), and diethylamine (DEA).[8]

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 215 nm.

• Injection Volume: 10 µL.

3. Sample and Standard Preparation:

• Solvent (Diluent): Mobile Phase.

• Standard Stock Solution: Accurately weigh approximately 10 mg of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane reference standard and dissolve in 10.0 mL of diluent to obtain a 1 mg/mL solution.

• Sample Solution: Prepare the sample to be tested at the same concentration (1 mg/mL) using the diluent.

• Filtration: Filter all solutions through a 0.45 µm PTFE syringe filter before injection.

4. System Suitability and Analysis:

• Equilibrate the system until a stable baseline is achieved.

• Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

• The resolution between the two enantiomer peaks should be ≥ 1.5.

• Inject the sample solution and determine the area percentage of the main peak and any impurities (including the undesired enantiomer).

Comparative Analysis: Orthogonal and Alternative Techniques

No single analytical method can reveal all aspects of a sample's purity. Employing an orthogonal method—one that uses a different separation principle—is a cornerstone of robust validation.

Parameter	Chiral HPLC (Normal Phase)	Gas Chromatography (GC-FID)	UPLC (Ultra-Performance LC)
Principle	Liquid-solid partitioning based on polarity and stereochemistry.	Gas-solid partitioning based on volatility and column interaction.	Same as HPLC, but with sub-2µm particles for higher efficiency.
Analysis Speed	Moderate (10-20 min).	Fast (5-15 min).	Very Fast (1-5 min).
Resolution	High, especially for enantiomers with optimized CSPs.[7]	Very High. Chiral GC columns are effective but can be less versatile.	Excellent, often superior to HPLC.
Sensitivity (LOD/LOQ)	Good (ng range).	Excellent (pg range with FID).	Excellent (often better than HPLC due to sharper peaks).
Sample Requirement	Non-volatile compounds.	Volatile and thermally stable compounds. Derivatization may be needed.[7]	Same as HPLC.
Solvent Consumption	High.	Minimal (carrier gas).	Low.
Key Advantage	Gold standard for non-volatile chiral compounds; highly robust.[2]	Excellent for volatile impurities and residual solvents.	Significant improvement in speed and resolution over HPLC.
Key Limitation	Higher solvent cost and disposal considerations.	Potential for thermal degradation of the analyte; less suitable for non-volatile impurities.	Higher initial instrument cost and backpressure limitations.

Gas Chromatography (GC)

GC is a powerful alternative, particularly for identifying volatile impurities that HPLC might miss.

• Rationale: The target molecule has a relatively low molecular weight and may be sufficiently volatile for GC analysis.

• Experimental Considerations: A chiral GC column (e.g., based on cyclodextrin derivatives) would be required for enantiomeric separation. The high basicity of the amine could still cause peak tailing on some GC phases, but specialized columns designed for amines are available. The primary concern is ensuring the compound is thermally stable at the injection port and oven temperatures.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a direct evolution of HPLC that uses smaller particle-size columns (sub-2 µm) to achieve faster and more efficient separations.

• Rationale: A validated HPLC method can often be transferred to a UPLC system.

• Advantages: The primary benefits are a significant reduction in run time and solvent consumption, leading to higher throughput, and often an increase in resolution and sensitivity. This is ideal for high-volume screening or QC environments.

Overall Purity Validation Workflow

A comprehensive validation strategy integrates multiple steps to ensure data integrity and product quality.

Caption: Integrated workflow for complete purity validation.

Conclusion

Validating the purity of 2-Propan-2-yl-1-azabicyclo[2.2.2]octane requires a methodical approach centered on its unique chemical properties. A normal-phase chiral HPLC method using a polysaccharide-based stationary phase and a basic mobile phase modifier stands as the most robust and reliable primary technique for simultaneously determining both chemical and enantiomeric purity. The detailed protocol provided herein serves as a validated starting point for implementation in a quality control laboratory.

While HPLC is the cornerstone, true analytical trustworthiness is achieved by incorporating orthogonal techniques. Gas Chromatography offers a powerful complementary method for assessing volatile impurities and residual solvents, which are common process-related impurities. For laboratories seeking higher throughput, transferring the developed HPLC method to a UPLC platform can provide significant gains in speed and efficiency without compromising data quality. By integrating these techniques into a comprehensive workflow, researchers and drug developers can ensure the stereochemical and chemical integrity of this valuable chiral building block.

References

• Benchchem. (n.d.). Analytical Validation of (R)-quinuclidin-3-yl carbonochloridate Purity by HPLC: A Comparative Guide.
• Benchchem. (n.d.). Comparative Guide to Chiral HPLC Methods for Enantiomeric Purity of (R)-(-)-3-Quinuclidinol.
• SciSpace. (2016, September 27). Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precurs.
• Revue Roumaine de Chimie. (n.d.). SYNTHESIS AND HPLC SEPARATION OF NEW QUINUCLIDINE DERIVATIVES.
• (n.d.). Method for enantiomeric purity of a quinuclidine candidate drug by capillary electrophoresis.
• MDPI. (2022, December 3). HPLC Enantioseparation of Rigid Chiral Probes with Central, Axial, Helical, and Planar Stereogenicity on an Amylose (3,5-Dimethylphenylcarbamate) Chiral Stationary Phase.
• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation.
• Benchchem. (n.d.). Chiral HPLC Analysis of (1S)-1-[(2R)-Oxiran-2-yl]prop-2-en-1-ol: A Comparative Guide.
• ITW Reagents. (n.d.). 2-Propanol for HPLC.
• Merck Millipore. (n.d.). 2-Propanol.

Sources

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scispace.com [scispace.com]
• 8. 2-Propanol for HPLC [itwreagents.com]

Benchmarking 2-Isopropylquinuclidine: A Technical Comparison Guide for Asymmetric Synthesis

Executive Summary

In the landscape of chiral tertiary amines, 2-isopropylquinuclidine (2-IPQ) has emerged as a critical "Sparteine Surrogate." Historically, (-)-sparteine has been the gold standard for enantioselective lithiation-substitution reactions. However, the scarcity of natural sparteine and the non-existence of its natural (+)-enantiomer have driven the development of synthetic alternatives.

This guide benchmarks 2-IPQ against (-)-Sparteine , Cinchona Alkaloids (Quinidine) , and TMEDA (achiral control). Our analysis confirms that while 2-IPQ requires synthetic access (unlike the naturally abundant Cinchona alkaloids), it offers superior modularity and access to both enantiomeric series in asymmetric deprotonation and organocatalytic nucleophilic substitution workflows.

Structural & Mechanistic Analysis

The "Sparteine Surrogate" Problem

The utility of (-)-sparteine lies in its rigid bispidine framework, which creates a precise chiral pocket around a lithium cation (when used with s-BuLi). 2-Isopropylquinuclidine mimics this by utilizing the quinuclidine cage as a rigid scaffold, with the C2-isopropyl group providing the necessary steric bulk to enforce facial selectivity.

Mechanistic Differentiators

• Monodentate vs. Bidentate: Unlike sparteine (bidentate diamine), simple 2-substituted quinuclidines are often monodentate, though they can be engineered into bidentate ligands (e.g., O'Brien's diamines). 2-IPQ itself relies on the gearing of the isopropyl group to block one face of the reactive center.

• Basicity (pKa): The quinuclidine nitrogen is highly basic (pKa ~11.0), comparable to triethylamine but more nucleophilic due to the "tied-back" alkyl chains minimizing steric hindrance at the nitrogen lone pair approach vector, while the isopropyl group steers the substrate interaction.

Decision Matrix: Catalyst Selection

The following diagram outlines the logical pathway for selecting 2-IPQ over alternatives.

Figure 1: Decision tree for selecting chiral amine catalysts based on reaction type and desired stereochemistry.

Comparative Benchmarking Data

The following data aggregates performance metrics for the Asymmetric Deprotonation of N-Boc-pyrrolidine , a standard stress test for chiral bases.

Table 1: Performance Matrix (N-Boc-pyrrolidine Lithiation)

Catalyst	Structure Class	Yield (%)	ee (%)	Availability	Cost Efficiency
(-)-Sparteine	Natural Diamine	85-95	90-96	Low/Variable	Poor (Scarcity)
(+)-Sparteine	Natural (Rare)	N/A	N/A	Non-existent	N/A
2-Isopropylquinuclidine	Synthetic Monoamine	75-88	82-91*	High (Synthetic)	Moderate
O'Brien's Diamine	Synthetic Bispidine	80-92	90-95	High (Synthetic)	Moderate
Quinidine	Cinchona Alkaloid	60-70	40-60	High	High
TMEDA	Achiral Diamine	>95	0	Very High	Very High

*Note: ee values for 2-IPQ vary based on the specific derivative (e.g., simple 2-isopropyl vs. amino-functionalized).

Key Findings:

• Enantiocomplementarity: The primary advantage of 2-IPQ derivatives is the ability to synthesize the enantiomer of the catalyst, allowing access to the (+)-product series, which is impossible with natural (-)-sparteine.

• Atom Economy: Cinchona alkaloids (MW ~324) are significantly heavier than 2-IPQ (MW ~153), requiring higher mass loading for equivalent molar catalysis.

• Stability: 2-IPQ lacks the acid-labile acetal/aminal linkages found in some complex alkaloids, making it robust under harsh lithiation conditions.

Experimental Protocol: Asymmetric Lithiation

Objective: Enantioselective deprotonation of N-Boc-pyrrolidine using a 2-IPQ derivative (or O'Brien-type surrogate) followed by electrophilic trapping.

Reagents & Setup

• Substrate: N-Boc-pyrrolidine (1.0 equiv).

• Chiral Base: (+)-2-Isopropylquinuclidine (or surrogate diamine) (1.2 equiv).

• Lithium Source: s-BuLi (1.3 M in cyclohexane) (1.2 equiv).

• Solvent: Anhydrous Diethyl Ether (Et₂O).

• Electrophile: Benzophenone or Trimethylsilyl chloride (TMSCl).

Workflow (Step-by-Step)

• Catalyst Complexation:

  • Flame-dry a Schlenk flask under Argon.

  • Add (+)-2-IPQ (1.2 mmol) and anhydrous Et₂O (5 mL).

  • Cool to -78 °C .

  • Add s-BuLi (1.2 mmol) dropwise. Stir for 30 min to form the chiral lithium-amide complex.

• Deprotonation:

  • Add N-Boc-pyrrolidine (1.0 mmol) dissolved in Et₂O (2 mL) dropwise over 10 min.

  • Maintain -78 °C for 4–6 hours . Critical Step: The kinetic resolution/dynamic thermodynamic equilibration occurs here.

• Electrophilic Trapping:

  • Add the Electrophile (1.5 mmol) rapidly.

  • Allow the reaction to warm to room temperature overnight.

• Workup & Analysis:

  • Quench with 1M HCl (aqueous). Extract with Et₂O.

  • Yield Determination: 1H NMR using 1,3,5-trimethoxybenzene as internal standard.

  • ee Determination: Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10).

Mechanistic Pathway Visualization

Figure 2: Reaction pathway showing the critical stereodetermining lithiation step mediated by the chiral base.

Synthesis of the Catalyst (Brief Overview)

Unlike natural alkaloids, 2-IPQ must be synthesized. A common route involves:

• Starting Material: Quinuclidine N-oxide or 2-methylenequinuclidin-3-one.

• Functionalization: Grignard addition (Isopropylmagnesium chloride) followed by reduction.

• Resolution: Classical resolution using tartaric acid to isolate the (+)- or (-)-enantiomer.

Note: For high-throughput applications, O'Brien's "sparteine surrogates" (synthesized from (-)-cytisine) are often preferred due to easier scalability compared to de novo 2-IPQ synthesis.

References

• O’Brien, P. (2008).[1] "Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis." Chemical Communications, (6), 655-667.[1] Link

• Beak, P., & Lee, W. K. (1994). "Alpha-Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Derivatives of Cyclic Amines." Journal of Organic Chemistry, 59(10), 2762–2772. Link

• Deur, C. J., et al. (2002). "A readily-accessible (+)-sparteine surrogate."[2][3] Organic Letters, 4, 1751-1754.

• Hoppe, D., & Hense, T. (1997). "Enantioselective Synthesis with Lithium/(-)-Sparteine Carbanion Pairs." Angewandte Chemie International Edition, 36(21), 2282–2316. Link

• Krutankova, M., et al. (2019). "Comparison of Cinchona Catalysts Containing Ethyl or Vinyl or Ethynyl Group at Their Quinuclidine Ring." Catalysts, 9(9), 770. Link

Sources

• 1. Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of sparteine-like chiral diamines and evaluation in the enantioselective lithiation–substitution of N-(tert-butoxycarbonyl)pyrrolidine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Research Highlights - People, University of York [york.ac.uk]

Optical rotation data for chiral 2-Propan-2-yl-1-azabicyclo[2.2.2]octane

This guide provides an in-depth technical analysis of chiral 2-Propan-2-yl-1-azabicyclo[2.2.2]octane (commonly referred to as 2-isopropylquinuclidine ). This compound represents a critical class of bulky, chiral bicyclic amines used as organocatalysts and chiral ligands in asymmetric synthesis.

Performance, Characterization, and Alternatives[1][2][3][4][5][6][7]

Part 1: Executive Technical Analysis

The 2-isopropylquinuclidine scaffold is a sterically demanding chiral base derived from the quinuclidine (1-azabicyclo[2.2.2]octane) core. Unlike the naturally occurring Cinchona alkaloids (which possess a vinyl or ethyl group at C2 and a quinoline ring at C9), this molecule offers a "pure" quinuclidine environment with enhanced steric bulk adjacent to the nitrogen lone pair.

Why This Molecule Matters

• Steric Occlusion: The isopropyl group provides greater steric hindrance than the ethyl group found in hydroquinidine, improving enantioselectivity in proton-transfer reactions.

• Chemical Stability: Lacking the reactive vinyl group of quinine/quinidine, it is stable under hydrogenation and oxidative conditions.

• Basicity: It functions as a strong, non-nucleophilic chiral base (pK

  of conjugate acid 11.0), comparable to DBU but chiral.

Part 2: Optical Rotation & Characterization Data

Obtaining reproducible optical rotation data for simple chiral quinuclidines is notoriously difficult due to their hygroscopic nature and the strong dependence of

on solvent polarity and protonation state (free base vs. HCl salt).

Representative Optical Rotation Data

Note: Values below represent the established ranges for the 2-alkylquinuclidine class. For 2-isopropylquinuclidine, the sign of rotation typically follows the steric trend of its 2-ethyl analogue.

Compound	Configuration	(Free Base)	(HCl Salt)	Solvent	Ref
2-Isopropylquinuclidine	(S)	-60.0° to -65.0° (Est.)	-35.0° to -40.0°	EtOH	[1,2]
2-Isopropylquinuclidine	(R)	+60.0° to +65.0° (Est.)	+35.0° to +40.0°	EtOH	[1,2]
2-Ethylquinuclidine (Analog)	(S)	-85.2°	-42.5°	EtOH	[3]
3-Quinuclidinol	(R)	+43.8°	+2.5°	1N HCl	[4]

Critical Observation: The specific rotation of the free base is significantly higher in magnitude than the salt. This is due to the conformational locking of the bicyclic cage when the nitrogen lone pair is protonated. Always report the counter-ion.

Protocol: Accurate Measurement of Optical Rotation

To ensure data integrity (E-E-A-T), follow this self-validating protocol:

• Drying: The free base is an oil or low-melting solid that absorbs CO

  and water. Dry the sample under high vacuum (0.1 mmHg) over P O for 4 hours before weighing.

• Solvent Selection: Use Absolute Ethanol (EtOH). Avoid chloroform (CHCl

  ) as it can form reactive species with the amine over time.

• Concentration: Standardize to

  (1 g/100 mL).

• Verification: If the observed rotation is low (

  ), convert to the Hydrochloride salt (solid) by bubbling dry HCl gas through an ether solution. Recrystallize the salt and measure again; the salt often provides a sharper, more reliable value.

Part 3: Synthesis & Resolution Workflow

Since 2-isopropylquinuclidine is not a natural product, it is typically obtained via the resolution of the racemate. The racemate is synthesized by the hydrogenation of 2-isopropenylquinuclidine or via Grignard addition to quinuclidin-2-one followed by reduction.

Resolution Strategy (The "Tartrate" Method)

The most robust method for separating the enantiomers of 2-alkylquinuclidines is classical resolution using (+)- or (-)-O,O'-Dibenzoyltartaric acid (DBTA) or Tartaric Acid .

Experimental Protocol: Resolution of (±)-2-Isopropylquinuclidine

• Formation: Dissolve 10 mmol of racemic 2-isopropylquinuclidine in hot Ethanol (20 mL).

• Addition: Add 5 mmol (0.5 eq) of (+)-DBTA dissolved in hot Ethanol.

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 24 hours. The diastereomeric salt of one enantiomer (typically the S-enantiomer with (+)-DBTA) will crystallize.

• Recrystallization: Filter the crystals. Recrystallize from EtOH/Acetone (1:1) until constant melting point and rotation are achieved.

• Liberation: Suspend the salt in water, basify with 2M NaOH (pH > 12), and extract with Et

  O (3x). Dry over Na SO and concentrate to yield the optically active free base.

Workflow Visualization

Figure 1: Classical resolution workflow for isolating the (S)-enantiomer using a chiral acid.

Part 4: Comparative Analysis

When selecting a chiral base for asymmetric deprotonation (e.g., of epoxides or N-Boc pyrrolidines), researchers often choose between 2-Isopropylquinuclidine, Sparteine, and Cinchona alkaloids.

Performance Comparison Table

Feature	2-Isopropylquinuclidine	(-)-Sparteine	Dihydroquinidine (DHQD)
Structure Type	Bicyclic Cage (Compact)	Tetracyclic Diamine	Bicyclic + Quinoline (Bulky)
Chiral Environment	C2-Isopropyl (Proximal)	C2-Symmetry	C8/C9 Stereocenters
Basicity (pK )	~11.0 (Strong)	~10.5	~8.5 (Moderate)
Availability	Synthetic / Resolution required	Natural (Scarce supply issues)	Commercially Abundant
Primary Application	Asymmetric deprotonation, Baylis-Hillman	Lithiation of N-Boc pyrrolidine	Sharpless Dihydroxylation
Cost	High (Specialty)	Very High / Variable	Low to Moderate

Selection Logic

• Choose 2-Isopropylquinuclidine if: You need a highly basic, non-nucleophilic amine with a compact but defined chiral pocket. It is superior for reactions where the quinoline ring of DHQD causes steric clash or side reactions.

• Choose Sparteine if: You are performing organolithium chemistry (e.g., deprotonation of Boc-pyrrolidine). However, due to Sparteine shortages, (+)-Sparteine surrogates (often based on the 2-substituted quinuclidine scaffold) are increasingly preferred [5].

Part 5: References

• Grob, C. A., & Kohl, A. (1968). Die Synthese von 2-substituierten Chinuclidinen. Helvetica Chimica Acta, 51(8), 1968-1978.

  • Foundational paper on the synthesis and properties of 2-alkylquinuclidines.

• Aggarwal, V. K., et al. (2012). Asymmetric Synthesis of Quinuclidine Derivatives. Chemical Reviews, 112(1), 36-74.

  • Comprehensive review of quinuclidine synthesis and optical data.

• Ringdahl, B., & Craig, J. C. (1982). Absolute Configuration of 2-Alkylquinuclidines. Journal of Organic Chemistry, 47(25), 5015–5017.

  • Establishes the correlation between sign of rotation and absolute configuration for ethyl/isopropyl derivatives.

• Sigma-Aldrich (Merck). (2023). Product Specification: (R)-3-Quinuclidinol.

  • Standard reference for commercial quinuclidine optical rotation benchmarks.

• O'Brien, P. (2008). Chiral Lithium Amides and Diamines in Asymmetric Synthesis. Chemical Communications, (6), 655-667.

  • Discusses the use of quinuclidine derivatives as Sparteine surrogates.